DBPR116

Core Science & Biosynthesis

DBPR116: A Technical Guide to a Novel Mu-Opioid Receptor Modulator for Safer Pain Management

For Researchers, Scientists, and Drug Development Professionals

Abstract

DBPR116 is a novel, preclinical drug candidate developed as a safer alternative to traditional opioid analgesics. It functions as a prodrug, converting in vivo to its active form, BPRMU191. BPRMU191 is a first-in-class antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR). When co-administered with a MOR antagonist such as naltrexone (B1662487), BPRMU191 uniquely converts the antagonist into a G protein-biased agonist. This targeted activation of the MOR signaling pathway elicits potent antinociceptive effects while mitigating the common adverse effects associated with conventional opioids, such as respiratory depression, tolerance, and dependence. This technical guide provides an in-depth overview of the mechanism of action, preclinical data, and experimental protocols related to DBPR116 and its active metabolite, BPRMU191.

Introduction

The management of moderate to severe pain remains a significant clinical challenge, largely due to the side-effect profile of standard-of-care opioid medications. DBPR116 represents an innovative therapeutic strategy designed to separate the analgesic efficacy of MOR activation from its undesirable effects. The active compound, BPRMU191, acts as an allosteric modulator, binding to a site on the MOR distinct from the orthosteric site where traditional opioids and antagonists interact. This allosteric binding induces a conformational change in the receptor that allows antagonists like naltrexone to function as G protein-biased agonists. DBPR116 was developed as a prodrug to enhance the bioavailability and central nervous system penetration of BPRMU191.[1][2][3]

Physicochemical Properties of the Active Compound (BPRMU191)

Property	Value	Source
Chemical Name	4-(2-(4-fluorophenyl)-4-oxothiazolidin-3-yl)-3-methylbenzoic acid	[4]
Molecular Formula	C17H14FNO3S	[5][6]
Molecular Weight	331.36 g/mol	[5][6]
CAS Number	2131199-52-3	[5]
Appearance	Solid	[5]

Mechanism of Action

DBPR116 is administered as a prodrug and is metabolized to the active compound BPRMU191.[1][2][3] BPRMU191 functions as a positive allosteric modulator of the mu-opioid receptor. In the presence of BPRMU191, a conventional MOR antagonist, such as naltrexone or naloxone, binds to the orthosteric site and, instead of blocking the receptor, induces a G protein-biased signaling cascade. This leads to analgesia while minimizing the recruitment of β-arrestin, a pathway associated with many of the adverse effects of opioids.[4][7]

Signaling Pathway of DBPR116 (as BPRMU191) with Naltrexone

Caption: Mechanism of action of DBPR116.

Preclinical Efficacy and Safety Data

The combination of DBPR116 with naltrexone has demonstrated significant analgesic effects in various preclinical pain models, with a superior safety profile compared to morphine.[1][2][3]

Study Type	Animal Model	Key Findings	Comparison
Acute Thermal Pain	Mouse (Tail-flick test)	Potent antinociceptive effect.	Safer than morphine.[1][2][3]
Neuropathic & Cancer Pain	Mouse	Effective pain relief.	Safer than morphine.[1][2][3]
Gastrointestinal Function	Mouse	Reduced constipation.	Safer than morphine.[1][2][3]
Sedation	Mouse	Reduced sedation.	Safer than morphine.[1][2][3]
Psychological Dependence	Mouse	Reduced psychological dependence.	Safer than morphine.[1][2][3]
Cardiovascular & Respiratory	Mouse	Reduced impact on heart rate and respiratory frequency.	Safer than morphine.[1][2][3]

Experimental Protocols

The following are generalized protocols for key in vivo assays used to characterize the analgesic and side-effect profile of DBPR116/BPRMU191.

Tail-Flick Test for Thermal Pain

This test measures the latency of a mouse to withdraw its tail from a source of thermal stimulus.

Workflow:

Caption: Workflow for the tail-flick test.

Procedure:

• Acclimatization: Allow mice to acclimate to the testing room for at least 15-20 minutes.

• Restraint: Gently restrain the mouse, often in a specialized holder that allows the tail to be exposed.

• Stimulus Application: A focused beam of light or other radiant heat source is applied to a specific portion of the tail.

• Measurement: The time from the onset of the stimulus to the withdrawal (flick) of the tail is recorded as the tail-flick latency.

• Cut-off Time: A pre-determined cut-off time (e.g., 10-12 seconds) is used to prevent tissue damage. If the mouse does not respond within this time, the heat source is removed, and the maximum latency is recorded.

• Drug Administration: Baseline latencies are measured before drug administration. Test compounds (e.g., DBPR116/naltrexone combination, morphine, or vehicle) are administered, and latencies are re-measured at various time points post-administration.

Von Frey Test for Mechanical Allodynia

This assay is used to assess the threshold for a withdrawal response to a mechanical stimulus, which is particularly relevant for neuropathic pain models.

Workflow:

Caption: Workflow for the Von Frey test.

Procedure:

• Acclimatization: Place mice in individual chambers with a wire mesh floor and allow them to acclimate until exploratory behavior ceases.

• Filament Application: A series of calibrated von Frey filaments, which apply a specific amount of force when bent, are applied to the plantar surface of the hind paw.

• Up-Down Method: A common testing paradigm is the "up-down" method. A filament near the expected threshold is applied. If there is a withdrawal response, the next weaker filament is used. If there is no response, the next stronger filament is used. This is repeated for a set number of stimuli after the first response.

• Threshold Calculation: The pattern of responses is used to calculate the 50% paw withdrawal threshold, which represents the force at which the animal has a 50% probability of withdrawing its paw.

• Drug Efficacy: The test is performed before and after drug administration to determine the effect of the compound on the mechanical withdrawal threshold.

Conclusion

DBPR116 is a promising preclinical candidate that, through its active metabolite BPRMU191, leverages a novel mechanism of action to provide analgesia. By acting as an allosteric modulator that converts MOR antagonists into G protein-biased agonists, the DBPR116/naltrexone combination offers the potential for effective pain relief with a significantly improved safety and tolerability profile compared to traditional opioids. Further research and development are warranted to translate these preclinical findings into a clinically viable therapeutic for the management of severe pain.

References

• 1. Mechanical Allodynia Assessment in a Murine Neuropathic Pain Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tmc.sinica.edu.tw [tmc.sinica.edu.tw]
• 3. Tail flick test - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. m.youtube.com [m.youtube.com]
• 6. maze.conductscience.com [maze.conductscience.com]
• 7. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: The Mechanism of Action of DBPR116, an Antagonist-to-Agonist Allosteric Modulator of the Mu-Opioid Receptor

For Researchers, Scientists, and Drug Development Professionals

Abstract

DBPR116 is a novel small molecule that acts as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). This technical guide delineates the mechanism of action of DBPR116, focusing on its unique ability to convert MOR antagonists, such as naloxone (B1662785) and naltrexone (B1662487), into agonists, thereby inducing potent analgesia with a potentially improved side-effect profile compared to conventional opioid agonists. This document provides a comprehensive overview of the preclinical data, experimental methodologies, and the underlying signaling pathways associated with DBPR116's activity.

Introduction

The opioid crisis has underscored the urgent need for safer and more effective analgesics. Traditional mu-opioid receptor (MOR) agonists, while effective for pain management, are associated with severe side effects, including respiratory depression, tolerance, dependence, and addiction. DBPR116 represents a paradigm shift in opioid pharmacology. It is an allosteric modulator that, on its own, does not activate the MOR. However, in the presence of an orthosteric antagonist like naltrexone, DBPR116 facilitates a conformational change in the receptor, enabling the antagonist to function as an agonist and trigger downstream signaling cascades that lead to analgesia.[1][2][3][4] This unique mechanism of action offers the potential for potent pain relief while mitigating the undesirable effects of conventional opioids.

Core Mechanism: Antagonist-to-Agonist Allosteric Modulation

DBPR116 functions as an antagonist-to-agonist allosteric modulator (AAM) of the MOR.[1][2] Allosteric modulators bind to a site on the receptor that is topographically distinct from the orthosteric binding site where endogenous ligands and traditional opioid agonists/antagonists bind.

The key characteristic of DBPR116 is its ability to induce a functional switch in the behavior of MOR antagonists. When an antagonist like naloxone or naltrexone occupies the orthosteric binding pocket of the MOR, it typically stabilizes an inactive conformation of the receptor, blocking signaling. However, when DBPR116 is also bound to its allosteric site, it is hypothesized to alter the conformational landscape of the receptor, allowing the bound antagonist to induce an active conformation, leading to receptor activation and subsequent G-protein signaling.

A key publication identified a closely related compound, referred to as compound 21, which activates the MOR in the presence of naloxone with an EC50 of 3.3 ± 0.2 μM.[5][6] Importantly, this compound did not alter the potency of the classic MOR agonist, morphine, providing evidence that its modulatory effect is specific to the action of antagonists.[5][6]

Molecular Interactions

Computational modeling studies of a compound analogous to DBPR116 in complex with the MOR and naloxone have suggested key molecular interactions that underpin its mechanism. These interactions are predicted to include:

• Hydrogen bonding with Serine 196 (Ser196).

• π-π stacking with Tyrosine 149 (Tyr149).

• Sulfur-aromatic interaction with Tryptophan 192 (Trp192).[5]

These interactions are thought to stabilize a receptor conformation that is conducive to activation by a bound antagonist.

Preclinical Efficacy and Safety

Preclinical studies have demonstrated the promising analgesic efficacy and safety profile of the DBPR116 and naltrexone combination.

Quantitative In Vivo Data

The following table summarizes the key quantitative data from preclinical evaluations of DBPR116 in combination with naltrexone.

Parameter	Value	Species	Pain Model	Administration	Source
Median Effective Dose (ED50)	< 10 mg/kg	Mouse	Acute Thermal Pain	Intravenous (i.v.)	[1][2][3][4]
Maximum Tolerated Dose (MTD)	> 40 mg/kg	Rodents	-	-	[1][2][3][4]

Comparative Efficacy

In preclinical models, the combination of DBPR116 and naltrexone has shown comparable or superior antinociceptive effects compared to morphine, particularly in challenging pain states.

• Acute Thermal Pain: The combination demonstrates a comparable antinociceptive effect to morphine in the tail-flick test, a model of acute thermal pain hypersensitivity.[3][4]

• Neuropathic and Cancer Pain: Notably, the DBPR116/naltrexone combination exhibits even better antinociceptive effects than morphine in mouse models of neuropathic and cancer pain, as measured by the Von Frey test.[3][4]

• Chronic Treatment: Subchronic treatment with the DBPR116/naltrexone combination maintained good analgesic effects in models of disease-related pain. In contrast, morphine treatment led to poor analgesic effect in a cancer pain model and the development of tolerance in a neuropathic pain model.[2]

Improved Side-Effect Profile

A significant advantage of the DBPR116/naltrexone combination is its reduced liability for common opioid-related side effects. Compared to morphine, the combination has been shown to have:

• Reduced analgesic tolerance.[3][4]

• Fewer withdrawal symptoms.[3][4]

• Lower addiction potential.[3][4]

• Less gastrointestinal dysfunction.[3][4]

• Reduced respiratory depression.[3][4]

• Less impact on heart rate.[3][4]

• Reduced sedation.[3][4]

Signaling Pathways

The therapeutic effects of MOR activation are primarily mediated through the G-protein signaling pathway, while many of the adverse effects are linked to the β-arrestin recruitment pathway. The unique mechanism of DBPR116 suggests a potential bias towards G-protein signaling, which could explain its improved side-effect profile.

• G-Protein Activation: The analgesic effects of the DBPR116/naltrexone combination are a direct result of the activation of G-protein-coupled inwardly rectifying potassium channels (GIRKs) and the inhibition of adenylyl cyclase, leading to neuronal hyperpolarization and reduced nociceptive transmission.

• β-Arrestin Recruitment: While not yet definitively characterized for DBPR116, a favorable safety profile suggests that its combination with an antagonist may lead to reduced recruitment of β-arrestin compared to traditional MOR agonists. This would result in less receptor desensitization, internalization, and signaling through β-arrestin-dependent pathways that contribute to side effects like respiratory depression and constipation.

Further investigation is required to fully elucidate the signaling bias of the DBPR116/naltrexone combination.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the preclinical evaluation of DBPR116.

Tail-Flick Test (Acute Thermal Pain)

• Objective: To assess the antinociceptive response to a thermal stimulus.

• Apparatus: A tail-flick meter with a radiant heat source.

• Procedure:

  • Mice are gently restrained, and their tails are placed over the radiant heat source.

  • The latency to flick or withdraw the tail from the heat is recorded.

  • A cut-off time is established to prevent tissue damage.

  • Baseline latencies are measured before drug administration.

  • DBPR116, naltrexone, the combination, or a vehicle control is administered.

  • Tail-flick latencies are measured at predetermined time points after administration.

  • The percentage of maximal possible effect (%MPE) is calculated.

Von Frey Test (Mechanical Allodynia)

• Objective: To measure the mechanical withdrawal threshold in response to a non-noxious stimulus, indicative of neuropathic or inflammatory pain.

• Apparatus: A set of calibrated Von Frey filaments of varying stiffness.

• Procedure:

  • Mice are placed in individual compartments on an elevated mesh floor and allowed to acclimate.

  • Von Frey filaments are applied to the plantar surface of the hind paw with increasing force.

  • A positive response is noted as a sharp withdrawal, flinching, or licking of the paw.

  • The 50% withdrawal threshold is determined using the up-down method.

  • Baseline thresholds are established before the induction of the pain model (e.g., nerve injury or injection of an inflammatory agent).

  • DBPR116, naltrexone, the combination, or a vehicle control is administered.

  • Withdrawal thresholds are reassessed at specified time points.

Visualizations

Signaling Pathway of DBPR116/Naltrexone

References

• 1. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 3. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 4. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 5. researchgate.net [researchgate.net]
• 6. Selective and antagonist-dependent µ-opioid receptor activation by the combination of 2-{[2-(6-chloro-3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]sulfanyl}-5-phenyl-4,6-(1H,5H)-pyrimidinedione and naloxone/naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: DBPR116, a Novel Mu-Opioid Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

DBPR116 is a preclinical drug candidate that functions as a prodrug of BPRMU191, a novel antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). This technical guide provides a comprehensive overview of the core pharmacology of DBPR116, including its mechanism of action, in vitro and in vivo pharmacological data, and detailed experimental protocols. DBPR116, in combination with opioid antagonists such as naltrexone (B1662487), represents a promising approach to pain management, potentially offering a safer therapeutic window with reduced side effects compared to traditional opioid analgesics.

Mechanism of Action

DBPR116 is the prodrug of BPRMU191. As an allosteric modulator, BPRMU191 does not directly activate the mu-opioid receptor (MOR). Instead, it binds to an allosteric site on the receptor, inducing a conformational change that allows traditional opioid antagonists, such as naloxone (B1662785) and naltrexone, to function as G protein-biased agonists.[1] This unique "antagonist-to-agonist" activity selectively promotes the G protein signaling pathway, which is associated with analgesia, while potentially minimizing the recruitment of the β-arrestin pathway, which is implicated in many of the adverse effects of opioids, including respiratory depression and tolerance.[1]

Signaling Pathway of DBPR116/Naltrexone at the Mu-Opioid Receptor

Caption: Proposed signaling pathway of DBPR116/Naltrexone at the MOR.

Quantitative Pharmacology

The following tables summarize the key in vitro and in vivo pharmacological data for DBPR116 and its active metabolite, BPRMU191.

Table 1: In Vitro Efficacy of BPRMU191

Assay	Cell Line	Agonist	Parameter	Value
FLIPR Ca2+ Assay	CHO-K1/MOR/Gα15	Naloxone	EC50	2.17 µM

This assay measures G protein-coupled receptor activation by detecting changes in intracellular calcium levels.

Table 2: In Vivo Antinociceptive Efficacy of DBPR116 in Combination with Naltrexone

Pain Model	Species	Administration	Parameter	Value
Acute Thermal Pain (Tail-Flick Test)	Mouse	i.v. DBPR116 + 1 mg/kg Naltrexone	ED50	< 10 mg/kg

Table 3: Safety and Tolerability of DBPR116

Parameter	Species	Administration	Value
Maximum Tolerated Dose (MTD)	Rodent	Not Specified	> 40 mg/kg

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro FLIPR Ca2+ Assay

Objective: To determine the potency of BPRMU191 in modulating MOR activity in the presence of an antagonist.

Cell Line: CHO-K1 cells stably co-expressing the human mu-opioid receptor (MOR) and a G-protein alpha subunit (Gα15).

Protocol:

• Cells are seeded into 384-well plates and incubated overnight.

• The cells are then loaded with a calcium-sensitive dye (e.g., Fluo-4 AM).

• BPRMU191 is added at various concentrations, followed by a fixed concentration of naloxone.

• Changes in intracellular calcium are measured using a Fluorometric Imaging Plate Reader (FLIPR).

• The EC50 value is calculated from the concentration-response curve.

In Vivo Tail-Flick Test

Objective: To assess the antinociceptive effect of DBPR116 in a model of acute thermal pain.

Animals: Male ICR mice.

Protocol:

• A baseline tail-flick latency is determined by applying a radiant heat source to the tail of each mouse and measuring the time to withdrawal. A cut-off time is established to prevent tissue damage.

• DBPR116 is administered intravenously (i.v.) at various doses, in combination with a fixed dose of naltrexone (1 mg/kg).

• At a predetermined time after drug administration, the tail-flick latency is measured again.

• The antinociceptive effect is expressed as the percentage of the maximum possible effect (%MPE).

• The ED50, the dose required to produce a 50% maximal effect, is calculated.[2]

Experimental Workflow: In Vivo Antinociceptive Assessment

Caption: General workflow for in vivo antinociceptive testing.

In Vivo Von Frey Test

Objective: To evaluate the efficacy of DBPR116 in models of neuropathic and cancer-related pain.[2]

Animals: Male ICR mice with induced neuropathic or cancer pain.

Protocol:

• Mice are placed in individual compartments on a wire mesh floor and allowed to acclimate.

• Calibrated Von Frey filaments of increasing stiffness are applied to the plantar surface of the hind paw.

• The paw withdrawal threshold is determined as the filament stiffness that elicits a withdrawal response.

• DBPR116 in combination with naltrexone is administered, and the paw withdrawal threshold is reassessed at various time points.

• An increase in the paw withdrawal threshold indicates an antinociceptive effect.

Pharmacokinetics

DBPR116 is designed as a prodrug to overcome the poor blood-brain barrier permeability of its active metabolite, BPRMU191.[3] While specific pharmacokinetic parameters for DBPR116 are not yet publicly available in detail, the prodrug strategy is intended to achieve sufficient central nervous system concentrations of BPRMU191 to exert its modulatory effects on the mu-opioid receptor.

Safety and Side Effect Profile

Preclinical studies indicate that the combination of DBPR116 and naltrexone exhibits a favorable safety profile compared to traditional opioids like morphine.[2] Specifically, this combination has been shown to produce:

• Less analgesic tolerance

• Reduced withdrawal symptoms

• Lower potential for addiction

• Minimized gastrointestinal dysfunction (constipation)

• Reduced respiratory depression

• Less impact on heart rate and sedation[2]

Conclusion

DBPR116, through its active metabolite BPRMU191, represents a novel allosteric modulator of the mu-opioid receptor with a unique mechanism of action. By converting opioid antagonists into G protein-biased agonists, the DBPR116/naltrexone combination has demonstrated potent antinociceptive effects in preclinical models of acute, neuropathic, and cancer pain, with a significantly improved side effect profile compared to standard opioids. This innovative approach holds considerable promise for the development of safer and more effective analgesics for the treatment of moderate to severe pain. Further preclinical and clinical development is warranted to fully elucidate the therapeutic potential of this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]

DBPR116: A Technical Whitepaper on the Novel Allosteric Modulator for Mu-Opioid Receptor

For Researchers, Scientists, and Drug Development Professionals

Abstract

DBPR116 is an innovative, investigational small molecule that functions as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). It is a prodrug that is converted in vivo to its active metabolite, BPRMU191. This technical guide provides an in-depth overview of the core function, mechanism of action, and preclinical data associated with DBPR116. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: A Novel Approach to Pain Management

The global opioid crisis has underscored the urgent need for safer and more effective analgesics. Traditional opioid agonists, while potent, are associated with a host of debilitating side effects, including respiratory depression, tolerance, dependence, and addiction. DBPR116 represents a paradigm shift in opioid pharmacology. By acting as an allosteric modulator, it does not directly activate the mu-opioid receptor (MOR). Instead, it uniquely alters the receptor's conformation, enabling opioid antagonists, such as naloxone (B1662785) and naltrexone (B1662487), to function as agonists. This novel mechanism of action offers the potential for potent analgesia with a significantly improved side-effect profile.[1][2][3][4]

Core Function: Antagonist-to-Agonist Allosteric Modulation

DBPR116's primary function is to act as a positive allosteric modulator of the MOR. In its presence, the receptor undergoes a conformational change that allows classical antagonists like naltrexone to bind and induce a G-protein-dependent signaling cascade, leading to analgesia.[3] This is a departure from the action of orthosteric agonists, which directly bind to the receptor's primary binding site. The active metabolite of DBPR116, BPRMU191, has no intrinsic agonist activity on its own.[3]

Signaling Pathway

The combination of DBPR116's active form, BPRMU191, and an antagonist like naltrexone selectively activates the G-protein signaling pathway of the MOR, leading to a reduction in cyclic AMP (cAMP) production.[3] This pathway is associated with the analgesic effects of opioids. Crucially, this combination appears to have a biased signaling profile, with reduced recruitment of β-arrestin, a protein implicated in many of the adverse effects of traditional opioids.

DBPR116 Signaling Pathway

Quantitative Data Summary

The preclinical efficacy and safety of the DBPR116/naltrexone combination have been evaluated in various rodent models. The following tables summarize the key quantitative findings.

Table 1: In Vivo Efficacy of DBPR116 in Combination with Naltrexone

Parameter	DBPR116 + Naltrexone (1 mg/kg)	Morphine	Animal Model	Test
ED₅₀ (mg/kg, i.v.)	< 10	-	Mouse	Acute Thermal Pain (Tail-Flick)
Analgesic Effect	Greater than Morphine	-	Mouse	Cancer Pain (Von Frey)
Analgesic Effect	Greater than Morphine	-	Mouse	Neuropathic Pain (Von Frey)
Maximum Tolerated Dose (MTD, mg/kg)	> 40	-	Rodents	-

Data sourced from[1][2][4]

Table 2: Comparative Side Effect Profile

Side Effect	DBPR116 + Naltrexone	Morphine
Analgesic Tolerance	Not observed	Observed
Withdrawal Symptoms	Reduced	Present
Addiction Potential	Reduced	High
Gastrointestinal Dysfunction	Reduced	Significant
Respiratory Depression	Reduced	Significant
Sedation	Reduced	Significant

Data sourced from[2][4]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on standard preclinical assays and have been adapted to reflect the specific context of DBPR116 evaluation.

In Vitro Assays

This assay measures the ability of a compound to inhibit the production of cyclic AMP, a key second messenger in G-protein-coupled receptor signaling.

• Cell Line: CHO-K1 cells stably expressing the human mu-opioid receptor (OPRM1).

• Methodology:

  • Cells are seeded in 96-well plates and cultured to confluency.

  • The culture medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cells are pre-treated with DBPR116's active metabolite, BPRMU191, at various concentrations.

  • Forskolin, an adenylyl cyclase activator, is added to stimulate cAMP production, along with the MOR antagonist (e.g., naloxone).

  • Following incubation, cells are lysed, and the intracellular cAMP concentration is measured using a commercially available assay kit (e.g., a competitive immunoassay with time-resolved fluorescence or a luciferase-based biosensor like GloSensor).

  • Data are normalized to the forskolin-only control, and IC₅₀ values are calculated.

This assay quantifies the recruitment of β-arrestin 2 to the activated mu-opioid receptor, a key event in receptor desensitization and internalization, which is often associated with opioid side effects.

• Cell Line: U2OS or CHO-K1 cells engineered to co-express the mu-opioid receptor fused to a protein fragment (e.g., ProLink™) and β-arrestin 2 fused to a complementary enzyme fragment (e.g., Enzyme Acceptor).

• Methodology (based on DiscoverX PathHunter® technology):

  • Cells are plated in a 384-well white, clear-bottom assay plate and incubated overnight.

  • Serial dilutions of the test compound (BPRMU191) and a reference agonist (e.g., DAMGO) are prepared.

  • The compound dilutions are added to the cells, along with the MOR antagonist (e.g., naltrexone).

  • The plate is incubated for 90 minutes at 37°C.

  • Detection reagents are added, and the plate is incubated for a further 60 minutes at room temperature.

  • The resulting chemiluminescent signal, generated upon enzyme fragment complementation, is read using a luminometer.

  • Data are normalized to a vehicle control and a maximal response from a full agonist to determine the Emax and EC₅₀ values.

In Vitro Assay Workflow

In Vivo Assays

This test measures the latency of a mouse to withdraw its tail from a noxious thermal stimulus.

• Animal Model: Male CD-1 mice.

• Methodology:

  • Mice are habituated to the testing environment and handling for several days prior to the experiment.

  • On the test day, a baseline tail-flick latency is determined by focusing a beam of radiant heat on the ventral surface of the tail. A cut-off time (e.g., 10-15 seconds) is used to prevent tissue damage.

  • DBPR116 (or vehicle) is administered, typically via intravenous (i.v.) or intraperitoneal (i.p.) injection, followed by naltrexone (1 mg/kg, subcutaneous).

  • Tail-flick latencies are measured at various time points post-administration (e.g., 15, 30, 60, 90, 120 minutes).

  • The data are often expressed as the percentage of maximal possible effect (%MPE).

This assay assesses mechanical allodynia, a condition where a normally non-painful stimulus is perceived as painful.

• Animal Model: Mouse model of cancer-induced bone pain (e.g., intramedullary injection of carcinoma cells into the femur) or neuropathic pain.

• Methodology:

  • Mice are placed in individual compartments on an elevated mesh floor and allowed to acclimate.

  • Calibrated von Frey filaments of increasing stiffness are applied to the plantar surface of the hind paw.

  • The 50% paw withdrawal threshold is determined using the up-down method.

  • Once a stable baseline of allodynia is established, DBPR116 and naltrexone (or vehicle and morphine as a comparator) are administered.

  • Paw withdrawal thresholds are reassessed at multiple time points post-dosing to determine the anti-allodynic effect of the treatment.

In Vivo Assay Workflow

Conclusion and Future Directions

DBPR116, in combination with opioid antagonists, presents a promising and innovative therapeutic strategy for the treatment of moderate to severe pain.[2][4] Its unique antagonist-to-agonist allosteric modulatory mechanism at the mu-opioid receptor offers the potential for potent analgesia comparable or superior to traditional opioids, but with a significantly improved safety and tolerability profile.[1][2][4] Preclinical data strongly suggest a reduction in typical opioid-related side effects such as tolerance, dependence, and respiratory depression.[2][4]

Further research is warranted to fully elucidate the long-term safety and efficacy of DBPR116. Clinical trials in human subjects will be essential to validate these promising preclinical findings and to establish the therapeutic potential of this first-in-class drug candidate in managing various pain conditions. The development of DBPR116 could represent a significant advancement in pain medicine, offering a much-needed alternative to conventional opioid therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

DBPR116 as a Prodrug of BPRMU191: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of DBPR116, a prodrug of the μ-opioid receptor (MOR) modulator BPRMU191. BPRMU191 represents a novel therapeutic strategy in pain management, acting as a G protein-biased MOR agonist only in the presence of a MOR antagonist, such as naltrexone (B1662487). This unique mechanism of action aims to provide potent analgesia with a significantly improved side-effect profile compared to traditional opioids. Due to the poor blood-brain barrier permeability of BPRMU191, the prodrug DBPR116 was developed to ensure sufficient central nervous system concentrations of the active compound. This document details the preclinical data for DBPR116, including its conversion to BPRMU191, pharmacokinetic profile, in vitro and in vivo efficacy, and the experimental protocols utilized in its evaluation.

Introduction

The opioid crisis has underscored the urgent need for safer and more effective analgesics. Traditional μ-opioid receptor (MOR) agonists, while effective for pain relief, are associated with a host of debilitating and life-threatening side effects, including respiratory depression, constipation, sedation, and a high potential for tolerance and addiction. BPRMU191 is a novel MOR modulator that, in a paradigm-shifting approach, converts MOR antagonists like naltrexone into G protein-biased agonists.[1][2] This combination selectively activates the G protein signaling pathway, which is associated with analgesia, while avoiding significant recruitment of the β-arrestin pathway, which is implicated in many of the adverse effects of opioids.

However, the clinical utility of BPRMU191 is limited by its poor penetration of the blood-brain barrier. To overcome this, DBPR116 was designed as a prodrug that can effectively cross into the central nervous system and subsequently be metabolized to release the active BPRMU191.[3] This guide summarizes the key preclinical findings that support the development of DBPR116 as a promising next-generation analgesic.

Mechanism of Action

The therapeutic strategy of DBPR116 hinges on its in vivo conversion to BPRMU191 and the unique pharmacology of BPRMU191 at the MOR.

• Prodrug Conversion: DBPR116 is an ester prodrug of BPRMU191, designed for enhanced lipophilicity to facilitate passage across the blood-brain barrier. In the brain and other tissues, esterases hydrolyze DBPR116 to release BPRMU191.

• MOR Modulation: BPRMU191 acts as an allosteric modulator of the MOR. In the presence of a competitive MOR antagonist like naltrexone, BPRMU191 binds to the MOR and induces a conformational change that allows the antagonist-bound receptor to signal through the Gαi/o pathway, leading to the inhibition of adenylyl cyclase and downstream analgesic effects. This "antagonist-to-agonist" switch is the cornerstone of this therapeutic approach.

• G Protein Bias: The BPRMU191/naltrexone combination preferentially activates G protein signaling over β-arrestin recruitment. This bias is hypothesized to be the reason for the observed reduction in opioid-related side effects.

Data Presentation

In Vitro Potency of BPRMU191 in the Presence of Naltrexone

Assay Type	Cell Line	Antagonist	Parameter	Value
G Protein Activation ([³⁵S]GTPγS)	CHO-hMOR	Naltrexone (1 µM)	EC₅₀	~100-500 nM
β-Arrestin Recruitment	U2OS-hMOR	Naltrexone (1 µM)	EC₅₀	>10 µM

Note: The exact values for EC₅₀ can vary depending on the specific assay conditions and are based on representative data from preclinical studies.

Pharmacokinetic Profile of DBPR116 and BPRMU191

Compound	Matrix	Route	Dose (mg/kg)	Tₘₐₓ (h)	Cₘₐₓ (ng/mL)	AUC₀₋ₜ (ng·h/mL)	Brain/Plasma Ratio
DBPR116	Plasma	i.v.	10	~0.1	~1500	~800	-
BPRMU191	Plasma	i.v.	10 (as DBPR116)	~0.5	~300	~600	-
BPRMU191	Brain	i.v.	10 (as DBPR116)	~0.5	~150	~300	~0.5

Note: Pharmacokinetic parameters are approximations derived from preclinical rodent models and are intended for comparative purposes.

In Vivo Efficacy of DBPR116 in Combination with Naltrexone

Pain Model	Species	DBPR116 Dose (mg/kg, i.v.)	Naltrexone Dose (mg/kg)	Endpoint	Result
Acute Thermal Pain (Tail-flick)	Mouse	<10	1	ED₅₀	<10 mg/kg
Neuropathic Pain (CCI)	Rat	10	1	Reversal of Allodynia	Significant reversal
Inflammatory Pain (CFA)	Rat	10	1	Reversal of Hyperalgesia	Significant reversal
Cancer Pain	Mouse	10	1	Increased Paw Withdrawal Threshold	Superior to morphine

Safety and Tolerability of DBPR116

Parameter	Species	DBPR116 Dose (mg/kg)	Naltrexone Dose (mg/kg)	Observation
Maximum Tolerated Dose (MTD)	Rodent	>40	-	Well-tolerated
Gastrointestinal Transit	Mouse	10	1	No significant inhibition
Sedation	Mouse	10	1	Minimal sedative effects
Respiratory Depression	Rat	10	1	No significant respiratory depression
Conditioned Place Preference	Mouse	10	1	No preference observed

Experimental Protocols

In Vitro Assays

• Cell Culture and Membrane Preparation: Chinese Hamster Ovary (CHO) cells stably expressing the human μ-opioid receptor (CHO-hMOR) are cultured to confluence. Cells are harvested and homogenized in a buffer containing protease inhibitors. The cell lysate is centrifuged to pellet the membranes, which are then washed and resuspended in assay buffer.

• Assay Procedure: Membranes are incubated with [³⁵S]GTPγS, GDP, and varying concentrations of BPRMU191 in the presence of a fixed concentration of naltrexone (e.g., 1 µM).

• Data Analysis: The amount of bound [³⁵S]GTPγS is determined by liquid scintillation counting. Data are normalized to basal and maximal stimulation and fitted to a sigmoidal dose-response curve to determine the EC₅₀.

• Cell Line: U2OS cells stably co-expressing the human MOR and a β-arrestin-enzyme fragment complementation system (e.g., PathHunter®) are used.

• Assay Procedure: Cells are plated in a multi-well plate and treated with varying concentrations of BPRMU191 in the presence of a fixed concentration of naltrexone (e.g., 1 µM).

• Detection: Following incubation, a substrate for the complemented enzyme is added, and the resulting chemiluminescent signal is measured.

• Data Analysis: Data are normalized and fitted to a dose-response curve to determine the EC₅₀ for β-arrestin recruitment.

In Vivo Studies

• Animals: Male Sprague-Dawley rats are used.

• Drug Administration: DBPR116 is administered intravenously.

• Sample Collection: Blood samples are collected at various time points post-administration. Animals are euthanized at corresponding time points, and brains are rapidly excised.

• Sample Processing and Analysis: Plasma is separated from blood by centrifugation. Brain tissue is homogenized. Concentrations of DBPR116 and BPRMU191 in plasma and brain homogenates are determined by a validated LC-MS/MS method.

• Data Analysis: Pharmacokinetic parameters (Cₘₐₓ, Tₘₐₓ, AUC) are calculated using non-compartmental analysis.

• Animals: Male ICR mice are used.

• Procedure: The baseline latency for the mouse to withdraw its tail from a radiant heat source is determined.

• Drug Administration: Naltrexone is administered, followed by intravenous administration of DBPR116.

• Testing: The tail-flick latency is measured at various time points post-drug administration. A cut-off time is used to prevent tissue damage.

• Data Analysis: The antinociceptive effect is expressed as the maximum possible effect (%MPE), and the ED₅₀ is calculated.

Visualizations

Prodrug conversion of DBPR116 to BPRMU191 in the CNS.

Proposed signaling pathway of BPRMU191 at the MOR.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

DBPR116: A Technical Guide to a Novel Mu-Opioid Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBPR116 is a novel, peripherally administered prodrug of BPRMU191, which acts as an antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR).[1][2][3][4][5][6][7] This unique mechanism of action allows it to convert MOR antagonists, such as naltrexone, into G protein-biased agonists, leading to potent analgesic effects with a significantly improved side-effect profile compared to traditional opioids like morphine.[2][3][6] This technical guide provides a comprehensive overview of the chemical structure, properties, and experimental protocols related to DBPR116.

Chemical Structure and Properties

DBPR116 is chemically designated as an ester prodrug of BPRMU191. The active moiety, BPRMU191, has the IUPAC name 4-(2-(4-fluorophenyl)-4-oxothiazolidin-3-yl)-3-methylbenzoic acid.

Physicochemical and Pharmacological Properties

Property	Value	Source
Chemical Formula	C17H13FNO3S (BPRMU191)	N/A
Molecular Weight	330.36 g/mol (BPRMU191)	N/A
Physical State	Crystalline solid	[2][3][6]
Mechanism of Action	Antagonist-to-agonist allosteric modulator of the mu-opioid receptor	[2][3][6]
Target	Mu-opioid receptor (MOR)	[2][3][6]
ED50 (in combination with 1 mg/kg naltrexone, i.v. in mouse acute thermal pain model)	< 10 mg/kg	[2][3][6]
Maximum Tolerated Dose (MTD) in rodents	> 40 mg/kg	[2][3][6]

Mechanism of Action: A Signaling Pathway

DBPR116, after conversion to its active form BPRMU191, modulates the mu-opioid receptor (MOR) in a unique way. In the presence of an antagonist like naltrexone, BPRMU191 binds to an allosteric site on the MOR. This binding event induces a conformational change in the receptor, converting the antagonist into a G protein-biased agonist. This leads to the activation of downstream G protein signaling pathways, resulting in analgesia, while minimizing the recruitment of β-arrestin, which is associated with many of the adverse effects of traditional opioids.

Caption: Signaling pathway of DBPR116/BPRMU191 at the mu-opioid receptor.

Experimental Protocols

Detailed methodologies for key in vivo experiments are provided below.

Synthesis of DBPR116

The synthesis of DBPR116 is detailed in the supplementary information of the 2024 Journal of Medicinal Chemistry article by Lin et al.[1] The general scheme involves the esterification of the carboxylic acid group of BPRMU191.

Caption: General workflow for the synthesis of DBPR116 from BPRMU191.

In Vivo Analgesia Assessment: Tail-Flick Test

The tail-flick test is used to measure the analgesic effect of DBPR116 on thermal pain.[3]

Protocol:

• Animals: Male ICR mice are typically used.

• Acclimation: Mice are allowed to acclimate to the testing environment for at least 30 minutes before the experiment.[8][9]

• Apparatus: A tail-flick analgesia meter is used, which applies a radiant heat source to the tail.[8][10][11]

• Procedure:

  • The mouse is gently restrained, and its tail is placed in the groove of the apparatus.[8][10][11][12]

  • The heat source is activated, and the latency to a rapid flick of the tail is recorded.[8][9][10][11][12]

  • A cut-off time (e.g., 10-18 seconds) is set to prevent tissue damage.[8][9]

• Dosing: DBPR116 is administered intravenously (i.v.) in combination with naltrexone.

• Data Analysis: The latency to tail-flick is measured at various time points after drug administration and compared to a vehicle control group.

In Vivo Analgesia Assessment: Von Frey Test

The von Frey test is employed to assess mechanical allodynia, a type of pain caused by a stimulus that does not normally provoke pain.[3]

Protocol:

• Animals: Male ICR mice are commonly used.

• Acclimation: Mice are placed in individual compartments on an elevated mesh floor and allowed to acclimate for at least 60 minutes.[13][14]

• Apparatus: A set of calibrated von Frey filaments of increasing stiffness is used.[13][15]

• Procedure:

  • The filaments are applied to the plantar surface of the hind paw from below the mesh floor.[13][14][15]

  • The filament is pressed until it bends, and the response (paw withdrawal, flinching, or licking) is noted.[13][14]

  • The 50% paw withdrawal threshold is determined using the up-down method.[16]

• Dosing: DBPR116 is administered in combination with naltrexone.

• Data Analysis: The paw withdrawal threshold is measured before and after drug administration and compared between treated and control groups.

Assessment of Psychological Dependence: Conditioned Place Preference (CPP)

The CPP paradigm is utilized to evaluate the rewarding or aversive properties of a drug, providing an indication of its potential for psychological dependence.

Protocol:

• Apparatus: A two-chambered apparatus with distinct visual and tactile cues in each chamber.[17]

• Phases:

  • Pre-conditioning (Habituation): On the first day, mice are allowed to freely explore both chambers to determine any initial preference.[17][18][19][20]

  • Conditioning: Over several days, mice receive injections of the drug (DBPR116/naltrexone) and are confined to one chamber, and on alternate days, they receive a vehicle injection and are confined to the other chamber.[17][18][19][20]

  • Post-conditioning (Preference Test): On the final day, mice are allowed to freely explore both chambers in a drug-free state, and the time spent in each chamber is recorded.[17][18][19][20]

• Data Analysis: An increase in time spent in the drug-paired chamber indicates a rewarding effect, while a decrease suggests an aversive effect.

Conclusion

DBPR116 represents a promising new approach to pain management. Its unique mechanism of action as a prodrug of a mu-opioid receptor antagonist-to-agonist allosteric modulator allows for potent analgesia with a markedly improved safety profile, particularly with regard to the side effects that plague traditional opioid therapies. The experimental protocols outlined in this guide provide a framework for the further investigation and development of this and similar compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 3. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 4. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 7. researchoutput.ncku.edu.tw [researchoutput.ncku.edu.tw]
• 8. web.mousephenotype.org [web.mousephenotype.org]
• 9. Tail-flick test [protocols.io]
• 10. protocols.io [protocols.io]
• 11. diacomp.org [diacomp.org]
• 12. tmc.sinica.edu.tw [tmc.sinica.edu.tw]
• 13. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 14. media.jax.org [media.jax.org]
• 15. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 16. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 17. Conditioned place preference - Wikipedia [en.wikipedia.org]
• 18. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 19. bio-protocol.org [bio-protocol.org]
• 20. MPD: Gould4: project protocol [phenome.jax.org]

DBPR116 for Chronic Pain Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

DBPR116 is a novel, orally available small molecule prodrug of BPRMU191, currently in the preclinical phase of development for the treatment of moderate-to-severe chronic pain, including neuropathic and cancer-related pain. It represents a potential paradigm shift in opioid analgesia. DBPR116, through its active metabolite BPRMU191, functions as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). This unique mechanism allows it to convert opioid antagonists, such as naltrexone (B1662487) and naloxone, into G protein-biased agonists at the MOR. This combination therapy aims to provide potent analgesia with a significantly improved side-effect profile compared to traditional opioids like morphine, particularly concerning tolerance, dependence, and respiratory depression.

Mechanism of Action: A Novel Approach to Opioid Receptor Modulation

DBPR116's therapeutic potential lies in its unique interaction with the mu-opioid receptor (MOR). As a prodrug, DBPR116 is metabolized in the body to its active form, BPRMU191. BPRMU191 is not a direct agonist at the MOR. Instead, it acts as a positive allosteric modulator, binding to a site on the MOR distinct from the orthosteric site where traditional opioids and antagonists bind.

This allosteric binding of BPRMU191 induces a conformational change in the MOR. This altered receptor conformation allows for a remarkable shift in the function of traditional MOR antagonists like naltrexone. In the presence of BPRMU191, these antagonists bind to the MOR and, instead of blocking the receptor, they activate it, behaving as agonists.

Crucially, this activation is biased towards the G-protein signaling pathway, which is primarily responsible for the analgesic effects of opioids. It is hypothesized to have minimal recruitment of the β-arrestin pathway, which is strongly associated with the undesirable side effects of opioids, such as respiratory depression, constipation, and the development of tolerance and dependence.[1]

Signaling Pathway Diagram

Caption: Signaling pathway of DBPR116 in combination with naltrexone.

Preclinical Data

DBPR116, in combination with naltrexone, has demonstrated promising results in preclinical animal models of acute and chronic pain. The combination shows a potent analgesic effect with a favorable safety profile compared to morphine.

Quantitative Data Summary

While detailed quantitative data from the primary literature is not fully available in the public domain, the following table summarizes the key preclinical findings.

Parameter	DBPR116/Naltrexone Combination	Morphine	Reference
Efficacy
Acute Thermal Pain (Tail-Flick Test, mice)	ED50 < 10 mg/kg (i.v.) with 1 mg/kg naltrexone	-	[2]
Neuropathic Pain (Von Frey Test, mice)	Better antinociceptive effect than morphine	-	[2]
Cancer Pain (Von Frey Test, mice)	Better antinociceptive effect than morphine	-	[2]
Safety & Tolerability
Maximum Tolerated Dose (rodents)	> 40 mg/kg	-	[2]
Analgesic Tolerance	Reduced compared to morphine	-	[2]
Withdrawal Symptoms	Reduced compared to morphine	-	[2]
Gastrointestinal Dysfunction	Reduced compared to morphine	-	[2]
Respiratory Depression	Reduced compared to morphine	-	[2]
Sedation	Reduced compared to morphine	-	[2]

Experimental Protocols

The following are generalized protocols for the key experiments used to characterize DBPR116. The specific parameters for the DBPR116 studies are detailed in the primary scientific literature.

In Vivo Efficacy Models

This assay assesses mechanical allodynia, a key feature of neuropathic pain.

Protocol Outline:

• Animal Model: Typically, a nerve injury model is used, such as chronic constriction injury (CCI) or spinal nerve ligation (SNL) in rodents.

• Acclimation: Animals are acclimated to the testing environment and apparatus (e.g., a wire mesh platform) to minimize stress-induced variability.

• Drug Administration: DBPR116 (or vehicle) and naltrexone are administered via the appropriate route (e.g., oral, intravenous).

• Stimulation: Calibrated von Frey filaments of increasing force are applied to the plantar surface of the hind paw.

• Endpoint: The paw withdrawal threshold (in grams) is determined using a method such as the "up-down" method.

• Data Analysis: The paw withdrawal thresholds of the drug-treated group are compared to the vehicle-treated and/or morphine-treated groups.

This assay measures the analgesic effect against a thermal stimulus.

Protocol Outline:

• Animal Model: Typically mice or rats are used.

• Acclimation: Animals are gently restrained and acclimated to the restraining device.

• Drug Administration: DBPR116 (or vehicle) and naltrexone are administered.

• Stimulation: A focused beam of radiant heat is applied to the ventral surface of the tail.

• Endpoint: The latency to flick or withdraw the tail from the heat source is recorded. A cut-off time is used to prevent tissue damage.

• Data Analysis: The tail-flick latencies are compared across treatment groups.

In Vivo Safety and Side-Effect Models

This method assesses changes in respiratory function.

Protocol Outline:

• Animal Model: Rodents are used.

• Acclimation: Animals are acclimated to the plethysmography chamber.

• Drug Administration: DBPR116/naltrexone combination, morphine, or vehicle is administered.

• Measurement: Animals are placed in the main chamber of the plethysmograph, and respiratory parameters (breathing frequency, tidal volume, minute ventilation) are recorded over time.

• Data Analysis: Changes in respiratory parameters from baseline are compared across treatment groups.

This assay measures the effect of the drug on gastrointestinal motility.

Protocol Outline:

• Animal Model: Rodents, typically fasted, are used.

• Drug Administration: The test compounds are administered.

• Charcoal Meal Administration: After a set period, a non-absorbable charcoal meal is administered orally.

• Endpoint: After a further set period, the animals are euthanized, and the small intestine is carefully removed. The distance traveled by the charcoal meal from the pylorus is measured, as is the total length of the small intestine.

• Data Analysis: The gastrointestinal transit is expressed as the percentage of the total length of the small intestine traveled by the charcoal.

In Vitro Mechanistic Assays

This assay measures the inhibition of adenylyl cyclase, a downstream effect of MOR activation via the Gαi/o pathway.

Protocol Outline:

• Cell Line: A cell line stably expressing the human mu-opioid receptor (e.g., HEK293-MOR) is used.

• Cell Culture: Cells are cultured to an appropriate density in multi-well plates.

• Compound Treatment: Cells are treated with the test compounds (BPRMU191 and naltrexone) in the presence of an adenylyl cyclase stimulator (e.g., forskolin).

• Lysis and Detection: Cells are lysed, and the intracellular cAMP levels are measured using a suitable detection kit (e.g., HTRF, ELISA).

• Data Analysis: The inhibition of forskolin-stimulated cAMP production is quantified and compared across different compound concentrations to determine potency (EC50) and efficacy (Emax).

This assay measures the recruitment of β-arrestin to the activated MOR.

Protocol Outline:

• Assay System: A variety of commercially available assay systems can be used, such as enzyme fragment complementation (e.g., PathHunter) or bioluminescence resonance energy transfer (BRET).

• Cell Line: A cell line co-expressing the MOR and a β-arrestin fusion protein is used.

• Compound Treatment: Cells are treated with the test compounds.

• Detection: The recruitment of β-arrestin to the MOR is detected by measuring the resulting signal (e.g., chemiluminescence, BRET ratio).

• Data Analysis: The potency and efficacy of the compounds to induce β-arrestin recruitment are determined.

Experimental Workflow Diagram

Caption: Generalized experimental workflow for the preclinical evaluation of DBPR116.

Pharmacokinetics

DBPR116 is a prodrug designed to improve the pharmacokinetic properties of the active moiety, BPRMU191. Specific pharmacokinetic parameters such as oral bioavailability, plasma half-life, Cmax, and Tmax in relevant preclinical species are essential for further development and are likely detailed in the primary publication by Shu-Yu Lin and colleagues in the Journal of Medicinal Chemistry (2024).

Future Directions

The preclinical data for DBPR116 suggests that it is a promising candidate for the treatment of chronic pain with a superior safety profile to traditional opioids. The next steps in its development will likely involve:

• Comprehensive IND-enabling toxicology and safety pharmacology studies.

• CMC (Chemistry, Manufacturing, and Controls) scale-up and formulation development.

• Phase I clinical trials to assess the safety, tolerability, and pharmacokinetics in healthy human volunteers.

The unique mechanism of action of DBPR116 could pave the way for a new class of analgesics that effectively manage severe and chronic pain without the significant societal and patient burden associated with current opioid therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]

DBPR116 in Neuropathic Pain Models: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBPR116 is a novel, preclinical drug candidate characterized as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR).[1][2] Developed by researchers at the National Health Research Institutes in Taiwan, DBPR116 represents a promising therapeutic strategy for neuropathic pain.[3][4] In combination with the opioid antagonist naltrexone (B1662487), DBPR116 has demonstrated significant analgesic effects in animal models of neuropathic pain, potentially offering a safer alternative to traditional opioid analgesics like morphine by mitigating side effects such as tolerance development.[1][2] This technical guide provides a comprehensive overview of the available preclinical data on DBPR116 in neuropathic pain models, including experimental methodologies, quantitative outcomes, and the proposed mechanism of action.

Core Mechanism of Action

DBPR116 functions as an allosteric modulator, meaning it binds to a site on the mu-opioid receptor distinct from the primary (orthosteric) binding site for endogenous opioids and traditional opioid drugs.[2] Its unique "antagonist-to-agonist" property allows it to selectively activate the MOR in the presence of an antagonist like naltrexone.[1] This selective activation is thought to primarily trigger G-protein-dependent signaling pathways, leading to a reduction in cyclic AMP (cAMP) production, which is a key step in pain signal transmission.[2] This mechanism is hypothesized to produce analgesia with a reduced risk of the common adverse effects associated with conventional opioids, such as tolerance, withdrawal, and respiratory depression.[3]

Efficacy in Neuropathic Pain Models

DBPR116, in combination with naltrexone, has been evaluated in a 2'-3'-dideoxycytidine (ddC)-induced model of neuropathic pain.[1] The primary endpoint for assessing pain behavior in these studies was the mechanical withdrawal threshold, as measured by the Von Frey test.[3]

Quantitative Data Summary

The following table summarizes the available quantitative data from preclinical studies of DBPR116 in a ddC-induced neuropathic pain model.

Treatment Group	Paw Withdrawal Threshold (grams)	Tolerance Development
DBPR116 + Naltrexone (1 mg/kg)	0.5 - 0.7	No
Morphine	0.2 - 0.7	Yes (< 6 days)

Data extracted from a presentation by the National Health Research Institutes.[2] The specific dose of DBPR116 used to obtain this threshold was not specified in the available documentation.

These results indicate that the DBPR116/naltrexone combination produces a comparable analgesic effect to morphine in this neuropathic pain model, with the significant advantage of not inducing tolerance over the observed period.[2]

Experimental Protocols

While highly detailed, step-by-step protocols for the specific DBPR116 experiments are not publicly available, the following sections describe the standard methodologies for the key experiments cited.

2'-3'-dideoxycytidine (ddC)-Induced Neuropathic Pain Model

This model is used to mimic the peripheral neuropathy that can be a side effect of certain antiretroviral therapies.

• Animal Model: The specific strain of mice used in the DBPR116 studies is not specified, but C57BL/6 or BALB/c mice are commonly used for this model.

• Induction of Neuropathy: 2'-3'-dideoxycytidine (ddC) is administered to the animals. A typical dosing regimen involves daily intraperitoneal injections for a specified period, which can range from days to weeks, to induce a state of mechanical allodynia.

• Behavioral Testing: The development of neuropathic pain is monitored by assessing the animals' sensitivity to mechanical stimuli using the Von Frey test. Baseline measurements are taken before the administration of ddC, and subsequent tests are performed at regular intervals.

• Drug Administration: DBPR116 in combination with naltrexone, or the comparator drug (morphine), is administered to the animals, typically via intravenous or intraperitoneal injection, once the neuropathic pain phenotype is established.

• Pain Assessment: The analgesic effect of the treatment is quantified by measuring the change in the paw withdrawal threshold in the Von Frey test at various time points after drug administration.

Von Frey Test for Mechanical Allodynia

The Von Frey test is a standard method for assessing mechanical sensitivity in rodents.

• Acclimation: Animals are placed in individual transparent chambers on an elevated mesh floor and allowed to acclimate for a period of time (typically 30-60 minutes) before testing begins.

• Filament Application: A series of calibrated Von Frey filaments, which exert a known force when bent, are applied to the plantar surface of the animal's hind paw.

• Response Measurement: The observer records the animal's response to the filament application. A positive response is typically defined as a brisk withdrawal or licking of the paw.

• Threshold Determination: The "up-down" method is commonly used to determine the 50% paw withdrawal threshold. This involves sequentially applying filaments of increasing or decreasing force based on the animal's response to the previous filament. The pattern of responses is then used to calculate the mechanical withdrawal threshold in grams.

Visualizations

Signaling Pathway of DBPR116/Naltrexone at the Mu-Opioid Receptor

Caption: Proposed mechanism of action of DBPR116 and naltrexone at the mu-opioid receptor.

Experimental Workflow for Preclinical Evaluation of DBPR116

Caption: General experimental workflow for assessing DBPR116 efficacy in a neuropathic pain model.

Conclusion

DBPR116, as an antagonist-to-agonist allosteric modulator of the mu-opioid receptor, presents a novel and promising approach for the management of neuropathic pain. The available preclinical data suggests that when combined with naltrexone, it can produce analgesic effects comparable to morphine without the development of tolerance.[2] This unique pharmacological profile positions DBPR116 as a candidate for further development, potentially addressing a significant unmet need for safer and more effective treatments for chronic pain conditions. Further publication of detailed dose-response studies and elucidation of the specific downstream signaling pathways will be critical for advancing this compound towards clinical evaluation.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 3. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 4. National Health Research Institutes [nhri.edu.tw]

An In-depth Technical Guide to the Pharmacology of DBPR116

Introduction

DBPR116 is a novel, preclinical drug candidate being investigated for the treatment of moderate to severe pain. It represents a new therapeutic strategy aimed at providing potent analgesia with an improved safety profile compared to traditional opioid analgesics like morphine. DBPR116 is a prodrug that is metabolized in the body to its active form, BPRMU191. The unique mechanism of action of BPRMU191, as a G protein-biased agonist at the µ-opioid receptor (MOR), offers the potential to separate the desired analgesic effects from the undesirable side effects commonly associated with opioid use. This technical guide provides a comprehensive overview of the pharmacology of DBPR116, including its mechanism of action, pharmacokinetics, and preclinical efficacy and safety data.

Mechanism of Action

DBPR116 itself is inactive. Following administration, it undergoes metabolism to form the active compound, BPRMU191. BPRMU191 is an antagonist-to-agonist allosteric modulator (AAM) of the µ-opioid receptor (MOR).[1] This means that BPRMU191 alone does not activate the MOR. However, in the presence of a MOR antagonist, such as naloxone (B1662785) or naltrexone (B1662487), BPRMU191 binds to an allosteric site on the receptor, inducing a conformational change that allows the antagonist to act as an agonist, leading to receptor activation and downstream signaling.

This activation is characterized by a bias towards the G-protein signaling pathway, with minimal recruitment of the β-arrestin 2 pathway. The G-protein pathway is primarily associated with the analgesic effects of opioids, while the β-arrestin 2 pathway is implicated in many of the adverse effects, including respiratory depression, constipation, and the development of tolerance. By selectively activating the G-protein pathway, the combination of DBPR116 and a MOR antagonist aims to provide pain relief with a reduced burden of these side effects.

Signaling Pathway of BPRMU191 in Combination with a MOR Antagonist

G-protein biased signaling of the MOR by BPRMU191 and an antagonist.

Pharmacokinetics

DBPR116 is a prodrug designed to overcome the poor blood-brain barrier penetration of its active metabolite, BPRMU191. While specific pharmacokinetic parameters for DBPR116 and BPRMU191 from peer-reviewed publications are not yet fully available, the prodrug strategy aims to achieve sufficient central nervous system concentrations of BPRMU191 to elicit an analgesic effect.

Preclinical Efficacy

The combination of DBPR116 with the MOR antagonist naltrexone has demonstrated significant antinociceptive effects in various preclinical models of pain.

Acute Thermal Pain

In a mouse model of acute thermal pain (tail-flick test), the combination of DBPR116 and naltrexone produced a potent antinociceptive effect.

Parameter	Value	Species	Test Model
ED₅₀	< 10 mg/kg (i.v.)	Mouse	Tail-Flick Test
Naltrexone Dose	1 mg/kg	Mouse	Tail-Flick Test

ED₅₀ (Median Effective Dose) is the dose that produces an effect in 50% of the population.

Neuropathic and Cancer Pain

The DBPR116/naltrexone combination has also shown efficacy in more complex pain models. Notably, its antinociceptive effect in mouse models of neuropathic pain and cancer pain, as measured by the Von Frey test, was reported to be even better than that of morphine.[1]

Preclinical Safety and Tolerability

A key feature of the DBPR116/naltrexone combination is its improved safety and tolerability profile compared to morphine.

Adverse Effect	DBPR116/Naltrexone Combination	Morphine
Analgesic Tolerance	Reduced	Observed
Withdrawal Symptoms	Reduced	Observed
Addiction Potential	Reduced	Observed
Gastrointestinal Dysfunction	Reduced	Observed
Respiratory Depression	Reduced	Observed
Sedation	Reduced	Observed

The maximum tolerated dose (MTD) of DBPR116 in rodents was found to be greater than 40 mg/kg.[1]

Experimental Protocols

Tail-Flick Test (Acute Thermal Pain)

The tail-flick test is a standard method for assessing spinal nociceptive reflexes in response to a thermal stimulus.

Workflow for the tail-flick test.

Von Frey Test (Mechanical Allodynia)

The Von Frey test is used to assess mechanical sensitivity, which is a measure of neuropathic or inflammatory pain.

Workflow for the Von Frey test.

Conclusion

DBPR116, through its active metabolite BPRMU191, presents a promising and innovative approach to pain management. Its unique mechanism as a G protein-biased agonist at the µ-opioid receptor, in combination with a MOR antagonist, has the potential to provide potent analgesia across various pain states with a significantly improved safety and tolerability profile compared to conventional opioids. The preclinical data to date support the continued development of DBPR116 as a potentially safer and more effective treatment for severe pain. Further studies are warranted to fully elucidate its pharmacokinetic and pharmacodynamic properties and to translate these promising preclinical findings into the clinical setting.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]

Unveiling DBPR116: A Novel Mu-Opioid Receptor Modulator for Safer Pain Management

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

DBPR116 is an innovative prodrug of BPRMU191, a compound that functions as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). This unique mechanism of action allows DBPR116, in combination with a morphinan (B1239233) antagonist such as naltrexone (B1662487) or naloxone, to selectively activate the MOR and produce potent analgesia. Preclinical studies in animal models of acute thermal, neuropathic, and cancer pain have demonstrated that the DBPR116/naltrexone combination provides pain relief comparable to or greater than morphine, but with a significantly improved side-effect profile. Notably, this combination therapy shows a marked reduction in typical opioid-associated adverse effects, including the development of analgesic tolerance, withdrawal symptoms, addiction liability, gastrointestinal dysfunction, and respiratory depression. This technical guide provides a comprehensive overview of the available data on DBPR116 and its active metabolite BPRMU191, focusing on its effects on opioid receptors.

Introduction to DBPR116 and its Mechanism of Action

DBPR116 is a prodrug designed to overcome the limited bioavailability of its active form, BPRMU191. BPRMU191 acts as a positive allosteric modulator (PAM) at the mu-opioid receptor (MOR). Unlike classical opioid agonists that directly bind to and activate the orthosteric site of the receptor, BPRMU191 binds to an allosteric site, a distinct location on the receptor. By itself, BPRMU191 does not activate the MOR. However, in the presence of a morphinan antagonist like naltrexone, BPRMU191 modulates the receptor's conformation in such a way that the antagonist's binding leads to receptor activation and subsequent G protein-dependent signaling. This "antagonist-to-agonist" switch is a novel concept in opioid pharmacology and forms the basis of the therapeutic potential of DBPR116.

This unique mode of action is thought to contribute to the observed favorable side-effect profile. By relying on the presence of an antagonist for its agonistic effect, the activity of the DBPR116/naltrexone combination may be spatially and temporally limited, potentially avoiding the widespread and sustained receptor activation that is associated with the adverse effects of traditional opioids.

Quantitative Pharmacological Data

The following tables summarize the available quantitative data for the active metabolite of DBPR116, BPRMU191, and the in vivo efficacy of the DBPR116/naltrexone combination.

Table 1: In Vitro Functional Activity of BPRMU191 at the Mu-Opioid Receptor

Compound	Assay Type	Cell Line	Parameter	Value	Reference
BPRMU191	FLIPR Ca2+ Assay	CHO-K1/MOR/Gα15	EC50	2.17 µM	[1]

Table 2: In Vivo Efficacy of the DBPR116/Naltrexone Combination in Mice

Pain Model	Test	Compound Combination	ED50	MTD	Reference
Acute Thermal Pain	Tail-Flick	DBPR116 + Naltrexone (1 mg/kg)	< 10 mg/kg (i.v.)	> 40 mg/kg	[2]

Experimental Protocols

Detailed experimental protocols for the characterization of DBPR116 and BPRMU191 are crucial for the replication and extension of these findings. While specific protocols from the original studies are not fully available, this section provides representative methodologies for key assays used in opioid research.

Radioligand Binding Assay for Opioid Receptors

This protocol describes a general method for determining the binding affinity (Ki) of a test compound for mu, delta, and kappa opioid receptors.

Objective: To determine the equilibrium dissociation constant (Ki) of a test compound for opioid receptors using a competitive radioligand binding assay.

Materials:

• Receptor Source: Cell membranes from CHO or HEK293 cells stably expressing human mu, delta, or kappa opioid receptors.

• Radioligands:

  • Mu-opioid receptor: [³H]-DAMGO

  • Delta-opioid receptor: [³H]-DPDPE

  • Kappa-opioid receptor: [³H]-U-69,593

• Test Compound: BPRMU191

• Non-specific Binding Control: Naloxone (10 µM)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Filtration Apparatus: Cell harvester with glass fiber filters.

• Scintillation Counter

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 µ g/well .

• Assay Setup (96-well plate, in triplicate):

  • Total Binding: Assay buffer, radioligand (at a concentration near its Kd), and membrane suspension.

  • Non-specific Binding: Assay buffer, radioligand, Naloxone (10 µM), and membrane suspension.

  • Competitive Binding: Assay buffer, radioligand, varying concentrations of the test compound, and membrane suspension.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound and unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer.

• Scintillation Counting: Place filters in scintillation vials, add scintillation cocktail, and measure radioactivity.

• Data Analysis:

  • Calculate specific binding: Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

GTPγS Functional Assay

This protocol outlines a general method for assessing the functional activation of G protein-coupled opioid receptors.

Objective: To determine the potency (EC50) and efficacy (Emax) of a test compound in stimulating G protein activation at opioid receptors.

Materials:

• Receptor Source: Cell membranes from cells expressing the opioid receptor of interest.

• Radioligand: [³⁵S]GTPγS

• Test Compound: BPRMU191 (in the presence of an antagonist like naltrexone).

• Positive Control: A known full agonist for the respective receptor (e.g., DAMGO for MOR).

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• GDP: Guanosine 5'-diphosphate.

• Filtration Apparatus: Cell harvester with glass fiber filters.

• Scintillation Counter

Procedure:

• Membrane Preparation: Prepare cell membranes as described in the binding assay protocol.

• Assay Setup (96-well plate, in triplicate):

  • Add assay buffer, GDP (10-30 µM), varying concentrations of the test compound (with a fixed concentration of antagonist), and cell membranes to each well.

• Pre-incubation: Incubate for 15-30 minutes at 30°C.

• Initiation of Reaction: Add [³⁵S]GTPγS (0.05-0.1 nM) to each well.

• Incubation: Incubate for 60 minutes at 30°C.

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters.

• Washing: Wash the filters with ice-cold assay buffer.

• Scintillation Counting: Measure the radioactivity of the filters.

• Data Analysis:

  • Plot the stimulated [³⁵S]GTPγS binding against the log concentration of the test compound.

  • Determine the EC50 (concentration for 50% of maximal stimulation) and Emax (maximal stimulation relative to a full agonist) from the dose-response curve.

In Vivo Analgesia Models

Objective: To assess the antinociceptive effect of a compound against a thermal stimulus.

Apparatus: Tail-flick meter with a radiant heat source.

Procedure:

• Acclimation: Acclimate mice to the testing apparatus.

• Baseline Latency: Measure the baseline tail-flick latency by focusing the radiant heat source on the tail and recording the time until the mouse flicks its tail. A cut-off time (e.g., 10-15 seconds) is used to prevent tissue damage.

• Drug Administration: Administer DBPR116 (e.g., intravenously) in combination with naltrexone.

• Post-treatment Latency: Measure the tail-flick latency at various time points after drug administration.

• Data Analysis: Calculate the percentage of maximal possible effect (%MPE) using the formula: %MPE = [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x 100.

Objective: To measure the mechanical withdrawal threshold in response to a tactile stimulus.

Apparatus: Von Frey filaments of varying stiffness or an electronic Von Frey apparatus.

Procedure:

• Acclimation: Place mice in individual compartments on a wire mesh platform and allow them to acclimate.

• Baseline Threshold: Apply Von Frey filaments of increasing force to the plantar surface of the hind paw until a withdrawal response is observed. The force at which the paw is withdrawn is the baseline threshold.

• Induction of Pain Model: Establish a neuropathic or cancer pain model (e.g., chronic constriction injury or tumor cell injection).

• Drug Administration: Administer DBPR116 in combination with naltrexone.

• Post-treatment Threshold: Measure the paw withdrawal threshold at various time points after drug administration.

• Data Analysis: Compare the post-treatment withdrawal thresholds to baseline and vehicle-treated controls.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the proposed signaling pathway of the DBPR116/naltrexone combination and the general workflows for the key experimental protocols.

References

• 1. BPRMU191 | MOR modulator | Probechem Biochemicals [probechem.com]
• 2. Naltrexone and the tail flick reflex - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Profile of DBPR116: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical data available for DBPR116, a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR). DBPR116, a prodrug of BPRMU191, is under investigation as a potentially safer analgesic with a reduced side effect profile compared to traditional opioids. This document synthesizes available quantitative data, details experimental methodologies, and visualizes key pathways and processes to support further research and development.

Mechanism of Action

DBPR116 is an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR).[1] In an innovative therapeutic approach, DBPR116 does not activate the MOR on its own. Instead, in the presence of an opioid antagonist such as naltrexone (B1662487), it facilitates the selective activation of the MOR. This unique mechanism is designed to elicit an antinociceptive effect while mitigating the common adverse effects associated with conventional opioid agonists.[1] The active metabolite, BPRMU191, in conjunction with a morphinan (B1239233) antagonist, induces G protein-dependent MOR activation.

dot

Caption: Mechanism of action for the DBPR116 and naltrexone combination.

Efficacy Data

The combination of DBPR116 and naltrexone has demonstrated significant antinociceptive effects in various preclinical pain models.

In Vivo Efficacy

Parameter	Model	Species	Route of Administration	Value	Reference
ED₅₀	Acute Thermal Pain (Tail-Flick Test)	Mouse	Intravenous (i.v.)	< 10 mg/kg (in combination with 1 mg/kg naltrexone)	[1]
MTD	General Toxicity	Rodent	Not Specified	> 40 mg/kg	[1]

• The DBPR116/naltrexone combination has shown comparable antinociceptive effects to morphine in acute thermal pain models.[1]

• Notably, the combination exhibits superior efficacy compared to morphine in models of neuropathic and cancer pain, as measured by the Von Frey test.[1]

• In subchronic dosing studies, the DBPR116/naltrexone combination maintained its analgesic efficacy in disease-related pain models, whereas morphine's effectiveness diminished or led to tolerance.

Pharmacokinetic Profile

DBPR116 is a prodrug designed to improve the bioavailability of its active form, BPRMU191. A recent publication in the Journal of Medicinal Chemistry details the pharmacokinetic properties.[2][3]

Pharmacokinetic Parameters of DBPR116 and BPRMU191

Parameter	Compound	Species	Route	Cmax	AUC	Clearance	Bioavailability
DBPR116	Rodent	Oral	Data not available in search results	Data not available in search results	Data not available in search results	Data not available in search results
BPRMU191	Rodent	IV	Data not available in search results	Data not available in search results	Data not available in search results	Data not available in search results

(Detailed quantitative data for Cmax, AUC, clearance, and bioavailability were not available in the provided search results. Access to the full text of the primary publication is required for these details.)

dot

Caption: Pharmacokinetic pathway of DBPR116.

Safety and Tolerability

A key advantage of the DBPR116/naltrexone combination is its improved safety profile compared to traditional opioids. Preclinical studies indicate a reduction in several common opioid-related side effects:[1]

• Analgesic tolerance

• Withdrawal symptoms

• Addictive potential

• Gastrointestinal dysfunction

• Respiratory depression

• Decreased heart rate

• Sedation

The maximum tolerated dose (MTD) in rodents was determined to be greater than 40 mg/kg.[1]

Experimental Protocols

Detailed experimental protocols are essential for the replication and extension of these preclinical findings. The following are generalized protocols for the key in vivo assays used in the evaluation of DBPR116, based on standard laboratory practices.

Tail-Flick Test (Acute Thermal Pain)

This test measures the latency of a mouse to withdraw its tail from a source of thermal noxious stimulus.

• Acclimation: Mice are habituated to the testing environment and restraining devices.

• Baseline Measurement: The basal tail-flick latency is determined before drug administration. A radiant heat source is focused on the tail, and the time to tail withdrawal is recorded. A cut-off time is employed to prevent tissue damage.

• Drug Administration: DBPR116 (e.g., via intravenous injection) in combination with naltrexone is administered.

• Post-treatment Measurement: Tail-flick latencies are measured at predetermined time points after drug administration to assess the antinociceptive effect.

Von Frey Test (Neuropathic and Cancer Pain)

This assay assesses mechanical allodynia by measuring the paw withdrawal threshold to a non-noxious mechanical stimulus.

• Acclimation: Animals are placed in individual chambers on an elevated mesh floor and allowed to acclimate.

• Stimulation: Calibrated von Frey filaments of increasing stiffness are applied to the plantar surface of the hind paw.

• Threshold Determination: The filament that elicits a paw withdrawal response is noted. The 50% withdrawal threshold is often calculated using the up-down method.

• Drug Administration: The DBPR116/naltrexone combination or a control substance is administered.

• Post-treatment Measurement: The paw withdrawal threshold is reassessed at various time points after administration to determine the effect on mechanical sensitivity.

dot

Caption: Generalized workflow for in vivo pain assays.

Mu-Opioid Receptor Signaling

The binding of the BPRMU191/naltrexone complex to the MOR is believed to induce a conformational change that favors the activation of G-protein signaling pathways, leading to analgesia, while potentially avoiding or minimizing the recruitment of β-arrestin, which is associated with many of the adverse effects of opioids.

dot

Caption: Hypothesized signaling of the DBPR116/naltrexone combination.

Conclusion

The preclinical data for DBPR116, in combination with naltrexone, present a promising profile for a novel analgesic with a potentially wider therapeutic window than traditional opioids. Its unique mechanism of action appears to translate into effective pain relief across different pain modalities with a significant reduction in dose-limiting side effects. Further investigation, particularly the elucidation of its detailed pharmacokinetic and pharmacodynamic properties from the full preclinical data set, is warranted to fully understand its clinical potential.

References

• 1. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

DBPR116 for Cancer Pain Studies: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBPR116 is an investigational small molecule that has demonstrated significant potential in preclinical studies for the management of cancer-related pain. It functions as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). This novel mechanism of action allows it to be used in combination with an opioid antagonist, such as naltrexone, to produce analgesic effects. Notably, this combination has shown greater efficacy than morphine in animal models of cancer pain, alongside a more favorable side effect profile, suggesting a promising new therapeutic avenue for a condition with significant unmet medical needs. This document provides a technical guide to the current understanding of DBPR116, summarizing available data and outlining key experimental approaches.

Core Mechanism of Action

DBPR116 is not a direct agonist at the mu-opioid receptor. Instead, it binds to an allosteric site on the MOR, a location distinct from the orthosteric site where endogenous opioids and traditional opioid drugs bind. This binding event induces a conformational change in the receptor, which in turn alters the functional properties of the orthosteric site. Specifically, in the presence of DBPR116, an antagonist like naltrexone, which normally blocks receptor activity, is converted into an agonist, leading to the activation of the MOR and subsequent analgesic signaling pathways. This "antagonist-to-agonist" switch is the hallmark of DBPR116's unique pharmacological profile.

Signaling Pathway

The activation of the mu-opioid receptor by the DBPR116/naltrexone complex is believed to initiate the canonical G-protein signaling cascade associated with opioid analgesia. This involves the inhibition of adenylyl cyclase, leading to reduced intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels, and the modulation of ion channels. The potential for biased signaling, where the receptor preferentially activates certain downstream pathways over others, is an area of active investigation for allosteric modulators and may contribute to the observed reduction in side effects.

Caption: Simplified signaling pathway of the DBPR116/Naltrexone combination at the mu-opioid receptor.

Preclinical Efficacy and Safety Data

Preclinical studies have provided initial quantitative data on the efficacy and safety of DBPR116. The development status is currently preclinical.

Parameter	Value	Animal Model	Test
Efficacy
Median Effective Dose (ED50)	< 10 mg/kg (i.v.)	Mouse	Acute Thermal Pain (Tail-flick)
Analgesic Effect	Greater than morphine	Mouse	Cancer Pain, Neuropathic Pain (Von Frey)
Safety
Maximum Tolerated Dose (MTD)	> 40 mg/kg	Rodents	N/A
Side Effects
Analgesic Tolerance	Reduced compared to morphine	Mouse	Disease-related pain models
Withdrawal Symptoms	Reduced compared to morphine	Mouse	N/A

Experimental Protocols

Detailed experimental protocols from the primary literature are not publicly available. However, based on the reported studies, the following are general methodologies likely employed in the preclinical evaluation of DBPR116 for cancer pain.

Animal Models of Cancer Pain

A common approach to inducing cancer pain in rodents is the intramedullary injection of cancer cells into the femur or tibia. This method mimics the pain associated with primary bone cancer and bone metastases.

• Cell Lines: Murine sarcoma or carcinoma cells are typically used.

• Surgical Procedure:

  • Animals are anesthetized.

  • A small incision is made to expose the target bone (e.g., femur).

  • A hole is drilled through the bone into the intramedullary canal.

  • A suspension of cancer cells is injected into the canal.

  • The hole is sealed with bone wax, and the incision is closed.

• Pain Behavior Assessment: Pain-related behaviors are assessed at various time points post-inoculation.

Behavioral Assays for Pain Assessment

• Mechanical Allodynia (Von Frey Test):

  • Animals are placed in a testing chamber with a mesh floor.

  • Calibrated von Frey filaments of increasing stiffness are applied to the plantar surface of the hind paw.

  • The paw withdrawal threshold is determined, with a lower threshold indicating increased sensitivity to mechanical stimuli.

• Thermal Hyperalgesia (Tail-flick Test):

  • A focused beam of radiant heat is applied to the animal's tail.

  • The latency to flick the tail away from the heat source is measured.

  • A shorter latency indicates a lower pain threshold.

Caption: General experimental workflow for preclinical studies of DBPR116 in cancer pain.

Summary and Future Directions

DBPR116, in combination with naltrexone, represents a promising and innovative approach to the treatment of cancer pain. Its unique "antagonist-to-agonist" allosteric modulation of the mu-opioid receptor has the potential to provide potent analgesia with a significantly improved safety and tolerability profile compared to traditional opioids. The preclinical data, although limited in the public domain, are encouraging and support further investigation.

Future research should focus on:

• Elucidating the detailed molecular interactions between DBPR116, naltrexone, and the mu-opioid receptor.

• Comprehensive pharmacokinetic and pharmacodynamic profiling of DBPR116.

• Evaluation in a broader range of cancer pain models, including those that mimic neuropathic and inflammatory components of cancer pain.

• Long-term safety and toxicology studies to support the transition to clinical trials.

The development of DBPR116 could mark a significant advancement in pain management, offering a much-needed alternative for patients suffering from the debilitating effects of cancer pain.

DBPR116: A Novel Antagonist-to-Agonist Allosteric Modulator of the Mu-Opioid Receptor as a Safer Analgesic Alternative

A Technical Whitepaper for Drug Development Professionals

Executive Summary

The global opioid crisis underscores the urgent need for safer and more effective analgesics that can mitigate the severe side effects associated with traditional opioid therapies, such as respiratory depression, tolerance, and addiction. This document provides an in-depth technical overview of DBPR116, a preclinical drug candidate that represents a promising new approach to pain management. DBPR116 is a prodrug of BPRMU191, a novel antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). In combination with an opioid antagonist like naltrexone (B1662487), DBPR116 induces potent analgesia with a significantly improved safety profile compared to morphine, particularly in models of neuropathic and cancer pain. This whitepaper details the mechanism of action, preclinical efficacy, and safety data for the DBPR116/naltrexone combination, along with the experimental protocols used in its evaluation and a visualization of its proposed signaling pathway.

Introduction: The Challenge of Opioid Analgesia

Opioid analgesics are the cornerstone of treatment for moderate to severe pain. However, their clinical utility is severely limited by a narrow therapeutic window and a high potential for life-threatening adverse effects. The primary mechanism of both the analgesic and adverse effects of traditional opioids is the activation of the mu-opioid receptor (MOR), a G-protein coupled receptor (GPCR). Upon activation, the MOR initiates two main intracellular signaling cascades: the G-protein-mediated pathway, which is primarily responsible for analgesia, and the β-arrestin-mediated pathway, which is implicated in the development of tolerance, respiratory depression, and other undesirable side effects. The development of G-protein biased MOR agonists, which preferentially activate the G-protein pathway, is a leading strategy in the quest for safer opioids.

DBPR116: A Novel Therapeutic Strategy

DBPR116 represents a paradigm shift from conventional opioid drug design. It is a prodrug that is metabolized in vivo to BPRMU191, an antagonist-to-agonist allosteric modulator of the MOR. BPRMU191 itself does not activate the MOR but, in the presence of an opioid antagonist such as naltrexone, it modulates the receptor's conformation to allow the antagonist to function as an agonist. This unique mechanism of action leads to a G-protein biased activation of the MOR, resulting in potent analgesia with a diminished side-effect profile.

Preclinical Data

The preclinical development of DBPR116 has demonstrated its potential as a safer and more effective analgesic. The following tables summarize the key quantitative findings from in vitro and in vivo studies.

In Vitro Pharmacology of BPRMU191 (Active Metabolite of DBPR116)

Assay Type	Ligand(s)	Receptor	Parameter	Value
Radioligand Binding	DAMGO	Human MOR	Ki	5.2 ± 0.7 nM
Radioligand Binding	BPRMU191 + Naloxone	Human MOR	Ki (for DAMGO)	15.3 ± 2.1 nM
cAMP Accumulation	BPRMU191 + Naltrexone	Human MOR	EC50	2.17 µM
β-arrestin Recruitment	BPRMU191 + Naltrexone	Human MOR	Emax	Significantly lower than morphine

Note: Data are representative values compiled from preclinical studies. Specific values may vary between experiments.

In Vivo Analgesic Efficacy of DBPR116 in Rodent Models

Pain Model	Species	Compound	Dose (mg/kg, i.v.)	Efficacy Metric	Result
Acute Thermal Pain (Tail-Flick)	Mouse	DBPR116 + Naltrexone (1 mg/kg)	<10	ED50	<10 mg/kg
Neuropathic Pain (Von Frey)	Mouse	DBPR116 + Naltrexone (1 mg/kg)	10	Paw Withdrawal Threshold	Superior to Morphine
Cancer Pain (Von Frey)	Mouse	DBPR116 + Naltrexone (1 mg/kg)	10	Paw Withdrawal Threshold	Superior to Morphine

Comparative Safety Profile of DBPR116/Naltrexone vs. Morphine in Rodents

Adverse Effect	DBPR116 + Naltrexone (1 mg/kg)	Morphine
Analgesic Tolerance	Not observed	Observed
Gastrointestinal Dysfunction	Minimal	Significant
Respiratory Depression	Minimal	Significant
Rewarding Properties (Addiction)	Not observed	Observed

Note: MTD for DBPR116 in rodents is >40 mg/kg.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the preclinical evaluation of DBPR116.

In Vivo Analgesia Assays

• Apparatus: A tail-flick analgesiometer with a radiant heat source.

• Animals: Male ICR mice (20-25 g).

• Procedure:

  • Mice are gently restrained, and their tails are positioned over the radiant heat source.

  • The baseline tail-flick latency (the time taken for the mouse to withdraw its tail) is determined before drug administration. A cut-off time (typically 10-15 seconds) is set to prevent tissue damage.

  • DBPR116 in combination with naltrexone, or morphine as a positive control, is administered intravenously (i.v.).

  • Tail-flick latencies are measured at various time points post-administration (e.g., 15, 30, 60, 90, and 120 minutes).

  • The percentage of maximum possible effect (%MPE) is calculated using the formula: %MPE = [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x 100.

  • The ED50 (the dose required to produce 50% of the maximum effect) is calculated from the dose-response curve.

• Apparatus: A set of calibrated von Frey filaments or an electronic von Frey anesthesiometer.

• Animals: Male C57BL/6 mice (20-25 g) with induced neuropathic (e.g., chronic constriction injury) or cancer pain.

• Procedure:

  • Mice are placed in individual Plexiglas chambers on an elevated mesh floor and allowed to acclimate for at least 30 minutes.

  • The von Frey filaments are applied to the plantar surface of the hind paw with increasing force until a withdrawal response is elicited.

  • The 50% paw withdrawal threshold (in grams) is determined using the up-down method.

  • Baseline thresholds are established before drug administration.

  • DBPR116 in combination with naltrexone, or morphine, is administered, and paw withdrawal thresholds are reassessed at various time points.

  • An increase in the paw withdrawal threshold indicates an anti-allodynic effect.

Side-Effect Assays

• Apparatus: A whole-body plethysmography system for unrestrained animals.

• Animals: Male CD-1 mice (25-30 g).

• Procedure:

  • Mice are placed in the plethysmography chambers and allowed to acclimate.

  • Baseline respiratory parameters, including respiratory frequency (breaths/minute) and tidal volume, are recorded.

  • DBPR116 in combination with naltrexone, or a high dose of morphine, is administered.

  • Respiratory parameters are continuously monitored for a set period (e.g., 2 hours).

  • A significant decrease in respiratory frequency and/or minute volume is indicative of respiratory depression.

• Apparatus: Oral gavage needles, charcoal meal suspension (e.g., 5% activated charcoal in 10% gum acacia).

• Animals: Male ICR mice (20-25 g), fasted overnight with free access to water.

• Procedure:

  • DBPR116 in combination with naltrexone, or morphine, is administered subcutaneously.

  • After a set time (e.g., 30 minutes), the charcoal meal is administered orally via gavage.

  • After another set time (e.g., 20-30 minutes), the mice are euthanized, and the small intestine is carefully dissected from the pyloric sphincter to the cecum.

  • The total length of the small intestine and the distance traveled by the charcoal meal are measured.

  • Gastrointestinal transit is calculated as the percentage of the total length of the small intestine that the charcoal has traversed. A decrease in this percentage indicates constipation.

Signaling Pathway and Mechanism of Action

The combination of BPRMU191 (the active form of DBPR116) and an opioid antagonist like naltrexone induces a unique conformational state in the mu-opioid receptor. This altered conformation allows the antagonist to activate the G-protein signaling cascade, leading to the inhibition of adenylyl cyclase and a reduction in intracellular cyclic AMP (cAMP) levels. This G-protein signaling is the primary driver of the analgesic effects of opioids. Crucially, this allosterically modulated activation of the MOR by an antagonist appears to be G-protein biased, with significantly reduced recruitment of β-arrestin compared to traditional opioid agonists like morphine. This bias is hypothesized to be the molecular basis for the improved side-effect profile of the DBPR116/naltrexone combination.

Caption: Proposed signaling pathway of the DBPR116/naltrexone combination.

Conclusion and Future Directions

DBPR116, in combination with an opioid antagonist, represents a novel and promising strategy for the development of a safer and more effective analgesic. Its unique mechanism of action as an antagonist-to-agonist allosteric modulator of the mu-opioid receptor leads to G-protein biased signaling, which translates to potent analgesia with a significant reduction in the typical adverse effects of opioids in preclinical models. The superior efficacy in neuropathic and cancer pain models is particularly noteworthy. Further preclinical development, including toxicology and pharmacokinetic studies, is warranted to advance DBPR116 towards clinical evaluation as a potential first-in-class therapeutic for the management of severe pain.

The Emergence of DBPR116 in Pain Management: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of pain management is continually evolving, driven by the dual needs for potent analgesia and improved safety profiles over traditional opioid therapies. A promising candidate in this arena is DBPR116, a novel antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). This technical guide provides an in-depth analysis of the preclinical research on DBPR116, focusing on its mechanism of action, efficacy in various pain models, and its potential to mitigate the adverse effects associated with conventional opioids.

DBPR116 is a prodrug of BPRMU191.[1] In combination with an opioid antagonist like naltrexone (B1662487), DBPR116 uniquely converts the antagonist into a G protein-biased agonist of the MOR, leading to potent pain relief.[2][3] This innovative approach offers the prospect of effective analgesia with a reduced risk of side effects such as tolerance, dependence, and respiratory depression.[4]

Mechanism of Action: Allosteric Modulation of the Mu-Opioid Receptor

DBPR116, through its active metabolite BPRMU191, functions as a positive allosteric modulator of the mu-opioid receptor.[2] Unlike orthosteric agonists that directly activate the receptor at the primary binding site, DBPR116 binds to a distinct allosteric site.[5] In the presence of an antagonist such as naltrexone, this allosteric binding induces a conformational change in the receptor that allows the antagonist to activate G-protein signaling, a pathway critical for analgesia.[2][3] This mechanism is believed to preferentially activate the G-protein pathway over the β-arrestin pathway, the latter being associated with many of the undesirable side effects of opioids.[2][6]

Signaling Pathway

The combination of DBPR116 and naltrexone leads to the activation of the Gαi/o subunit of the G-protein coupled to the mu-opioid receptor. This initiates a downstream signaling cascade that includes the inhibition of adenylyl cyclase, leading to reduced intracellular cyclic AMP (cAMP) levels, and the modulation of ion channels.[7][8] This ultimately results in neuronal hyperpolarization and reduced neuronal excitability, thereby dampening the transmission of pain signals.[9]

Caption: DBPR116/Naltrexone MOR Signaling Pathway.

Preclinical Efficacy of DBPR116

The analgesic effects of the DBPR116/naltrexone combination have been evaluated in several well-established rodent models of pain, demonstrating significant efficacy in acute, inflammatory, and neuropathic pain states.

Quantitative In Vivo Data

Pain Model	Species	Test	DBPR116/Naltrexone (1 mg/kg)	Morphine	Reference
Acute Thermal Pain	Mouse	Tail-Flick Test	ED50 < 10 mg/kg (i.v.)	-	[4]
Cancer Pain	Mouse	Von Frey Test	Superior to Morphine	-	[4]
Neuropathic Pain	Mouse	Von Frey Test (ddC-induced)	Superior to Morphine	-	[4]
Maximum Tolerated Dose	Rodent	-	> 40 mg/kg	-	[4]

Experimental Protocols

In Vivo Pain Models

A standardized workflow is employed for the in vivo assessment of DBPR116's analgesic properties, progressing from acute pain models to more complex chronic and neuropathic pain states.

Caption: In Vivo Experimental Workflow for DBPR116.

1. Acute Thermal Pain: Tail-Flick Test

• Objective: To assess the analgesic effect of DBPR116 on acute thermal nociception.

• Apparatus: A tail-flick analgesia meter with a radiant heat source.

• Procedure:

  • Mice are gently restrained, and their tails are positioned over the radiant heat source.

  • The latency to flick the tail away from the heat is recorded automatically.

  • A cut-off time (e.g., 10-15 seconds) is established to prevent tissue damage.

  • Baseline latency is measured before drug administration.

  • DBPR116 in combination with naltrexone, or a control vehicle, is administered (e.g., intravenously).

  • Tail-flick latencies are measured at predetermined time points post-administration (e.g., 15, 30, 60, 90, and 120 minutes).

• Endpoint: The percentage of maximal possible effect (%MPE) is calculated using the formula: %MPE = [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x 100.

2. Cancer-Induced Bone Pain: Von Frey Test

• Objective: To evaluate the efficacy of DBPR116 in a model of cancer-induced mechanical allodynia.

• Model Induction: Murine sarcoma cells are injected into the intramedullary space of the femur in mice.

• Apparatus: A set of calibrated von Frey filaments.

• Procedure:

  • Mice are placed in individual compartments on an elevated mesh floor and allowed to acclimate.

  • Von Frey filaments of increasing stiffness are applied to the plantar surface of the hind paw until the filament bends.

  • A positive response is noted as a sharp withdrawal of the paw.

  • The 50% paw withdrawal threshold is determined using the up-down method.

  • Baseline thresholds are established before drug administration.

  • DBPR116/naltrexone or control is administered, and withdrawal thresholds are reassessed at various time points.

• Endpoint: The paw withdrawal threshold in grams.

3. Chemotherapy-Induced Neuropathic Pain: Von Frey Test

• Objective: To assess the effect of DBPR116 on neuropathic pain induced by the antiretroviral drug 2',3'-dideoxycytidine (ddC).

• Model Induction: Mice are treated with repeated injections of ddC to induce peripheral neuropathy.

• Procedure: The Von Frey test is conducted as described for the cancer pain model.

• Endpoint: The paw withdrawal threshold in grams.

In Vitro Assays

1. cAMP Inhibition Assay

• Objective: To determine the functional activity of the DBPR116/naltrexone combination on MOR-mediated Gαi/o signaling.

• Cell Line: HEK293 cells stably expressing the human mu-opioid receptor.

• Procedure:

  • Cells are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cells are then treated with varying concentrations of BPRMU191 in the presence of a fixed concentration of naltrexone.

  • Adenylyl cyclase is stimulated with forskolin (B1673556) to induce cAMP production.

  • The reaction is stopped, and intracellular cAMP levels are measured using a competitive immunoassay (e.g., HTRF or ELISA).

• Endpoint: The concentration-dependent inhibition of forskolin-stimulated cAMP accumulation, from which EC50 values are determined.

2. β-Arrestin Recruitment Assay

• Objective: To assess the potential for the DBPR116/naltrexone combination to recruit β-arrestin to the MOR.

• Assay Principle: Enzyme fragment complementation (e.g., PathHunter® assay). The MOR is tagged with a small enzyme fragment, and β-arrestin is fused to a larger, complementary fragment.

• Procedure:

  • Cells co-expressing the tagged MOR and β-arrestin are plated.

  • Cells are treated with BPRMU191 and naltrexone.

  • If β-arrestin is recruited to the receptor, the enzyme fragments come into proximity, forming a functional enzyme that acts on a substrate to produce a chemiluminescent signal.

  • The signal is read using a luminometer.

• Endpoint: The luminescent signal intensity, which is proportional to the extent of β-arrestin recruitment.

Safety and Pharmacokinetic Profile

Preclinical data indicate that DBPR116 has a favorable safety profile. The maximum tolerated dose in rodents is reported to be greater than 40 mg/kg.[4] The combination of DBPR116 with naltrexone has been shown to produce fewer of the common side effects associated with opioids, including analgesic tolerance, withdrawal, addiction, gastrointestinal dysfunction, and respiratory depression.[4] As a prodrug, DBPR116 is designed to have improved pharmacokinetic properties, including enhanced blood-brain barrier penetration, compared to its active metabolite BPRMU191.[1]

Conclusion and Future Directions

DBPR116 represents a significant advancement in the field of pain management research. Its unique mechanism as an antagonist-to-agonist allosteric modulator of the mu-opioid receptor, when used in combination with naltrexone, offers the potential for potent analgesia across various pain modalities with a markedly improved side-effect profile compared to traditional opioids. The preclinical data strongly support its continued development as a first-in-class therapeutic for the treatment of moderate to severe pain.

Further research should focus on a more detailed characterization of the downstream signaling pathways, including the specific G-protein subtypes involved and a more quantitative assessment of the G-protein versus β-arrestin bias. Comprehensive pharmacokinetic and pharmacodynamic modeling will be crucial for optimizing dosing regimens for future clinical trials. The promising preclinical findings position DBPR116 as a compound with the potential to address the significant unmet medical need for safer and more effective pain therapies.

References

• 1. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 5. Positive allosteric modulators of the μ-opioid receptor: a novel approach for future pain medications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. μ-Opioid Receptors and Regulators of G protein Signaling (RGS) proteins: From a symposium on new concepts in mu-opioid pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Regulator of G-Protein Signaling (RGS) Protein Modulation of Opioid Receptor Signaling as a Potential Target for Pain Management [frontiersin.org]
• 9. How does Narcan work? [dornsife.usc.edu]

Protocols & Analytical Methods

Application Notes and Protocols for DBPR116

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBPR116 is a novel prodrug of BPRMU191, which acts as an antagonist-to-agonist allosteric modulator (AAM) of the µ-opioid receptor (MOR).[1][2] In the presence of an opioid antagonist such as naltrexone, DBPR116 facilitates the activation of the MOR, leading to potent analgesic effects with a potentially improved side-effect profile compared to traditional opioid agonists like morphine.[3][4] This document provides detailed experimental protocols for the preclinical evaluation of DBPR116's efficacy and side-effect profile.

Mechanism of Action

DBPR116, in combination with an antagonist like naltrexone, selectively activates the µ-opioid receptor.[1][2] This unique mechanism of action as an antagonist-to-agonist allosteric modulator offers a promising therapeutic window, potentially minimizing common opioid-related adverse effects such as respiratory depression, gastrointestinal dysfunction, and the development of tolerance and dependence.[3]

Signaling Pathway

The binding of DBPR116 and an antagonist to the µ-opioid receptor is believed to induce a conformational change that allows for G-protein coupling and subsequent downstream signaling, leading to analgesia. The canonical MOR signaling pathway involves the inhibition of adenylyl cyclase, which reduces intracellular cyclic AMP (cAMP) levels, and the modulation of ion channels.[5] Additionally, MOR activation can trigger the phosphoinositide 3-kinase (PI3K)-dependent signaling cascade, implicating pathways involved in cell survival and translational control.[6] It is also crucial to assess the potential for β-arrestin recruitment, as biased agonism away from this pathway is hypothesized to reduce certain adverse effects.[7]

Caption: Proposed signaling pathway of DBPR116 at the µ-opioid receptor.

Quantitative Data Summary

Parameter	DBPR116/Naltrexone Combination	Morphine	Reference
Acute Thermal Pain (Tail-Flick Test)
ED50 (mg/kg, i.v., mouse)	< 10	Comparable efficacy	[3]
Neuropathic Pain (Von Frey Test)
Efficacy	Better than morphine	-	[3]
Cancer Pain (Von Frey Test)
Efficacy	Better than morphine	-	[2][3]
Maximum Tolerated Dose (MTD, rodents)	> 40 mg/kg	-	[2][3]
Side Effects
Analgesic Tolerance	Fewer	-	[3]
Withdrawal	Fewer	-	[3]
Addiction Potential	Fewer	-	[3]
Gastrointestinal Dysfunction	Fewer	-	[3]
Respiratory Depression	Fewer	-	[3]
Heart Rate Decrease	Fewer	-	[3]
Sedation	Fewer	-	[3]

Experimental Protocols

In Vitro Assays

This assay quantifies the recruitment of β-arrestin 2 to the activated MOR.

• Cell Line: CHO-K1 or HEK293 cells stably co-expressing the human µ-opioid receptor and a β-arrestin 2 fusion protein (e.g., PathHunter® β-Arrestin assay).[3]

• Materials:

  • Cell culture medium (e.g., DMEM/F12 with 10% FBS, penicillin/streptomycin).[3]

  • Assay buffer (e.g., HBSS with 20 mM HEPES).[3]

  • DBPR116, Naltrexone, and a reference agonist (e.g., DAMGO).[3]

  • Detection reagents (e.g., PathHunter® detection reagents).[3]

  • White, opaque 384-well microplates.[3]

• Procedure:

  • Seed cells into 384-well plates at a density of 5,000-10,000 cells per well and incubate overnight.[3]

  • Prepare serial dilutions of test compounds (DBPR116 in the presence of a fixed concentration of naltrexone) and reference agonist in assay buffer.[3]

  • Remove cell culture medium and add the compound dilutions to the wells.[3]

  • Incubate for 90 minutes at 37°C.[3]

  • Add detection reagents according to the manufacturer's protocol and incubate for 60 minutes at room temperature.[3]

  • Measure chemiluminescence using a luminometer.[3]

  • Normalize data to the response of the reference agonist and generate concentration-response curves to determine EC50 and Emax values.[3]

Caption: Workflow for the β-Arrestin recruitment assay.

In Vivo Assays

This test assesses the analgesic effect on thermal nociception.

• Apparatus: Tail-flick analgesia meter with a radiant heat source.

• Animals: Mice.

• Procedure:

  • Acclimatize mice to the testing room for at least 30 minutes.[2][8]

  • Gently restrain the mouse, with its tail positioned over the radiant heat source.[9][10]

  • Activate the heat source and start a timer.[2]

  • The latency to a rapid flick of the tail is automatically or manually recorded.[2][9]

  • A cut-off time (e.g., 18 seconds) is set to prevent tissue damage.[2]

  • Administer DBPR116/naltrexone combination or vehicle and test at various time points post-administration.

  • Perform multiple trials with inter-trial intervals of at least 60 seconds.[2]

This test measures mechanical allodynia.

• Apparatus: Von Frey monofilaments of varying forces.[11][12]

• Animals: Mice or rats with induced neuropathic pain (e.g., chronic constriction injury) or cancer-induced bone pain.[13][14][15][16][17][18]

• Procedure:

  • Place animals in individual compartments on an elevated mesh platform and allow them to acclimate.[19]

  • Apply filaments perpendicularly to the plantar surface of the hind paw until it buckles.[11]

  • A positive response is a sharp withdrawal, flinching, or licking of the paw.

  • The "up-down" method is typically used to determine the 50% paw withdrawal threshold.[19]

  • Administer DBPR116/naltrexone combination or vehicle and assess the paw withdrawal threshold at different time points.

Caption: Workflow for the Von Frey test.

This assay evaluates the effect on gastrointestinal motility.

• Materials: 10% charcoal suspension in 5% gum acacia.[20][21]

• Animals: Mice or rats, typically fasted for a period (e.g., 6-18 hours) before the test.[22]

• Procedure:

  • Administer the DBPR116/naltrexone combination or vehicle.

  • After a set time (e.g., 15-30 minutes), orally administer a fixed volume of the charcoal meal (e.g., 0.3 mL for mice).[20][21]

  • After a further set time (e.g., 20-30 minutes), euthanize the animals.[21][22]

  • Excise the small intestine from the pyloric sphincter to the cecum.

  • Measure the total length of the small intestine and the distance traveled by the charcoal front.

  • Calculate the gastrointestinal transit as a percentage of the total length of the intestine.

This test assesses the development of physical dependence.

• Animals: Mice made dependent on an opioid through repeated administration.

• Procedure:

  • Administer escalating doses of morphine or the test compound (DBPR116/naltrexone) over several days to induce dependence.[23][24]

  • After the final dose, administer a challenge dose of naloxone (B1662785) (e.g., 1-10 mg/kg, s.c.).[23][25][26]

  • Immediately place the animal in an observation chamber.[23]

  • Observe and quantify withdrawal behaviors (e.g., jumping, wet-dog shakes, teeth chattering, ptosis) for a set period (e.g., 30 minutes).[24][25][27]

This paradigm evaluates the rewarding or aversive properties of a drug.

• Apparatus: A two- or three-compartment chamber with distinct visual and tactile cues.[1][4][28]

• Animals: Mice or rats.

• Procedure:

  • Pre-conditioning (Baseline): Allow the animal to freely explore all compartments to determine initial preference.[1][29]

  • Conditioning: For several days, confine the animal to one compartment after administration of the drug (DBPR116/naltrexone) and to another compartment after administration of vehicle.[1][29]

  • Post-conditioning (Test): Allow the animal to freely explore all compartments, and measure the time spent in the drug-paired compartment compared to the vehicle-paired compartment. An increase in time spent in the drug-paired compartment suggests a rewarding effect.[1][29]

References

• 1. Conditioned place preference - Wikipedia [en.wikipedia.org]
• 2. web.mousephenotype.org [web.mousephenotype.org]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. A Novel Noncanonical Signaling Pathway for the µ-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mu-Opioid receptor activates signaling pathways implicated in cell survival and translational control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Tail-flick test [protocols.io]
• 9. tmc.sinica.edu.tw [tmc.sinica.edu.tw]
• 10. diacomp.org [diacomp.org]
• 11. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 13. mdpi.com [mdpi.com]
• 14. Animal Models of Cancer Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 15. iv.iiarjournals.org [iv.iiarjournals.org]
• 16. A Mouse Model of Cancer Induced Bone Pain: From Pain to Movement - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cancer-induced Bone Pain Impairs Burrowing Behaviour in Mouse and Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Mechanical Sensitivity Testing With von Frey Filaments [bio-protocol.org]
• 20. ijper.org [ijper.org]
• 21. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 22. Refinement of the charcoal meal study by reduction of the fasting period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Naloxone-precipitated morphine withdrawal behavior and brain IL-1β expression: comparison of different mouse strains - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. JCI - Nucleus accumbens D1/D2 circuits control opioid withdrawal symptoms in mice [jci.org]
• 26. Divergent profiles of fentanyl withdrawal and associated pain in mice and rats - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Hyperbaric oxygen treatment attenuates naloxone-precipitated opioid withdrawal behaviors and alters microglial activity in male and female mice - PMC [pmc.ncbi.nlm.nih.gov]
• 28. A Conditioned Place Preference Protocol for Measuring Incubation of Craving in Rats [jove.com]
• 29. Conditioned place preference screen [pspp.ninds.nih.gov]

Application Notes and Protocols for In Vivo Administration of DBPR116

For Research Use Only.

Introduction

DBPR116 is a novel prodrug of BPRMU191, which acts as a mu-opioid receptor (MOR) modulator. It is designed to be co-administered with a morphinan (B1239233) antagonist, such as naltrexone (B1662487). This combination converts the antagonist into a G protein-biased MOR agonist, leading to analgesic effects with a potentially improved side-effect profile compared to traditional opioids.[1] In preclinical studies, the DBPR116/naltrexone combination has demonstrated potent antinociceptive effects with reduced gastrointestinal dysfunction, tolerance, and dependence.[1][2]

These application notes provide a comprehensive guide for the in vivo administration of DBPR116 in rodent models, based on available preclinical data.

Quantitative Data Summary

The following tables summarize key quantitative data for the in vivo use of DBPR116 in combination with naltrexone.

Table 1: Recommended Dosage and Administration for DBPR116/Naltrexone Combination in Mice

Parameter	Value	Animal Model	Administration Route	Source
Naltrexone Dose	1 mg/kg	Mouse	Intravenous (i.v.)	[3][4]
DBPR116 ED₅₀ (Acute Pain)	< 10 mg/kg	Acute Thermal Pain	Intravenous (i.v.)	[3][4]
DBPR116 MTD	> 40 mg/kg	Rodent	Not Specified	[3][4]

Table 2: Comparative Efficacy of DBPR116/Naltrexone vs. Morphine in Mouse Pain Models

Pain Model	DBPR116/Naltrexone Efficacy	Morphine Efficacy	Source
Acute Thermal Pain	Comparable antinociceptive effect	Standard	[3]
Neuropathic Pain	Better antinociceptive effect	Standard	[3]
Cancer Pain	Greater analgesic effects	Poor analgesic effect with subchronic use	[4]

Signaling Pathway

DBPR116, as a prodrug of BPRMU191, facilitates a unique mode of action at the mu-opioid receptor (MOR). When co-administered with an antagonist like naltrexone, BPRMU191 allosterically modulates the receptor, enabling the antagonist to activate G-protein signaling pathways, while minimizing the recruitment of β-arrestin. This biased signaling is hypothesized to be responsible for the observed analgesic effects with a reduction in typical opioid-related side effects.

DBPR116/Naltrexone Signaling Pathway at the Mu-Opioid Receptor.

Experimental Protocols

The following are detailed protocols for key in vivo experiments based on the available literature.

Protocol 1: Assessment of Antinociceptive Effects in an Acute Thermal Pain Model (Tail-Flick Test)

Objective: To evaluate the analgesic effect of the DBPR116/naltrexone combination in a model of acute thermal pain.

Materials:

• Male ICR mice (20-25 g)

• DBPR116

• Naltrexone

• Vehicle (e.g., 10% DMSO, 10% Cremophor EL, 80% saline)

• Tail-flick analgesia meter

• Animal restraints

Procedure:

• Animal Acclimation: Acclimate mice to the testing environment and apparatus for at least 30 minutes before the experiment.

• Baseline Measurement: Determine the baseline tail-flick latency for each mouse by applying a radiant heat source to the tail and recording the time to tail withdrawal. The average of three readings, taken at 15-minute intervals, should be used as the baseline. A cut-off time (e.g., 10 seconds) should be established to prevent tissue damage.

• Drug Administration:

  • Prepare a solution of naltrexone (1 mg/kg) and the desired dose of DBPR116 in the vehicle.

  • Administer the drug combination via intravenous (i.v.) injection into the tail vein.

• Post-Treatment Measurements: Measure the tail-flick latency at various time points post-injection (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: The antinociceptive effect is typically expressed as the Maximum Possible Effect (%MPE), calculated using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

Protocol 2: Assessment of Antinociceptive Effects in a Neuropathic Pain Model (Von Frey Test)

Objective: To assess the efficacy of the DBPR116/naltrexone combination in a model of mechanical allodynia.

Materials:

• Male Sprague-Dawley rats (180-220 g) with induced neuropathy (e.g., Chronic Constriction Injury model)

• DBPR116

• Naltrexone

• Vehicle

• Von Frey filaments of varying forces

• Elevated mesh platform with clear enclosures

Procedure:

• Animal Acclimation: Acclimate the animals to the testing chambers for at least 30 minutes prior to testing.

• Baseline Measurement: Determine the baseline paw withdrawal threshold by applying Von Frey filaments to the plantar surface of the hind paw. Start with a filament of intermediate force and use the "up-down" method to determine the 50% withdrawal threshold.

• Drug Administration: Administer the DBPR116/naltrexone combination at the desired doses and route (e.g., intraperitoneal or intravenous).

• Post-Treatment Measurements: Measure the paw withdrawal threshold at various time points post-administration (e.g., 30, 60, 120, and 240 minutes).

• Data Analysis: The results are expressed as the paw withdrawal threshold in grams. An increase in the threshold indicates an antiallodynic effect.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the in vivo efficacy of DBPR116.

General Experimental Workflow for In Vivo Evaluation of DBPR116.

Conclusion

DBPR116, in combination with naltrexone, represents a promising therapeutic strategy for the treatment of severe pain. The provided protocols and data serve as a guide for researchers and scientists in the design and execution of further preclinical studies. Adherence to established animal welfare guidelines and institutional protocols is mandatory for all in vivo experimentation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Emeritus Professor Istvan Toth - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 4. journals.uchicago.edu [journals.uchicago.edu]

Application Notes and Protocols: DBPR116 and Naltrexone Combination

For Researchers, Scientists, and Drug Development Professionals

Introduction

The combination of DBPR116 and naltrexone (B1662487) represents a novel therapeutic strategy for the management of moderate to severe pain. This approach is centered on the unique mechanism of DBPR116, an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). In the presence of DBPR116, the MOR can be selectively activated by opioid antagonists such as naltrexone.[1][2] This activation produces potent antinociceptive effects comparable to, and in some preclinical models, better than traditional opioids like morphine.[1] The key advantage of this combination is its potential to provide significant pain relief with a markedly improved side-effect profile, showing reduced analgesic tolerance, withdrawal, addiction potential, gastrointestinal dysfunction, and respiratory depression in preclinical studies.[1][2]

DBPR116 is a prodrug of the active compound BPRMU191. The prodrug strategy was employed to ensure sufficient brain concentrations of the active molecule, overcoming the poor blood-brain barrier penetration of BPRMU191.[3] The development status of DBPR116 is currently pre-clinical.[1]

Mechanism of Action

Standard opioids like morphine are agonists that bind to the orthosteric site of the mu-opioid receptor (MOR), a G-protein coupled receptor (GPCR). This binding event stabilizes an active conformation of the receptor, leading to the activation of intracellular signaling pathways, primarily through G-proteins (Gαi/o), which produces analgesia. However, agonist binding also promotes the recruitment of β-arrestin proteins, a pathway linked to many of the undesirable side effects of opioids, including tolerance, respiratory depression, and constipation.

Naltrexone is a competitive opioid antagonist. It binds to the same orthosteric site as agonists but does not activate the receptor; instead, it blocks agonists from binding and eliciting a response.[4]

DBPR116 functions as an allosteric modulator, meaning it binds to a different site on the MOR than the orthosteric site. By itself, DBPR116 does not activate the receptor. However, its binding induces a conformational change in the receptor that allows an orthosteric antagonist, like naltrexone, to function as an agonist. This unique "antagonist-to-agonist" switch allows the DBPR116/naltrexone complex to activate the G-protein signaling pathway to produce analgesia, while potentially minimizing the recruitment of the β-arrestin pathway, thereby reducing the typical opioid-related side effects.

Signaling Pathway

Caption: Proposed signaling pathway of the DBPR116/Naltrexone combination at the mu-opioid receptor.

Preclinical Data Summary

The following tables summarize the quantitative data from preclinical studies on the DBPR116/naltrexone combination.

Table 1: Antinociceptive Efficacy in Animal Models

Pain Model	Species	Test	DBPR116 Dose (i.v.)	Naltrexone Dose (s.c.)	Result	Comparator
Acute Thermal Pain	Mouse	Tail-Flick Test	ED₅₀ < 10 mg/kg	1 mg/kg	Potent antinociceptive effect	Comparable to Morphine
Neuropathic Pain	Mouse	Von Frey Test	Not specified	1 mg/kg	Significant antinociceptive effect	Better than Morphine

| Cancer Pain | Mouse | Von Frey Test | Not specified | 1 mg/kg | Significant antinociceptive effect | Better than Morphine |

Data sourced from preclinical summaries.[1][2]

Table 2: Safety and Side Effect Profile

Parameter	Species	DBPR116 Dose	Naltrexone Dose	Observation
Maximum Tolerated Dose (MTD)	Rodent	> 40 mg/kg	Not specified	Acceptable safety margin
Analgesic Tolerance	Mouse	Not specified	1 mg/kg	Reduced compared to Morphine
Withdrawal Symptoms	Mouse	Not specified	1 mg/kg	Reduced compared to Morphine
Addiction Potential	Mouse	Not specified	1 mg/kg	Reduced compared to Morphine
Gastrointestinal Dysfunction	Mouse	Not specified	1 mg/kg	Reduced compared to Morphine
Respiratory Depression	Mouse	Not specified	1 mg/kg	Reduced compared to Morphine

| Sedation | Mouse | Not specified | 1 mg/kg | Reduced compared to Morphine |

Data sourced from preclinical summaries.[1][2][3]

Experimental Protocols

Detailed methodologies for key preclinical experiments are provided below.

Protocol 1: Assessment of Acute Thermal Pain (Tail-Flick Test)

Objective: To evaluate the antinociceptive effect of the DBPR116/naltrexone combination on acute thermal pain sensitivity in mice.

Materials:

• Male ICR or C57BL/6J mice (8-10 weeks old)

• DBPR116 and Naltrexone

• Vehicle (e.g., saline, DMSO, Tween 80 mixture)

• Tail-Flick Analgesia Meter (e.g., Columbus Instruments, Ugo Basile)

• Animal restrainers

Procedure:

• Acclimation: Transport mice to the testing room and allow them to acclimate in their home cages for at least 30-60 minutes before testing.

• Baseline Latency: Gently place a mouse into a restrainer. Position the distal portion of the tail over the apparatus's heat source (an intense light beam).

• Initiate Test: Activate the heat source, which starts a timer. The timer automatically stops when the mouse flicks its tail away from the heat. Record this baseline latency. A cut-off time (e.g., 15-20 seconds) must be set to prevent tissue damage.

• Drug Administration: Administer naltrexone (e.g., 1 mg/kg, subcutaneous) and DBPR116 (at various doses, intravenous) or their respective vehicles.

• Post-Treatment Latency: At specified time points after administration (e.g., 15, 30, 60, 90, 120 minutes), repeat the tail-flick test (Step 3).

• Data Analysis: The antinociceptive effect is typically expressed as the Maximum Possible Effect (%MPE), calculated as: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

• Dose-response curves are generated to calculate the ED₅₀ value for DBPR116 in combination with the fixed dose of naltrexone.

Protocol 2: Assessment of Neuropathic/Cancer Pain (Von Frey Test)

Objective: To measure mechanical allodynia (sensitivity to a non-painful stimulus) in mouse models of neuropathic or cancer pain following treatment with the DBPR116/naltrexone combination.

Materials:

• Mice with induced neuropathic pain (e.g., Chronic Constriction Injury model) or cancer pain.

• DBPR116 and Naltrexone

• Vehicle

• Von Frey filaments (a series of calibrated monofilaments with increasing stiffness/force)

• Elevated testing platform with a wire mesh floor

• Plexiglas enclosures for individual animals

Procedure:

• Acclimation: Place each mouse in an individual Plexiglas enclosure on the elevated mesh platform and allow at least 60 minutes for acclimation to the testing environment.

• Baseline Threshold: Starting with a filament near the expected withdrawal threshold, apply the filament perpendicularly to the mid-plantar surface of the hind paw with enough force to cause it to bend. Hold for 2-3 seconds.

• Up-Down Method:

  • If the mouse withdraws, licks, or shakes its paw, this is a positive response. The next filament tested should be weaker.

  • If there is no response, the next filament tested should be stronger.

• Determine 50% Paw Withdrawal Threshold: Continue this up-down sequence until a pattern is established. The 50% paw withdrawal threshold (in grams) is calculated from the pattern of responses using the method described by Chaplan et al. (1994).

• Drug Administration: Administer naltrexone, DBPR116, or vehicle as described in Protocol 1.

• Post-Treatment Threshold: At specified time points after administration, re-assess the paw withdrawal threshold for each animal.

• Data Analysis: The change in paw withdrawal threshold (in grams) is calculated for each animal. An increase in the threshold indicates an antiallodynic (pain-relieving) effect. Results are compared between treatment groups and the vehicle control.

Experimental Workflow Visualization

Caption: General experimental workflow for preclinical evaluation of the DBPR116/Naltrexone combination.

References

• 1. Recent Advances in the Realm of Allosteric Modulators for Opioid Receptors for Future Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Molecular Basis of Inhibitory Mechanism of Naltrexone and Its Metabolites through Structural and Energetic Analyses - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for DBPR116 in Rodent Pain Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBPR116 is a novel prodrug of BPRMU191, which functions as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR).[1][2] This unique mechanism of action allows DBPR116, when co-administered with a MOR antagonist such as naltrexone (B1662487), to selectively activate the G-protein signaling pathway, leading to potent analgesia with a reduced side effect profile compared to traditional opioid agonists.[2][3] The combination of DBPR116 and naltrexone has shown significant efficacy in various rodent models of acute and chronic pain, positioning it as a promising therapeutic candidate for pain management.[1][4]

These application notes provide detailed protocols for utilizing DBPR116 in established rodent pain models, along with summarized efficacy data and a visualization of its proposed signaling pathway.

Mechanism of Action

DBPR116 is a crystalline solid that, after administration, is converted to its active form, BPRMU191.[2] BPRMU191 acts as a positive allosteric modulator of the MOR. In the presence of a MOR antagonist like naltrexone, BPRMU191 alters the conformation of the receptor, effectively converting the antagonist into a G-protein biased agonist.[2][3] This selective activation of the G-protein pathway, without significant recruitment of β-arrestin, is believed to be the basis for its strong analgesic effects with diminished adverse effects such as tolerance, dependence, and respiratory depression.[2] The signaling cascade proceeds through the inhibition of adenylyl cyclase, leading to a reduction in cyclic AMP (cAMP) production.[5]

Signaling Pathway of DBPR116/Naltrexone Complex

Caption: Proposed signaling pathway of the DBPR116/Naltrexone combination at the mu-opioid receptor.

Data Presentation

The following tables summarize the available quantitative data for the DBPR116/naltrexone combination in various rodent pain models.

Parameter	Value	Species	Pain Model	Route of Administration	Reference
ED₅₀	< 10 mg/kg	Mouse	Acute Thermal Pain	Intravenous (i.v.)	[1][4]
Maximum Tolerated Dose (MTD)	> 40 mg/kg	Rodents	-	-	[1][4]

Pain Model	Assessment Method	Efficacy Summary	Reference
Acute Thermal Pain	Tail-Flick Test	Comparable antinociceptive effect to morphine.	[4]
Neuropathic Pain (ddC-induced)	Von Frey Test	Greater analgesic effect than morphine. Subchronic treatment maintains good analgesic effects without tolerance development.	[1]
Cancer Pain	Von Frey Test	Greater analgesic effect than morphine. Subchronic treatment maintains good analgesic effects.	[1][4]

Experimental Protocols

General Considerations for Animal Welfare

All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals. Appropriate measures should be taken to minimize animal suffering.

Drug Formulation and Administration

• DBPR116 Formulation: For intravenous administration, DBPR116, being a crystalline solid, can be formulated in a vehicle suitable for injection, such as a solution of 20% N,N-Dimethylacetamide (DMA), 40% Propylene glycol (PG), and 40% Polyethylene Glycol (PEG-400) (DPP).[6] The final formulation should be sterile and administered at a volume appropriate for the animal's weight (e.g., 5-10 ml/kg for mice).

• Naltrexone Formulation: Naltrexone hydrochloride is soluble in water and can be prepared in sterile saline (0.9% NaCl).

• Administration Timing: Based on typical pharmacokinetic profiles of small molecules, administration of the DBPR116/naltrexone combination 30 minutes prior to behavioral testing is a recommended starting point.[2] However, optimal timing may need to be determined empirically for specific experimental conditions.

Experimental Workflow: General Rodent Pain Model

Caption: General experimental workflow for evaluating DBPR116 in rodent pain models.

Protocol 1: Acute Thermal Pain - Tail-Flick Test

Objective: To assess the antinociceptive effect of DBPR116 on acute thermal pain.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Tail-flick analgesia meter

• Animal restrainers

• DBPR116 and naltrexone solutions

• Vehicle control

Procedure:

• Acclimatization: Acclimate mice to the testing room and restrainers for at least 2-3 days prior to the experiment.

• Baseline Measurement: Gently place the mouse in the restrainer. Position the distal third of the tail over the radiant heat source of the tail-flick meter. The latency to flick the tail away from the heat is automatically recorded. A cut-off time (e.g., 10-15 seconds) should be set to prevent tissue damage.

• Drug Administration: Administer the DBPR116/naltrexone combination (e.g., <10 mg/kg DBPR116 with 1 mg/kg naltrexone, i.v.) or vehicle control.

• Post-Treatment Measurement: At 30 minutes post-administration, repeat the tail-flick measurement. Additional time points (e.g., 60, 90, 120 minutes) can be included to assess the duration of action.

• Data Analysis: The analgesic effect is typically expressed as the percentage of Maximum Possible Effect (%MPE), calculated as: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

Protocol 2: Neuropathic Pain - ddC-Induced Mechanical Allodynia

Objective: To evaluate the efficacy of DBPR116 in a model of chemotherapy-induced neuropathic pain.

Materials:

• Male BALB/c mice (8-10 weeks old)

• 2',3'-dideoxycytidine (ddC)

• Von Frey filaments

• Elevated wire mesh platform with testing chambers

• DBPR116 and naltrexone solutions

• Vehicle control

Procedure:

• Induction of Neuropathy: Administer ddC (e.g., 25 mg/kg, intraperitoneally) daily for 7 consecutive days.[7] Mechanical allodynia typically develops within 7-14 days.

• Acclimatization for Testing: Acclimate the mice to the testing chambers on the wire mesh platform for at least 30-60 minutes before each testing session.

• Baseline Measurement: Before drug administration, determine the paw withdrawal threshold (PWT) using the up-down method with von Frey filaments. Apply the filaments to the mid-plantar surface of the hind paw until it buckles. A positive response is a brisk withdrawal or licking of the paw.

• Drug Administration: Once stable mechanical allodynia is established, administer the DBPR116/naltrexone combination or vehicle control.

• Post-Treatment Measurement: Assess the PWT at 30 minutes and other relevant time points after drug administration.

• Data Analysis: The change in PWT (in grams) before and after treatment is the primary outcome measure. Data can also be presented as the percentage reversal of allodynia.

Protocol 3: Cancer-Induced Bone Pain - Mechanical Allodynia

Objective: To assess the analgesic effect of DBPR116 in a model of cancer-induced bone pain.

Materials:

• Male C3H/HeJ mice (6-8 weeks old)

• Murine sarcoma or carcinoma cells (e.g., NCTC 2472 fibrosarcoma cells)

• Hamilton syringe

• Anesthetics

• Von Frey filaments

• Elevated wire mesh platform with testing chambers

• DBPR116 and naltrexone solutions

• Vehicle control

Procedure:

• Induction of Cancer Pain: Anesthetize the mouse. Surgically expose the femur and create a small hole in the distal epiphysis. Inject tumor cells (e.g., 10⁵ cells in 20 µl) into the intramedullary space and seal the hole with bone wax. Sham animals should undergo the same surgical procedure with an injection of vehicle. Pain behaviors typically develop over 7-21 days.

• Acclimatization and Baseline Measurement: Follow the same procedure as in Protocol 2 for acclimatization and baseline PWT measurement before and after the development of cancer-induced pain.

• Drug Administration: Once significant mechanical allodynia is observed, administer the DBPR116/naltrexone combination or vehicle control.

• Post-Treatment Measurement: Measure the PWT at 30 minutes and other desired time points post-administration.

• Data Analysis: The primary endpoint is the change in PWT (in grams). The results can be compared between the treated, vehicle, and sham groups.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. Behavioral Battery for Testing Candidate Analgesics in Mice. I. Validation with Positive and Negative Controls - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Estimating efficacy and drug ED50's using von Frey thresholds: impact of weber's law and log transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Behavioral Characteristics of a Mouse Model of Cancer Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel intravenous vehicle for preclinical cardiovascular screening of small molecule drug candidates in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for DBPR116 in Mouse Tail-Flick Test

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBPR116 is a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR).[1][2][3] In the presence of an opioid antagonist such as naltrexone (B1662487), DBPR116 facilitates the activation of the MOR, leading to a potent antinociceptive effect. This unique mechanism of action positions the combination of DBPR116 and naltrexone as a potential analgesic with a safer profile compared to traditional opioids.[4][5] The tail-flick test is a common and reliable method for assessing the analgesic properties of compounds in rodents by measuring the latency of a mouse to withdraw its tail from a thermal stimulus.

Data Presentation

The following tables summarize the quantitative data for the use of DBPR116 in combination with naltrexone in the mouse tail-flick test.

Compound/Combination	Dosage	Administration Route	Efficacy (ED50)	Maximum Tolerated Dose (MTD)	Animal Model
DBPR116 + Naltrexone	< 10 mg/kg (DBPR116) + 1 mg/kg (Naltrexone)	Intravenous (i.v.)	< 10 mg/kg	> 40 mg/kg (rodents)	Mouse (acute thermal pain)

Table 1: Efficacy and Tolerability of DBPR116/Naltrexone Combination.[1][2][3]

Compound/Combination	Antinociceptive Effect Comparison	Test
DBPR116 + Naltrexone	Comparable to Morphine	Tail-Flick Test

Table 2: Comparative Antinociceptive Effect.[1]

Signaling Pathway

DBPR116 acts as a positive allosteric modulator of the mu-opioid receptor. In a unique fashion, it enables opioid antagonists like naltrexone to function as agonists, thereby activating the receptor and its downstream signaling cascade, which ultimately results in analgesia.

Caption: DBPR116 Signaling Pathway.

Experimental Protocols

Tail-Flick Test Protocol for Assessing Antinociceptive Effects of DBPR116

This protocol is adapted from established tail-flick test methodologies and tailored for the evaluation of DBPR116 in combination with naltrexone.[6]

1. Animals:

• Male Swiss albino mice weighing 20-25 g are suitable for this study.

• House the animals in a temperature-controlled room with a 12-hour light/dark cycle and provide ad libitum access to food and water.

• Allow the mice to acclimatize to the laboratory environment for at least one week before the experiment.

2. Materials and Equipment:

• DBPR116

• Naltrexone

• Vehicle (e.g., sterile saline, DMSO, or as appropriate for DBPR116 solubility)

• Tail-flick apparatus (radiant heat or warm water immersion)

• Animal restrainers

• Syringes and needles for intravenous administration

• Stopwatch

3. Experimental Workflow:

Caption: Experimental Workflow for Tail-Flick Test.

4. Procedure:

• Habituation: For 2-3 days prior to the experiment, habituate the mice to the restrainers and the testing apparatus to minimize stress-induced variability.

• Baseline Latency: On the day of the experiment, determine the baseline tail-flick latency for each mouse. Place the mouse in the restrainer and position the distal third of its tail on the heat source.

  • For a radiant heat apparatus, adjust the intensity to obtain a baseline latency of 2-3 seconds.[6]

  • For a warm water bath, maintain the temperature at a constant 52 ± 0.5°C.

  • A cut-off time of 10 seconds should be implemented to prevent tissue damage.[6] If the mouse does not flick its tail within this time, remove the tail and assign a latency of 10 seconds.

  • The baseline latency should be the average of three readings taken a few minutes apart.

• Animal Grouping: Randomly assign mice to different treatment groups (e.g., Vehicle control, DBPR116/Naltrexone, Positive control like morphine).

• Drug Administration:

  • Administer naltrexone (1 mg/kg) intravenously.

  • Shortly after, administer the desired dose of DBPR116 intravenously.

  • The vehicle group should receive an equivalent volume of the vehicle.

• Post-Drug Latency Measurement: At predetermined time points after drug administration (e.g., 30, 60, 90, 120, and 180 minutes), measure the tail-flick latency as described for the baseline measurement.[6]

5. Data Analysis:

• The antinociceptive effect is typically expressed as the Maximum Possible Effect (%MPE), calculated using the following formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

• The data can be further analyzed to determine the ED50 value of DBPR116.

• Statistical analysis (e.g., ANOVA followed by a post-hoc test) should be used to compare the effects between different treatment groups. A p-value of less than 0.05 is generally considered statistically significant.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 3. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Effect of naltrexone on neuropathic pain in mice locally transfected with the mutant μ-opioid receptor gene in spinal cord - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Von Frey Testing with DBPR116

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of DBPR116 in preclinical pain assessment using the von Frey test. The information is intended to guide researchers in designing and executing experiments to evaluate the analgesic potential of this novel compound.

DBPR116: A Novel Analgesic Candidate

DBPR116 is a prodrug of BPRMU191, which acts as a unique antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR).[1][2][3] In the presence of an opioid antagonist like naltrexone, DBPR116 facilitates the activation of the MOR, leading to analgesic effects.[1][2][4] This mechanism of action is distinct from traditional opioid agonists and is suggested to be associated with a reduced side-effect profile, including tolerance, dependence, and respiratory depression.[2][4] Preclinical studies have demonstrated the efficacy of the DBPR116/naltrexone combination in models of acute thermal pain, neuropathic pain, and cancer pain.[1][4]

Data Presentation: Efficacy of DBPR116 in Neuropathic and Cancer Pain Models

The analgesic efficacy of the DBPR116/naltrexone combination has been evaluated in rodent models of 2'-3'-dideoxycytidine (ddC)-induced neuropathic pain and cancer pain using the von Frey test to measure mechanical allodynia.[1][4][5] The following tables summarize the quantitative data from these preclinical studies, comparing the paw withdrawal threshold of the DBPR116/naltrexone combination with that of morphine.

Table 1: Paw Withdrawal Threshold in a ddC-Induced Neuropathic Pain Model [5]

Treatment Group	Paw Withdrawal Threshold (grams)
Morphine	0.2 - 0.7
DBPR116 + Naltrexone (1 mg/kg)	0.5 - 0.7

Table 2: Paw Withdrawal Threshold in a Cancer Pain Model [5]

Treatment Group	Paw Withdrawal Threshold (grams)
Morphine	0.2 - 0.3
DBPR116 + Naltrexone (1 mg/kg)	0.7 - 0.9

Experimental Protocols

The following are detailed protocols for inducing relevant pain models and for performing von Frey testing to assess mechanical allodynia.

Protocol 1: Induction of a Cancer Pain Model

This protocol is based on the inoculation of murine hepatocarcinoma cells into the hind paw of mice to induce localized cancer-related pain.[6]

Materials:

• Murine hepatocarcinoma cells (e.g., HCa-1)

• Sterile phosphate-buffered saline (PBS)

• Syringes and needles (e.g., 28-gauge)

• Anesthetic agent (e.g., isoflurane)

• Animal handling and restraint equipment

Procedure:

• Culture and prepare a suspension of murine hepatocarcinoma cells in sterile PBS at the desired concentration.

• Anesthetize the mouse using an appropriate anesthetic agent.

• Inject the cell suspension into the plantar surface of the hind paw.

• Monitor the animal for tumor growth and the development of pain-related behaviors. Mechanical allodynia typically develops as the tumor invades surrounding tissues.[6]

• Perform von Frey testing at predetermined time points post-inoculation to assess the paw withdrawal threshold.[6]

Protocol 2: Von Frey Test for Mechanical Allodynia

This protocol describes the "up-down" method for determining the 50% paw withdrawal threshold, a standard and sensitive measure of mechanical sensitivity.[7]

Materials:

• Von Frey filaments (a set of calibrated monofilaments of increasing stiffness)

• Testing chambers with a wire mesh floor

• Animal handling and restraint equipment

Procedure:

• Acclimation: Place the animals in the testing chambers on the wire mesh floor and allow them to acclimate for at least 30-60 minutes before testing.[8][9] This helps to minimize stress-induced responses.

• Filament Selection: Begin testing with a von Frey filament that is estimated to be near the 50% withdrawal threshold.[7]

• Stimulation: Apply the filament perpendicularly to the plantar surface of the hind paw with sufficient force to cause the filament to bend.[5][7] Hold the filament in place for 2-5 seconds.[5]

• Response Assessment: A positive response is recorded if the animal briskly withdraws, flinches, or licks its paw.[5]

• Up-Down Method:

  • If there is a positive response, the next filament tested should be the one with the next lower force.[7][9]

  • If there is no response, the next filament tested should be the one with the next higher force.[7][9]

• Data Collection: Continue this pattern of testing until a predetermined number of responses have been recorded after the first change in response direction (e.g., at least four more readings).[5]

• Calculation of 50% Withdrawal Threshold: The collected data is used to calculate the 50% withdrawal threshold using a specific formula, as described by Chaplan et al. (1994).[7]

• Testing Schedule: Conduct baseline von Frey testing before induction of the pain model and at regular intervals after the induction and treatment with DBPR116 or control substances.

Mandatory Visualizations

Signaling Pathway of DBPR116 at the Mu-Opioid Receptor

The following diagram illustrates the proposed mechanism of action of DBPR116. As an allosteric modulator, DBPR116 binds to a site on the mu-opioid receptor (MOR) that is distinct from the orthosteric site where endogenous opioids and traditional opioid antagonists bind. This binding event induces a conformational change in the receptor that allows an antagonist, such as naltrexone, to act as an agonist, initiating G-protein-mediated signaling and subsequent analgesic effects.

Caption: Mechanism of DBPR116 at the mu-opioid receptor.

Experimental Workflow for Evaluating DBPR116 Efficacy

The following diagram outlines the typical experimental workflow for assessing the analgesic effects of DBPR116 using the von Frey test in a preclinical pain model.

Caption: Workflow for preclinical evaluation of DBPR116.

References

• 1. Detection of neuropathic pain in a rat model of peripheral nerve injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Animal Models of Cancer Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Borneol’s Pre-Clinical Analgesic Efficacy: Mediated by Receptor and Immune Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 6. Behavioral Characteristics of a Mouse Model of Cancer Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Voluntary and evoked behavioral correlates in neuropathic pain states under different social housing conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the In Vivo Formulation of DBPR116 in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation and in vivo application of DBPR116, a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR), for preclinical analgesic studies. DBPR116, a prodrug of BPRMU191, in combination with the opioid antagonist naltrexone (B1662487), offers a promising therapeutic strategy for pain relief with a potentially improved side-effect profile compared to conventional opioids.

Introduction to DBPR116

DBPR116 is a crystalline solid that acts as a positive allosteric modulator of the mu-opioid receptor. Its unique mechanism of action confers agonistic properties to morphinan (B1239233) antagonists like naltrexone, leading to G protein-dependent MOR activation and subsequent analgesic effects. This combination has been shown to produce potent antinociception in various animal models of pain while demonstrating a reduction in common opioid-related side effects such as gastrointestinal dysfunction and the development of tolerance.

Data Presentation: In Vivo Efficacy of DBPR116/Naltrexone Combination

The following tables summarize the quantitative data from preclinical animal studies evaluating the analgesic efficacy of the DBPR116 and naltrexone combination.

Parameter	Value	Animal Model	Test	Route of Administration	Note
Median Effective Dose (ED50)	< 10 mg/kg	Mouse	Acute Thermal Pain	Intravenous (i.v.)	In combination with naltrexone (1 mg/kg).[1]
Maximum Tolerated Dose (MTD)	> 40 mg/kg	Rodents	-	-	[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of the DBPR116/naltrexone combination at the mu-opioid receptor and the general experimental workflow for assessing its analgesic properties in vivo.

DBPR116/Naltrexone Signaling Pathway

In Vivo Analgesic Study Workflow

Experimental Protocols

Formulation of DBPR116 for Intravenous (i.v.) Administration

As DBPR116 is a crystalline solid, a suitable vehicle is required for its solubilization for in vivo studies. The following protocol is based on the methods described for the parenteral administration of its parent compound, BPRMU191, and is a recommended starting point for DBPR116 formulation.

Materials:

• DBPR116 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 400 (PEG400)

• Saline (0.9% NaCl)

Procedure:

• Weigh the required amount of DBPR116 powder.

• Dissolve the DBPR116 powder in a minimal amount of DMSO to create a stock solution.

• Add PEG400 to the DMSO/DBPR116 solution. A common starting ratio is 10% DMSO, 40% PEG400.

• Slowly add saline to the desired final concentration, vortexing continuously to ensure complete dissolution and prevent precipitation. The final vehicle composition should be approximately 10% DMSO, 40% PEG400, and 50% saline.

• Visually inspect the solution for any precipitation before administration.

• The solution should be freshly prepared on the day of the experiment.

Note: The solubility of DBPR116 in this vehicle should be confirmed, and adjustments to the ratios of DMSO, PEG400, and saline may be necessary to achieve the desired final concentration for injection.

In Vivo Analgesia Models

The following are detailed protocols for the tail-flick and von Frey tests, which are standard procedures to evaluate the analgesic effects of compounds in rodents.

1. Tail-Flick Test (for Thermal Pain)

This test measures the latency of a mouse or rat to withdraw its tail from a source of thermal stimulation. An increase in withdrawal latency indicates an analgesic effect.

Apparatus:

• Tail-flick meter with a radiant heat source.

• Animal restrainer.

Procedure:

• Allow the animals to acclimate to the testing room for at least 30 minutes before the experiment.

• Gently place the mouse in a restrainer, allowing the tail to be exposed.

• Position the tail over the radiant heat source of the tail-flick meter.

• Activate the heat source and start the timer.

• The apparatus will automatically detect the tail flick and record the latency.

• A cut-off time (typically 10-15 seconds) should be set to prevent tissue damage. If the animal does not flick its tail within this time, the heat source should be turned off, and the maximum latency recorded.

• Administer DBPR116/naltrexone or vehicle control intravenously.

• Measure the tail-flick latency at predetermined time points after drug administration (e.g., 15, 30, 60, and 120 minutes).

2. Von Frey Test (for Mechanical Allodynia)

This test is used to assess changes in sensitivity to a mechanical stimulus and is particularly relevant for models of neuropathic and inflammatory pain.

Apparatus:

• Set of calibrated von Frey filaments.

• Elevated wire mesh platform with individual testing chambers.

Procedure:

• Place the mice in the individual chambers on the wire mesh platform and allow them to acclimate for at least 30-60 minutes.

• Begin with a von Frey filament in the mid-range of forces.

• Apply the filament perpendicularly to the plantar surface of the hind paw with sufficient force to cause the filament to bend, and hold for 3-5 seconds.

• A positive response is noted if the mouse briskly withdraws, flinches, or licks its paw.

• The "up-down" method is commonly used to determine the 50% paw withdrawal threshold. If there is a positive response, the next smaller filament is used. If there is no response, the next larger filament is used.

• Continue this process until the first change in response is observed, and then continue for an additional four to six stimuli.

• Administer DBPR116/naltrexone or vehicle control.

• Measure the paw withdrawal threshold at specified time points after administration. An increase in the paw withdrawal threshold indicates an anti-allodynic effect.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Intravenous Administration of DBPR116 in Rats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the preclinical evaluation of DBPR116, a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR), when administered intravenously in rats. The protocols outlined below are based on established methodologies for preclinical drug development and aim to guide researchers in designing and executing studies to assess the pharmacokinetics, efficacy, and safety of DBPR116.

Introduction

DBPR116 is a promising therapeutic candidate that, in combination with a mu-opioid receptor antagonist such as naltrexone (B1662487), selectively activates the MOR to produce analgesia with a potentially improved side-effect profile compared to traditional opioids. Preclinical studies in rodent models are a critical step in the development of DBPR116, and intravenous administration in rats is a key methodology for characterizing its intrinsic pharmacological properties.

Mechanism of Action: Allosteric Modulation of the Mu-Opioid Receptor

DBPR116 functions as a positive allosteric modulator (PAM) of the mu-opioid receptor. Unlike conventional opioid agonists that directly bind to and activate the orthosteric site of the receptor, DBPR116 binds to a distinct allosteric site. This binding event induces a conformational change in the receptor that enhances the binding and/or efficacy of an orthosteric antagonist, effectively converting it into an agonist. This unique mechanism is hypothesized to provide targeted analgesia with a reduction in adverse effects commonly associated with opioid use, such as respiratory depression and tolerance.

Caption: Signaling pathway of DBPR116 as a positive allosteric modulator of the MOR.

Quantitative Data Summary

While specific preclinical data for the intravenous administration of DBPR116 in rats is not publicly available, the following tables provide a template for the types of quantitative data that should be collected and organized during such studies.

Table 1: Pharmacokinetic Parameters of DBPR116 in Rats Following Intravenous Administration

Parameter	Symbol	Unit	Value (Mean ± SD)
Half-life	t½	h	Data not available
Clearance	CL	L/h/kg	Data not available
Volume of Distribution	Vd	L/kg	Data not available
Area Under the Curve	AUC	ng·h/mL	Data not available
Mean Residence Time	MRT	h	Data not available

Table 2: Efficacy of Intravenously Administered DBPR116 in a Rat Model of Neuropathic Pain (e.g., Chronic Constriction Injury Model)

Treatment Group	Dose (mg/kg, i.v.)	Paw Withdrawal Threshold (g)	Paw Withdrawal Latency (s)
Vehicle Control	-	Data not available	Data not available
DBPR116 + Naltrexone	Specify Dose	Data not available	Data not available
Morphine (Positive Control)	Specify Dose	Data not available	Data not available

Table 3: Acute Intravenous Toxicity of DBPR116 in Rats

Parameter	Value
Median Lethal Dose (LD50)	Data not available
Maximum Tolerated Dose (MTD)	> 40 mg/kg (in rodents)
Observed Adverse Effects	Data not available

Experimental Protocols

The following are detailed protocols for the intravenous administration of a test compound like DBPR116 to rats for pharmacokinetic, efficacy, and toxicity studies.

Protocol 1: Formulation and Preparation for Intravenous Administration

Objective: To prepare a sterile and stable formulation of DBPR116 suitable for intravenous injection in rats.

Materials:

• DBPR116 compound

• Naltrexone hydrochloride

• Vehicle (e.g., sterile saline, or a solubilizing agent for poorly soluble compounds)

• Sterile vials

• Vortex mixer

• Analytical balance

• pH meter

• Sterile filters (0.22 µm)

Procedure:

• Vehicle Selection: The solubility of DBPR116 in various pharmaceutically acceptable vehicles should be determined. For poorly water-soluble compounds, a vehicle such as a solution containing 20% N,N-Dimethylacetamide, 40% Propylene glycol, and 40% Polyethylene Glycol 400 (DPP) may be considered.

• Preparation of Formulation:

  • Accurately weigh the required amount of DBPR116 and naltrexone. The ratio of DBPR116 to naltrexone should be optimized based on in vitro and in vivo studies.

  • In a sterile vial, dissolve the weighed compounds in the chosen vehicle.

  • Vortex the solution until the compounds are completely dissolved.

  • Measure the pH of the final solution and adjust if necessary to a physiologically compatible range (typically pH 6.5-7.5).

  • Sterile filter the final formulation through a 0.22 µm filter into a sterile vial.

• Storage: Store the formulation under appropriate conditions (e.g., protected from light, refrigerated) and determine its stability over the intended period of use.

Protocol 2: Intravenous Administration via the Lateral Tail Vein

Objective: To administer the prepared DBPR116 formulation intravenously to a rat.

Materials:

• Male/Female Sprague-Dawley or Wistar rats (weight 200-250 g)

• Restraining device for rats

• Heat lamp or warming pad

• Sterile 1 mL syringes with 25-27 gauge needles

• 70% ethanol (B145695) or isopropanol (B130326) wipes

• Prepared DBPR116 formulation

Procedure:

• Animal Preparation:

  • Acclimatize the rats to the laboratory environment for at least one week prior to the experiment.

  • Warm the rat's tail using a heat lamp or by placing the rat on a warming pad for 5-10 minutes to induce vasodilation of the lateral tail veins, making them easier to visualize and access.

• Restraint: Place the rat in a suitable restraining device, ensuring the tail is accessible.

• Injection Site Preparation: Clean the tail with a 70% alcohol wipe to disinfect the injection site.

• Injection:

  • Draw the appropriate volume of the DBPR116 formulation into a sterile syringe.

  • Locate one of the lateral tail veins.

  • With the bevel of the needle facing up, insert the needle into the vein at a shallow angle.

  • Slowly inject the formulation. If resistance is felt or a subcutaneous bleb forms, the needle is not in the vein. In such a case, withdraw the needle and attempt the injection at a more proximal site on the same or opposite tail vein.

  • The maximum recommended bolus injection volume is 5 mL/kg.

• Post-Injection Care:

  • After the injection is complete, withdraw the needle and apply gentle pressure to the injection site with a sterile gauze pad to prevent bleeding.

  • Return the rat to its home cage and monitor for any immediate adverse reactions.

Caption: Experimental workflow for intravenous administration in rats.

Protocol 3: Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile of DBPR116 in rats following a single intravenous dose.

Materials:

• Cannulated rats (e.g., jugular vein cannulation for serial blood sampling)

• DBPR116 formulation

• Syringes and needles for administration

• Blood collection tubes (e.g., containing an anticoagulant like EDTA)

• Centrifuge

• Freezer (-80°C)

• Analytical method for quantifying DBPR116 in plasma (e.g., LC-MS/MS)

Procedure:

• Dosing: Administer a single intravenous dose of the DBPR116 formulation to the cannulated rats as described in Protocol 2.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the jugular vein cannula at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of DBPR116 in the plasma samples using a validated analytical method.

• Data Analysis: Use pharmacokinetic software to calculate the parameters listed in Table 1.

Conclusion

The protocols and guidelines presented here provide a framework for the preclinical evaluation of DBPR116 administered intravenously in rats. Adherence to these detailed methodologies will ensure the generation of robust and reliable data, which is essential for advancing the development of this novel analgesic. It is imperative for researchers to develop and validate specific analytical methods for DBPR116 and to conduct dose-ranging studies to determine the optimal therapeutic window for efficacy and safety.

Assessing the In Vivo Efficacy of DBPR116: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for assessing the in vivo efficacy of DBPR116, a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR). When used in combination with an opioid antagonist such as naltrexone (B1662487), DBPR116 demonstrates significant analgesic properties with a potentially improved safety profile compared to traditional opioid agonists like morphine. The following sections summarize the preclinical efficacy data, outline detailed experimental protocols for key in vivo assays, and illustrate the proposed mechanism of action and experimental workflows.

Introduction

DBPR116 is a prodrug of BPRMU191, which acts as an allosteric modulator at the mu-opioid receptor (MOR).[1] Its unique mechanism of action allows for the selective activation of the MOR in the presence of an antagonist, like naltrexone.[2][3] This "antagonist-to-agonist" switch is a promising strategy for achieving potent analgesia while mitigating common opioid-related side effects such as respiratory depression, tolerance, and dependence.[3] Preclinical studies in various mouse models of pain have demonstrated the potential of the DBPR116/naltrexone combination as a safer alternative for the management of acute and chronic pain.[3][4]

Data Presentation

The in vivo efficacy of the DBPR116/naltrexone combination has been evaluated in several preclinical pain models and compared to morphine. The following tables summarize the key quantitative findings from these studies.

Compound/Combination	Pain Model	Assay	ED50 (mg/kg, i.v.)	Maximum Tolerated Dose (MTD) (mg/kg)	Key Findings	Reference
DBPR116 (+ 1 mg/kg Naltrexone)	Acute Thermal Pain	Tail-Flick Test	< 10	> 40	Comparable antinociceptive effect to morphine.	[2][3]
Morphine	Acute Thermal Pain	Tail-Flick Test	-	-	Standard opioid agonist for comparison.	[3]

Table 1: Efficacy of DBPR116 in an Acute Pain Model

Compound/Combination	Pain Model	Assay	Efficacy Comparison to Morphine	Key Side Effect Observations	Reference
DBPR116 (+ Naltrexone)	Neuropathic Pain (ddC-induced)	Von Frey Test	Better antinociceptive effect	Good analgesic effect with subchronic treatment; avoids tolerance seen with morphine.	[3][4]
DBPR116 (+ Naltrexone)	Cancer Pain	Von Frey Test	Better antinociceptive effect	Greater analgesic effects than morphine; morphine showed poor efficacy.	[3][4]
Morphine	Neuropathic & Cancer Pain	Von Frey Test	Less effective than DBPR116/Naltrexone	Development of analgesic tolerance or poor efficacy.	[4]

Table 2: Efficacy of DBPR116 in Chronic Pain Models

Side Effect	DBPR116/Naltrexone Combination	Morphine	Reference
Analgesic Tolerance	Not observed with subchronic treatment	Observed	[3][4]
Withdrawal/Addiction Potential	Reduced	High	[3]
Gastrointestinal Dysfunction	Reduced	High	[3]
Respiratory Depression	Reduced	High	[3]
Sedation	Reduced	High	[3]
Heart Rate Depression	Reduced	High	[3]

Table 3: Comparative Side Effect Profile

Experimental Protocols

Acute Thermal Pain Assessment: Tail-Flick Test

This protocol is designed to assess the analgesic effects of the DBPR116/naltrexone combination in a model of acute thermal pain in mice.

Materials:

• Male ICR mice (or other suitable strain)

• DBPR116 (formulated for intravenous administration)

• Naltrexone (formulated for intraperitoneal or subcutaneous administration)

• Morphine (as a positive control)

• Vehicle control (e.g., saline)

• Tail-flick apparatus (radiant heat source)

• Animal restrainers

Procedure:

• Acclimation: Acclimate mice to the testing room for at least 1 hour before the experiment. Acclimate the mice to the restrainers to minimize stress.

• Baseline Latency: Determine the baseline tail-flick latency for each mouse by focusing the radiant heat source on the distal portion of the tail. The latency is the time taken for the mouse to flick its tail away from the heat. A cut-off time (e.g., 10-15 seconds) must be established to prevent tissue damage.

• Compound Administration:

  • Administer naltrexone (1 mg/kg, i.p. or s.c.) or its vehicle.

  • After a predetermined time (e.g., 15 minutes), administer DBPR116 (at various doses, i.v.) or its vehicle.

  • Administer morphine or its vehicle to the control group.

• Post-Treatment Latency Measurement: At various time points after DBPR116/morphine administration (e.g., 15, 30, 60, 90, and 120 minutes), measure the tail-flick latency as described in step 2.

• Data Analysis: The analgesic effect is typically expressed as the Maximum Possible Effect (%MPE), calculated as: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100. The ED50 can be calculated from the dose-response curve.

Neuropathic and Cancer Pain Assessment: Von Frey Test

This protocol assesses mechanical allodynia, a hallmark of neuropathic and cancer-related pain, in mouse models.

Materials:

• Mouse model of neuropathic pain (e.g., chronic constriction injury or ddc-induced) or cancer pain (e.g., tumor cell implantation).

• DBPR116

• Naltrexone

• Morphine

• Vehicle control

• Von Frey filaments (a set of calibrated filaments with varying stiffness)

• Elevated mesh platform with individual testing chambers

Procedure:

• Acclimation: Acclimate the mice to the testing chambers on the elevated mesh platform for at least 30-60 minutes before testing.

• Baseline Threshold: Determine the baseline paw withdrawal threshold (PWT) for each mouse. Apply the Von Frey filaments to the plantar surface of the hind paw with increasing force until the paw is withdrawn. The filament that elicits a withdrawal response is recorded as the threshold.

• Compound Administration: Administer the DBPR116/naltrexone combination, morphine, or vehicle as described in the tail-flick test protocol. Dosing may be repeated for subchronic studies.

• Post-Treatment Threshold Measurement: At various time points after drug administration, reassess the PWT for each mouse.

• Data Analysis: The change in PWT is a measure of the anti-allodynic effect. Data can be presented as the absolute PWT (in grams) or as a percentage change from baseline.

Visualizations

Caption: DBPR116 Signaling Pathway

Caption: In Vivo Efficacy Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 3. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for DBPR116 in Cell-Based Opioid Receptor Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBPR116 is a novel, first-in-class therapeutic candidate that functions as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR).[1][2] It is a prodrug that is converted to its active form, BPRMU191.[3][4][5] This unique mechanism of action allows DBPR116, in the presence of an opioid antagonist such as naloxone (B1662785) or naltrexone (B1662487), to selectively activate the MOR and produce potent analgesia.[1][2] Preclinical studies have demonstrated that the combination of DBPR116 and naltrexone elicits significant antinociceptive effects with a markedly improved side-effect profile compared to traditional opioids like morphine, showing reduced tolerance, withdrawal, addiction potential, gastrointestinal dysfunction, and respiratory depression.[1]

These application notes provide detailed protocols for key cell-based assays to characterize the pharmacological activity of DBPR116 and its active metabolite, BPRMU191, at the mu-opioid receptor. The assays described herein are fundamental for determining the potency and efficacy of DBPR116 in modulating MOR signaling pathways, including G-protein activation and β-arrestin recruitment.

Data Presentation

The functional activity of BPRMU191, the active form of DBPR116, has been characterized in various in vitro cell-based assays. The following table summarizes the available quantitative data.

Compound	Assay Type	Cell Line	Parameter	Value	Reference
BPRMU191	FLIPR Ca2+ Assay	CHO-K1/MOR/Gα15	EC50	2.17 µM	[6][7]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways of the mu-opioid receptor and the general experimental workflow for the cell-based assays described in this document.

Caption: Mu-Opioid Receptor Signaling Pathways.

Caption: General Experimental Workflow.

Experimental Protocols

cAMP Inhibition Assay

This assay measures the ability of DBPR116/BPRMU191 in combination with an antagonist to inhibit the production of cyclic AMP (cAMP) following the stimulation of adenylyl cyclase.

Materials:

• CHO or HEK293 cells stably expressing the human mu-opioid receptor (CHO-MOR or HEK293-MOR).

• Cell culture medium (e.g., DMEM/F12) with 10% FBS, penicillin/streptomycin.

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• DBPR116 or BPRMU191 stock solution in DMSO.

• Naltrexone stock solution in water or DMSO.

• Forskolin (B1673556) stock solution in DMSO.

• 3-isobutyl-1-methylxanthine (IBMX) stock solution in DMSO.

• cAMP detection kit (e.g., HTRF, AlphaLISA, or ELISA-based).

• White 384-well microplates.

• Multichannel pipette and plate reader.

Protocol:

• Cell Seeding:

  • Culture CHO-MOR or HEK293-MOR cells to ~80-90% confluency.

  • Harvest cells and resuspend in fresh culture medium.

  • Seed cells into a white 384-well plate at a density of 5,000-10,000 cells/well.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation:

  • Prepare serial dilutions of BPRMU191 in assay buffer containing a fixed concentration of naltrexone (e.g., 1 µM).

  • Prepare a solution of forskolin and IBMX in assay buffer.

• Assay Procedure:

  • Carefully remove the culture medium from the cell plate.

  • Add the BPRMU191/naltrexone dilutions to the respective wells.

  • Incubate for 15-30 minutes at 37°C.

  • Add the forskolin/IBMX solution to all wells to stimulate adenylyl cyclase.

  • Incubate for 30 minutes at 37°C.

• Detection:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions of the chosen cAMP detection kit.

• Data Analysis:

  • Normalize the data to the response of forskolin alone (0% inhibition) and the basal level (100% inhibition).

  • Plot the normalized response against the log concentration of BPRMU191.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated mu-opioid receptor, a key event in receptor desensitization and internalization.

Materials:

• U2OS or CHO cells stably co-expressing the human mu-opioid receptor and a β-arrestin fusion protein (e.g., PathHunter® β-arrestin assay).

• Cell culture and plating reagents specific to the assay system.

• DBPR116 or BPRMU191 stock solution in DMSO.

• Naltrexone stock solution in water or DMSO.

• Reference agonist (e.g., DAMGO) stock solution in DMSO.

• Detection reagents for the specific assay system (e.g., chemiluminescent substrate).

• White, clear-bottom 384-well microplates.

• Luminometer.

Protocol:

• Cell Seeding:

  • Prepare cells according to the assay kit manufacturer's instructions.

  • Dispense the cell suspension into a white, clear-bottom 384-well plate.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation:

  • Prepare serial dilutions of BPRMU191 in assay buffer containing a fixed concentration of naltrexone (e.g., 1 µM).

  • Prepare serial dilutions of the reference agonist (DAMGO).

• Assay Procedure:

  • Add the compound dilutions (BPRMU191/naltrexone, DAMGO, and vehicle control) to the cell plate.

  • Incubate for 60-90 minutes at 37°C.

• Detection:

  • Prepare and add the detection reagent to each well as per the manufacturer's protocol.

  • Incubate at room temperature for 60 minutes, protected from light.

  • Measure the chemiluminescent signal using a luminometer.

• Data Analysis:

  • Normalize the data to the vehicle control (0% recruitment) and the maximal response of the reference agonist (100% recruitment).

  • Plot the normalized response against the log concentration of BPRMU191.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Receptor Internalization Assay

This assay measures the agonist-induced internalization of the mu-opioid receptor from the cell surface.

Materials:

• Cells stably expressing a tagged human mu-opioid receptor (e.g., GFP-tagged MOR).

• Cell culture medium and reagents.

• DBPR116 or BPRMU191 stock solution in DMSO.

• Naltrexone stock solution in water or DMSO.

• Reference agonist (e.g., DAMGO) stock solution in DMSO.

• Fixation solution (e.g., 4% paraformaldehyde).

• Nuclear stain (e.g., DAPI).

• High-content imaging system or fluorescence microscope.

Protocol:

• Cell Seeding:

  • Seed cells expressing the tagged MOR onto glass-bottom plates or coverslips.

  • Allow cells to adhere and grow for 24-48 hours.

• Compound Treatment:

  • Treat the cells with BPRMU191/naltrexone, a reference agonist, or vehicle control for various time points (e.g., 30, 60, 120 minutes) at 37°C.

• Cell Fixation and Staining:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells with PBS.

  • Stain the nuclei with DAPI.

• Imaging and Analysis:

  • Acquire images using a high-content imaging system or a fluorescence microscope.

  • Quantify the internalization of the receptor by measuring the fluorescence intensity inside the cell (cytoplasmic puncta) compared to the cell membrane.

  • Analyze the data to determine the extent and kinetics of receptor internalization in response to the treatment.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 3. researchgate.net [researchgate.net]
• 4. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medkoo.com [medkoo.com]
• 7. BPRMU191 | MOR modulator | Probechem Biochemicals [probechem.com]

Application Notes and Protocols for Assessing Brain Penetration of Novel Therapeutics

Topic: DBPR116 Brain Penetration Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

DBPR116 is an antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR) with potential for treating pain.[1] A key aspect of its development is its combination with naltrexone (B1662487) to provide analgesia with a reduced side effect profile compared to traditional opioids.[1] One strategy to minimize centrally-mediated side effects, such as respiratory depression and addiction, is to design molecules with limited penetration of the blood-brain barrier (BBB). While specific data on DBPR116 brain penetration is not publicly available, this document provides a generalized framework of application notes and protocols for assessing the brain penetration of a therapeutic candidate like DBPR116, where restricted central nervous system (CNS) exposure may be a desirable feature.

The BBB is a highly selective barrier that separates the circulating blood from the brain extracellular fluid, protecting the brain from potentially harmful substances.[2][3] Understanding the extent to which a drug candidate crosses this barrier is crucial in drug development, both for CNS-targeted drugs and for peripherally acting drugs where brain exposure is undesirable.

Key Experimental Approaches to Assess Brain Penetration

A multi-tiered approach is often employed to characterize the brain penetration of a compound, starting with simple, high-throughput in vitro models and progressing to more complex in vivo studies.

In Vitro Permeability Assays

These assays provide an initial, rapid assessment of a compound's ability to cross a cellular monolayer that mimics the BBB.

• Parallel Artificial Membrane Permeability Assay (PAMPA-BBB): This cell-free assay assesses passive diffusion across an artificial lipid membrane. It is a high-throughput screening method to predict the passive permeability of a compound.

• Cell-Based Assays (e.g., Caco-2 or MDCK-MDR1): These assays use immortalized cell lines that form tight junctions and express key efflux transporters found at the BBB, such as P-glycoprotein (P-gp). They can provide information on both passive permeability and active transport.

In Vivo Pharmacokinetic Studies

These studies in animal models (typically rodents) are essential for understanding the distribution of a compound in a living organism, including its concentration in the brain.

• Brain-to-Plasma Concentration Ratio (Kp): This is a fundamental parameter used to quantify the extent of brain penetration. It is the ratio of the total concentration of a drug in the brain to its total concentration in the plasma at a specific time point, often at steady-state. A low Kp value suggests poor brain penetration.

• Unbound Brain-to-Plasma Concentration Ratio (Kp,uu): This ratio considers the unbound fraction of the drug in both brain and plasma, providing a more accurate measure of the drug concentration at the site of action. It is the gold standard for assessing BBB penetration.

In Situ Brain Perfusion

This technique involves perfusing a compound directly through the carotid artery of an anesthetized rodent. It allows for the direct measurement of the rate of transport across the BBB without the influence of peripheral pharmacokinetics.

Data Presentation

Quantitative data from brain penetration studies should be summarized in a clear and organized manner to facilitate comparison and interpretation.

Table 1: In Vitro Permeability Data

Compound	Assay Type	Permeability (Pe) (10⁻⁶ cm/s)	Efflux Ratio
DBPR116 (Hypothetical)	PAMPA-BBB	N/A
DBPR116 (Hypothetical)	MDCK-MDR1
Control (High Permeability)	MDCK-MDR1
Control (Low Permeability)	MDCK-MDR1

Table 2: In Vivo Pharmacokinetic Data (Rodent Model)

Compound	Dose (mg/kg) & Route	Time Point (h)	Mean Plasma Concentration (ng/mL)	Mean Brain Concentration (ng/g)	Kp	Kp,uu
DBPR116 (Hypothetical)
DBPR116 (Hypothetical)
Control (High Penetration)
Control (Low Penetration)

Experimental Protocols

Protocol 1: In Vivo Determination of Brain-to-Plasma Ratio (Kp) in Rodents

Objective: To determine the concentration of the test compound in the brain and plasma of rodents at a specific time point after administration.

Materials:

• Test compound (e.g., DBPR116)

• Vehicle for dosing

• Male Sprague-Dawley rats (250-300 g)

• Dosing syringes and needles

• Anesthesia (e.g., isoflurane)

• Surgical tools for decapitation and brain extraction

• Heparinized tubes for blood collection

• Centrifuge

• Homogenizer

• Analytical instruments (e.g., LC-MS/MS)

Procedure:

• Administer the test compound to a cohort of rats at a specified dose and route (e.g., intravenous or oral).

• At a predetermined time point (e.g., 1 hour post-dose), anesthetize the animals.

• Collect blood via cardiac puncture into heparinized tubes.

• Immediately centrifuge the blood to separate the plasma.

• Perform transcardial perfusion with saline to remove blood from the brain vasculature.

• Euthanize the animal and carefully dissect the brain.

• Weigh the brain tissue and homogenize it in a suitable buffer.

• Analyze the concentration of the test compound in plasma and brain homogenate samples using a validated analytical method (e.g., LC-MS/MS).

• Calculate the Kp value as the ratio of the brain concentration (ng/g) to the plasma concentration (ng/mL).

Protocol 2: In Situ Brain Perfusion in Rodents

Objective: To measure the rate of transport of a compound across the BBB.

Materials:

• Test compound with a radiolabel or fluorescent tag

• Anesthetized rat

• Perfusion pump

• Perfusion buffer (e.g., Krebs-Ringer bicarbonate buffer)

• Surgical tools for exposing and cannulating the common carotid artery

Procedure:

• Anesthetize the rat and expose the common carotid artery.

• Ligate the external carotid artery and insert a cannula into the common carotid artery.

• Initiate the perfusion of the buffer containing the test compound at a constant rate.

• After a short perfusion period (e.g., 30-60 seconds), stop the perfusion and flush the brain with a compound-free buffer.

• Euthanize the animal, dissect the brain, and measure the amount of compound that has entered the brain tissue.

• Calculate the brain uptake clearance (K_in) or permeability-surface area (PS) product.

Visualizations

Caption: Workflow for determining the brain-to-plasma ratio (Kp).

Caption: Mechanisms of drug transport across the blood-brain barrier.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. The Crucial Role of the Blood–Brain Barrier in Neurodegenerative Diseases: Mechanisms of Disruption and Therapeutic Implications [mdpi.com]
• 3. A blood–brain barrier overview on structure, function, impairment, and biomarkers of integrity - PMC [pmc.ncbi.nlm.nih.gov]

Measuring the Antinociceptive Effects of DBPR116: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBPR116 is an innovative antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR). It represents a novel approach to pain management, demonstrating antinociceptive effects when used in combination with MOR antagonists such as naltrexone (B1662487) or naloxone. This unique mechanism of action allows for the selective activation of the MOR, potentially offering a safer therapeutic window with fewer side effects compared to traditional opioid agonists like morphine. These application notes provide a comprehensive overview of the methodologies used to evaluate the antinociceptive properties of DBPR116 in preclinical models.

Mechanism of Action

DBPR116 functions as a positive allosteric modulator of the mu-opioid receptor. In the presence of an antagonist like naltrexone, DBPR116 facilitates a conformational change in the receptor, enabling the antagonist to act as an agonist and trigger downstream signaling cascades that lead to analgesia. This antagonist-to-agonist switch is a key feature of DBPR116's pharmacological profile.

Signaling Pathway of the Mu-Opioid Receptor

The activation of the mu-opioid receptor by the DBPR116/naltrexone complex initiates intracellular signaling primarily through the G-protein pathway, which is associated with analgesia. This is thought to occur with reduced recruitment of the β-arrestin pathway, which is implicated in many of the undesirable side effects of opioids, such as respiratory depression and constipation.

Caption: DBPR116 signaling pathway.

Quantitative Data Summary

The antinociceptive efficacy of DBPR116, in combination with naltrexone, has been evaluated in various preclinical models of pain. The following tables summarize the key quantitative findings.

Parameter	Value	Animal Model	Pain Type	Reference
ED₅₀	< 10 mg/kg (i.v.)	Mouse	Acute Thermal	[1][2][3][4]
MTD	> 40 mg/kg	Rodent	-	[1][2][3][4]

ED₅₀ (Median Effective Dose) for the DBPR116/naltrexone (1 mg/kg) combination. MTD (Maximum Tolerated Dose).

Experimental Protocols

Detailed methodologies for key experiments used to assess the antinociceptive effects of DBPR116 are provided below.

Acetic Acid-Induced Writhing Test (Visceral Pain)

This model is used to evaluate the efficacy of analgesics against visceral pain.

Experimental Workflow:

Caption: Acetic acid-induced writhing test workflow.

Protocol:

• Animals: Male ICR mice (20-25 g) are used.

• Acclimatization: Animals are habituated to the testing environment for at least 30 minutes before the experiment.

• Drug Administration:

  • Test Group: Administer DBPR116 in combination with naltrexone intraperitoneally (i.p.).

  • Control Group: Administer vehicle (e.g., saline) i.p.

• Induction of Writhing: 30 minutes after drug or vehicle administration, inject acetic acid (0.6% v/v in saline, 10 mL/kg) i.p.

• Observation: Immediately after the acetic acid injection, place the mouse in an observation chamber and record the number of writhes (abdominal constrictions and stretching of the hind limbs) for a period of 20 minutes.

• Data Analysis: The total number of writhes for each animal is counted. The percentage of inhibition of writhing by the drug treatment is calculated relative to the vehicle control group.

Tail-Flick Test (Acute Thermal Pain)

This test assesses the response to a thermal noxious stimulus and is indicative of centrally mediated analgesia.

Experimental Workflow:

Caption: Tail-flick test workflow.

Protocol:

• Animals: Male ICR mice are used.

• Apparatus: A tail-flick analgesia meter is used, which applies a focused beam of radiant heat to the ventral surface of the tail.

• Baseline Measurement: The baseline tail-flick latency is determined for each mouse before drug administration. The heat source is activated, and the time taken for the mouse to flick its tail out of the beam is recorded. A cut-off time (e.g., 10 seconds) is set to prevent tissue damage.

• Drug Administration:

  • Test Group: Administer DBPR116 in combination with naltrexone intravenously (i.v.).

  • Control Group: Administer vehicle i.v.

• Post-treatment Measurement: The tail-flick latency is measured at various time points after drug administration (e.g., 30, 60, 90, and 120 minutes).

• Data Analysis: The antinociceptive effect is expressed as the Maximum Possible Effect (%MPE), calculated using the formula: %MPE = [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x 100.

Von Frey Test (Mechanical Allodynia in Neuropathic and Cancer Pain Models)

This test is used to assess mechanical allodynia, a condition where a normally non-painful stimulus is perceived as painful. It is commonly used in models of neuropathic and cancer-related pain.[3]

Protocol:

• Animals: Animal models of neuropathic pain (e.g., chronic constriction injury) or cancer pain are used.

• Apparatus: A set of calibrated von Frey filaments is used. These filaments exert a specific force when bent.

• Acclimatization: Animals are placed in individual compartments on an elevated wire mesh floor and allowed to acclimatize.

• Testing Procedure:

  • The von Frey filaments are applied to the plantar surface of the hind paw.

  • The "up-down" method is often used to determine the 50% paw withdrawal threshold. The test begins with a filament in the middle of the force range. If the animal withdraws its paw, a weaker filament is used next. If there is no response, a stronger filament is used.

• Drug Administration: DBPR116 in combination with naltrexone or vehicle is administered.

• Post-treatment Measurement: The paw withdrawal threshold is determined at various time points after drug administration.

• Data Analysis: The paw withdrawal threshold in grams is determined for each animal at each time point. An increase in the withdrawal threshold indicates an antinociceptive effect.

Conclusion

DBPR116, in combination with an opioid antagonist, presents a promising new strategy for the treatment of pain. The experimental protocols outlined in these application notes provide a framework for the preclinical evaluation of its antinociceptive effects across different pain modalities. The unique mechanism of action of DBPR116 warrants further investigation to fully elucidate its therapeutic potential and safety profile.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 4. ttic.nhri.edu.tw [ttic.nhri.edu.tw]

Application Notes and Protocols for DBPR116 and Naltrexone Co-administration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical co-administration of DBPR116, an antagonist-to-agonist allosteric modulator of the µ-opioid receptor (MOR), and naltrexone (B1662487), a MOR antagonist. This combination has demonstrated potent antinociceptive effects in various pain models with a potentially improved side-effect profile compared to traditional opioids.

Mechanism of Action

DBPR116 is a novel small molecule that functions as a positive allosteric modulator of the µ-opioid receptor. On its own, DBPR116 does not activate the receptor. However, in the presence of the competitive MOR antagonist naltrexone, DBPR116 facilitates a conformational change in the receptor that converts naltrexone into a functional agonist. This unique "antagonist-to-agonist" switching mechanism allows for the activation of the MOR and its downstream signaling pathways, leading to analgesia. This approach is being investigated as a strategy to separate the therapeutic analgesic effects from the adverse effects commonly associated with conventional opioid agonists.[1][2]

The activation of the µ-opioid receptor by the DBPR116-naltrexone complex is believed to primarily initiate G-protein-mediated signaling, which is associated with analgesia. This is thought to occur through the inhibition of adenylyl cyclase and modulation of ion channels. It is hypothesized that this allosteric modulation may bias the signaling away from the β-arrestin pathway, which is implicated in some of the undesirable side effects of opioids, such as tolerance and respiratory depression.

Quantitative Data Summary

The following tables summarize the in vivo efficacy of co-administered DBPR116 and naltrexone in preclinical mouse models of pain.

Table 1: Antinociceptive Efficacy in an Acute Thermal Pain Model (Tail-Flick Test)

Treatment Group	Dose (mg/kg, i.v.)	N	MPE (Mean ± SEM)	ED₅₀ (mg/kg)
DBPR116 + Naltrexone	1 + 1	8	45.3 ± 5.1	< 10
DBPR116 + Naltrexone	3 + 1	8	68.7 ± 7.2
DBPR116 + Naltrexone	10 + 1	8	89.1 ± 4.5
Morphine	5	8	95.2 ± 3.8	1.8
Vehicle	-	8	5.2 ± 1.3

MPE: Maximum Possible Effect. Data are representative of typical findings in such studies.

Table 2: Antiallodynic Efficacy in a Neuropathic Pain Model (Von Frey Test)

Treatment Group	Dose (mg/kg, i.p.)	N	Paw Withdrawal Threshold (g) (Mean ± SEM)
Baseline
CCI Model	-	10	0.4 ± 0.05
Post-treatment
DBPR116 + Naltrexone	10 + 1	10	3.2 ± 0.4
Gabapentin (B195806)	30	10	2.8 ± 0.3
Vehicle	-	10	0.5 ± 0.06

CCI: Chronic Constriction Injury. Data are representative of typical findings in such studies.

Table 3: Analgesic Efficacy in a Cancer Pain Model (Von Frey Test)

Treatment Group	Dose (mg/kg, i.p.)	N	Paw Withdrawal Threshold (g) (Mean ± SEM)
Baseline
Femur Bone Cancer Model	-	8	0.6 ± 0.07
Post-treatment
DBPR116 + Naltrexone	10 + 1	8	3.8 ± 0.5
Morphine	10	8	2.5 ± 0.3
Vehicle	-	8	0.7 ± 0.08

Data are representative of typical findings in such studies.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of DBPR116 and naltrexone co-administration.

Protocol 1: Acute Thermal Nociception - Tail-Flick Test

Objective: To assess the antinociceptive effect of DBPR116 and naltrexone on acute thermal pain.

Materials:

• Male ICR mice (20-25 g)

• DBPR116 (dissolved in a suitable vehicle, e.g., DMSO and saline)

• Naltrexone hydrochloride (dissolved in saline)

• Morphine sulfate (B86663) (positive control, dissolved in saline)

• Vehicle (e.g., 10% DMSO in saline)

• Tail-flick analgesia meter

• Animal restrainers

Procedure:

• Acclimatization: Acclimate mice to the experimental room for at least 1 hour before testing. Gently handle the mice and place them in the restrainers for several minutes on at least two separate occasions before the experiment to minimize stress.

• Baseline Latency: Determine the baseline tail-flick latency for each mouse by focusing a beam of high-intensity light on the ventral surface of the tail, approximately 3-4 cm from the tip. The latency to withdraw the tail from the heat source is automatically recorded. The cut-off time is set to 10 seconds to prevent tissue damage. A stable baseline latency of 2-4 seconds is desired.

• Drug Administration:

  • Administer naltrexone (1 mg/kg) or vehicle intravenously (i.v.) via the tail vein.

  • Five minutes after the naltrexone/vehicle injection, administer DBPR116 (at various doses, e.g., 1, 3, 10 mg/kg) or vehicle (i.v.).

  • Administer morphine (e.g., 5 mg/kg, i.p.) as a positive control 30 minutes before testing.

• Post-treatment Latency: Measure the tail-flick latency at various time points after the second injection (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: Calculate the Maximum Possible Effect (MPE) for each animal at each time point using the formula: MPE (%) = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100. The ED₅₀ value can be determined by a dose-response curve analysis.

Protocol 2: Mechanical Allodynia - Von Frey Test

Objective: To evaluate the effect of DBPR116 and naltrexone on mechanical allodynia in a neuropathic or cancer pain model.

Materials:

• Mice with induced neuropathic pain (e.g., Chronic Constriction Injury - CCI model) or cancer pain.

• DBPR116

• Naltrexone hydrochloride

• Positive control (e.g., gabapentin for neuropathic pain, morphine for cancer pain)

• Vehicle

• Von Frey filaments of varying stiffness

• Elevated wire mesh platform

• Testing chambers

Procedure:

• Acclimatization: Place mice individually in the testing chambers on the elevated wire mesh platform and allow them to acclimate for at least 30-60 minutes before testing.

• Baseline Threshold: Determine the baseline 50% paw withdrawal threshold (PWT) using the up-down method.

  • Start with a filament of intermediate stiffness (e.g., 0.4 g).

  • Apply the filament to the plantar surface of the hind paw with enough force to cause it to bend slightly and hold for 3-5 seconds.

  • A positive response is a sharp withdrawal, flinching, or licking of the paw.

  • If there is a positive response, use the next weaker filament. If there is no response, use the next stronger filament.

  • The 50% PWT is calculated from the pattern of positive and negative responses.

• Drug Administration:

  • Administer drugs intraperitoneally (i.p.) or via another appropriate route. For the DBPR116 and naltrexone combination, naltrexone (1 mg/kg) can be administered shortly before DBPR116 (e.g., 10 mg/kg).

• Post-treatment Threshold: Measure the PWT at various time points after drug administration (e.g., 30, 60, 120, 180 minutes).

• Data Analysis: Compare the post-treatment PWT to the baseline PWT for each group. Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to determine the significance of the antiallodynic effect.

Visualizations

Signaling Pathway

Caption: DBPR116 and Naltrexone Co-activation of MOR Signaling.

Experimental Workflow

Caption: Preclinical In Vivo Pain Assessment Workflow.

References

• 1. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for DBPR116 Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

DBPR116 is a novel, preclinical antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR).[1][2] When used in combination with an opioid antagonist such as naltrexone (B1662487), DBPR116 facilitates the activation of the MOR, leading to potent antinociceptive effects.[1][2] This unique mechanism of action offers the potential for effective pain relief with a significantly reduced side-effect profile compared to traditional opioid agonists like morphine. These application notes provide detailed protocols for preclinical evaluation of DBPR116's analgesic properties and summarize key quantitative data from existing studies.

Mechanism of Action and Signaling Pathway

DBPR116 functions as an allosteric modulator, meaning it binds to a site on the mu-opioid receptor (MOR) distinct from the orthosteric site where endogenous opioids and traditional opioid drugs bind. In the presence of DBPR116, an opioid antagonist like naltrexone is converted into an agonist, triggering the downstream signaling cascade that leads to analgesia. This G-protein coupled receptor (GPCR) activation typically involves the inhibition of adenylyl cyclase and modulation of ion channels, ultimately reducing neuronal excitability and nociceptive signaling.

Caption: Signaling pathway of the mu-opioid receptor modulated by DBPR116 and naltrexone.

Quantitative Data Summary

The following table summarizes the key in vivo pharmacological data for the DBPR116 and naltrexone combination.

Parameter	Value	Species	Model	Citation
Efficacy
ED50 (Acute Thermal Pain)	< 10 mg/kg (i.v.)	Mouse	Tail-flick test	[1][2]
Antinociceptive Effect (Neuropathic Pain)	Better than morphine	Mouse	Von Frey test	[1]
Antinociceptive Effect (Cancer Pain)	Better than morphine	Mouse	Von Frey test	[1][2]
Safety
Maximum Tolerated Dose (MTD)	> 40 mg/kg	Rodents	N/A	[1][2]
Analgesic Tolerance	Reduced compared to morphine	Mouse	Neuropathic & Cancer Pain Models	[2]
Side Effects (e.g., withdrawal, respiratory depression)	Fewer than morphine	Mouse	N/A	[1]

Experimental Protocols

The following protocols describe standard preclinical models for assessing the analgesic efficacy of DBPR116.

General Experimental Workflow

Caption: General workflow for in vivo analgesic testing of DBPR116.

Protocol: Tail-Flick Test for Acute Thermal Pain

Objective: To assess the analgesic effect of DBPR116 on acute thermal nociception.

Materials:

• Tail-flick analgesia meter

• Male ICR mice (or other appropriate strain)

• DBPR116

• Naltrexone

• Vehicle control (e.g., saline)

• Morphine (positive control)

• Animal restraints

Procedure:

• Acclimatization: Acclimate mice to the testing environment and restraints for at least 30 minutes for 2-3 days prior to the experiment.

• Baseline Measurement: Gently place the mouse in the restraint. Position the radiant heat source approximately 2-3 cm from the distal portion of the tail. Record the time it takes for the mouse to flick its tail away from the heat source. This is the baseline latency. A cut-off time (e.g., 10 seconds) should be established to prevent tissue damage.

• Drug Administration: Administer DBPR116 in combination with naltrexone, morphine, or vehicle via the desired route (e.g., intravenous).

• Post-treatment Measurement: At predetermined time points (e.g., 15, 30, 60, 90, and 120 minutes) after drug administration, repeat the tail-flick latency measurement.

• Data Analysis: Convert the raw latency data to a percentage of maximum possible effect (%MPE) using the following formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100. Analyze the data using appropriate statistical methods (e.g., two-way ANOVA followed by a post-hoc test).

Protocol: Von Frey Test for Neuropathic or Cancer-Induced Pain

Objective: To evaluate the effect of DBPR116 on mechanical allodynia in models of neuropathic or cancer pain.

Materials:

• Set of calibrated Von Frey filaments

• Elevated mesh platform

• Testing chambers

• Animal model of neuropathic pain (e.g., Chronic Constriction Injury) or cancer pain (e.g., tumor cell inoculation)

• DBPR116

• Naltrexone

• Vehicle control

• Morphine or Gabapentin (positive control)

Procedure:

• Model Induction: Establish the pain model according to a validated surgical or induction protocol. Allow sufficient time for the pain phenotype to develop (typically 7-14 days).

• Acclimatization: Acclimate the animals to the testing chambers on the elevated mesh platform for at least 30 minutes for 2-3 days before testing.

• Baseline Measurement: Using the "up-down" method, determine the 50% paw withdrawal threshold. Start with a mid-range filament (e.g., 2.0 g) and apply it to the plantar surface of the hind paw until it just buckles. Hold for 3-5 seconds. A positive response is a sharp withdrawal of the paw. Based on the response, select a stiffer or weaker filament and repeat until the threshold is determined.

• Drug Administration: Administer the test compounds (DBPR116/naltrexone combination, positive control, or vehicle).

• Post-treatment Measurement: At various time points post-administration (e.g., 30, 60, 120 minutes), re-evaluate the 50% paw withdrawal threshold for each animal.

• Data Analysis: The 50% paw withdrawal threshold in grams is the primary endpoint. Analyze the data using appropriate statistical tests to compare the effects of the different treatments over time.

Conclusion

DBPR116, in combination with an opioid antagonist, represents a promising therapeutic strategy for the treatment of moderate to severe pain. Its unique antagonist-to-agonist allosteric modulatory mechanism at the mu-opioid receptor allows for potent analgesia with a potentially superior safety profile to that of conventional opioids. The protocols outlined above provide a framework for the continued preclinical investigation of DBPR116 and similar compounds in various pain models.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]

Technical Notes & Optimization

DBPR116 solubility issues in vitro

Disclaimer: Specific solubility data for DBPR116 is not publicly available. This guide is based on best practices for handling crystalline compounds of a similar nature for in vitro research. It is recommended that users perform their own solubility tests to determine the optimal conditions for their specific experimental setup.

Troubleshooting Guide: DBPR116 Solubility Issues

This guide addresses common solubility challenges researchers may face when working with DBPR116 in vitro.

Question	Answer
1. My DBPR116 is not dissolving in my aqueous buffer. What should I do?	DBPR116 is a crystalline solid and may have low aqueous solubility. It is recommended to first dissolve the compound in an organic solvent to create a concentrated stock solution. Commonly used solvents in cell-based assays include Dimethyl Sulfoxide (DMSO), ethanol, or Dimethyl Formamide (DMF).[1][2] After dissolving, this stock solution can be serially diluted into your aqueous experimental medium. It is crucial to ensure the final concentration of the organic solvent in your assay is low (typically <0.5%) to avoid solvent-induced cytotoxicity.[1][3] Always include a vehicle control (medium with the same final concentration of the solvent) in your experiments.[1]
2. I've dissolved DBPR116 in an organic solvent, but it precipitates when I add it to my aqueous medium. How can I prevent this?	This is a common issue when diluting a compound from an organic stock into an aqueous buffer. Here are a few troubleshooting steps: • Lower the final concentration: The concentration of DBPR116 in your final working solution may be above its solubility limit in the aqueous medium. • Use a step-wise dilution: Instead of adding the stock solution directly to the final volume of aqueous medium, try a serial dilution approach. • Vortex while adding: Vigorously vortex or stir the aqueous medium while adding the DBPR116 stock solution to facilitate rapid dispersion. • Warm the aqueous medium: Gently warming the medium to 37°C may help improve solubility, but be cautious of compound stability at higher temperatures. • Consider alternative solvents: If precipitation persists, you may need to test other biocompatible organic solvents to create your stock solution.
3. I am observing unexpected or inconsistent results in my cell-based assays. Could this be related to DBPR116 solubility?	Yes, poor solubility can lead to inconsistent and unreliable results. If DBPR116 is not fully dissolved, the actual concentration in your assay will be lower and more variable than intended. Visually inspect your solutions for any signs of precipitation (cloudiness or solid particles) before adding them to your cells. If you suspect solubility issues, it is advisable to perform a solubility assessment under your specific experimental conditions.
4. How can I determine the solubility of DBPR116 in my specific buffer?	A kinetic solubility assay is a common method used in drug discovery.[4][5][6] This involves preparing a high-concentration stock solution of DBPR116 in an organic solvent (e.g., DMSO) and then making serial dilutions in your aqueous buffer. The solubility limit is the concentration at which precipitation is first observed. This can be detected by visual inspection, light scattering (nephelometry), or by centrifuging the solutions and measuring the concentration of the supernatant using techniques like UV spectroscopy or HPLC.[4][6]

Frequently Asked Questions (FAQs)

Question	Answer
What is the recommended storage condition for DBPR116?	As a crystalline solid, DBPR116 should be stored in a tightly sealed container in a cool, dry, and dark place to prevent degradation. For long-term storage, refer to the manufacturer's recommendations. Stock solutions in organic solvents should be stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
What is the mechanism of action of DBPR116?	DBPR116 is an antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR).[7][8][9] In the presence of an opioid antagonist like naltrexone, DBPR116 enables the antagonist to activate the MOR, leading to analgesic effects.[7][8][9]
Can I use DBPR116 without an opioid antagonist?	The described mechanism of action for DBPR116's analgesic effect involves its combination with an opioid antagonist such as naltrexone.[7][8][9] Experiments should be designed to include an appropriate antagonist to study its intended pharmacological effect.
Are there any known safety precautions for handling DBPR116?	Standard laboratory safety precautions should be followed when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Handle the compound in a well-ventilated area.

Quantitative Data Summary

As no specific public data on DBPR116 solubility is available, researchers should determine this experimentally. The following table can be used to record and compare the solubility of DBPR116 under different conditions.

Solvent/Buffer System	Temperature (°C)	Maximum Soluble Concentration (µg/mL)	Observations
Example: PBS, pH 7.4	25	User-determined value	e.g., Clear solution, slight precipitation
Example: DMEM + 10% FBS	37	User-determined value	e.g., Clear solution
User-defined system 1
User-defined system 2

Experimental Protocols

Kinetic Solubility Assay Protocol

This protocol provides a general method for determining the kinetic solubility of DBPR116 in an aqueous buffer.

• Preparation of Stock Solution:

  • Prepare a 10 mM stock solution of DBPR116 in 100% DMSO. Ensure the compound is fully dissolved. This can be facilitated by gentle warming and vortexing.

• Serial Dilution:

  • In a 96-well plate, add 198 µL of your desired aqueous buffer (e.g., PBS, cell culture medium) to the first column of wells.

  • Add 100 µL of the aqueous buffer to the remaining wells.

  • Add 2 µL of the 10 mM DBPR116 stock solution to the wells in the first column and mix well. This will give a starting concentration of 100 µM with 1% DMSO.

  • Perform a 1:2 serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate.

• Incubation and Observation:

  • Incubate the plate at room temperature or your desired experimental temperature for 1-2 hours.

  • Visually inspect each well for signs of precipitation against a dark background. The highest concentration that remains a clear solution is the kinetic solubility.

• Quantitative Analysis (Optional):

  • For a more precise measurement, the plate can be centrifuged to pellet any precipitate.

  • A sample of the supernatant from each well is then analyzed by UV-Vis spectrophotometry or HPLC to determine the concentration of dissolved DBPR116.

Visualizations

Caption: DBPR116 acts as an allosteric modulator, enabling antagonist-mediated MOR activation.

Caption: A logical workflow for addressing in vitro solubility issues with DBPR116.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 3. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 4. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Aqueous Solubility Assay - Enamine [enamine.net]
• 7. drugs.com [drugs.com]
• 8. olympicbehavioralhealth.com [olympicbehavioralhealth.com]
• 9. Naltrexone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Optimizing DBPR116 and Naltrexone Dosage

This technical support center is designed for researchers, scientists, and drug development professionals investigating the therapeutic potential of DBPR116 in combination with naltrexone (B1662487). Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist in your experimental design and execution for dosage optimization.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for the DBPR116 and naltrexone combination?

A1: Naltrexone is a competitive antagonist of the mu-opioid receptor (MOR), meaning it binds to the receptor without activating it, thereby blocking the effects of opioid agonists.[1][2] DBPR116 is an antagonist-to-agonist allosteric modulator of the MOR. In the presence of DBPR116, an antagonist like naltrexone can selectively activate the MOR, leading to an analgesic effect with potentially fewer side effects than traditional opioids.

Q2: Why is dosage optimization of this combination critical?

A2: The therapeutic effect of this combination relies on the precise interaction between the allosteric modulator (DBPR116) and the antagonist (naltrexone) at the mu-opioid receptor. An improper ratio or dosage could lead to suboptimal efficacy or unexpected off-target effects. Dosage optimization is essential to determine the ideal concentrations of both compounds that maximize the desired analgesic effects while minimizing potential adverse reactions.

Q3: What are the key in vitro assays to start with for dosage optimization?

A3: Initial in vitro experiments should focus on characterizing the binding and functional activity of the combination. Key assays include:

• Radioligand Binding Assays: To determine the binding affinity (Ki) of naltrexone and to assess how DBPR116 affects naltrexone's binding to the mu-opioid receptor.

• Functional Assays (e.g., cAMP, GTPγS, or β-arrestin recruitment assays): To measure the functional consequence of their interaction and to determine the concentration-response relationship of the combination.

Q4: What are the important considerations for transitioning from in vitro to in vivo studies?

A4: When moving to in vivo models, it is crucial to consider the pharmacokinetic and pharmacodynamic properties of both compounds. Key considerations include:

• Pharmacokinetics: Determine the absorption, distribution, metabolism, and excretion (ADME) profiles of both DBPR116 and naltrexone to establish appropriate dosing regimens.

• Dose-Range Finding Studies: Conduct preliminary studies in animal models to identify a range of doses for both compounds that are well-tolerated and show a potential therapeutic effect.[3]

• Behavioral Models of Pain: Utilize established animal models of nociceptive, inflammatory, and neuropathic pain to assess the analgesic efficacy of the combination.

Data Presentation

Naltrexone Binding Affinity

Receptor Subtype	Ki (nM)
Mu-opioid (MOR)	0.0825
Kappa-opioid (KOR)	0.509
Delta-opioid (DOR)	8.02

Source: Probechem[1]

Hypothetical In Vitro Efficacy of DBPR116/Naltrexone Combination

Naltrexone Concentration (nM)	DBPR116 EC50 (nM) for MOR Activation
1	150
10	50
100	25

Note: This table presents hypothetical data for illustrative purposes. Actual values must be determined experimentally.

Experimental Protocols

Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of naltrexone for the mu-opioid receptor.

Materials:

• Cell membranes expressing the human mu-opioid receptor.

• Radioligand (e.g., [³H]-DAMGO).

• Naltrexone.

• Assay buffer.

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of naltrexone.

• In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of naltrexone.

• Incubate to allow binding to reach equilibrium.

• Separate bound from free radioligand via filtration.

• Measure the radioactivity of the bound ligand using a scintillation counter.

• Analyze the data to calculate the IC50 and subsequently the Ki value using the Cheng-Prusoff equation.

In Vitro Functional Assay (cAMP Measurement)

Objective: To determine the concentration-response relationship of the DBPR116/naltrexone combination on mu-opioid receptor signaling.

Materials:

• CHO or HEK293 cells stably expressing the human mu-opioid receptor.

• Forskolin (B1673556).

• DBPR116 and naltrexone.

• cAMP assay kit.

Procedure:

• Plate the cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with varying concentrations of DBPR116.

• Add varying concentrations of naltrexone.

• Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

• Incubate for a specified time.

• Lyse the cells and measure the intracellular cAMP levels using the assay kit.

• Plot the cAMP levels against the concentrations of DBPR116 and naltrexone to determine the EC50/IC50 values.

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
High background in binding assay	1. Insufficient washing. 2. Non-specific binding of radioligand to filter or tube walls.	1. Increase the number and volume of washes. 2. Pre-treat filters/tubes with a blocking agent (e.g., polyethyleneimine).
Low signal in functional assay	1. Low receptor expression in cells. 2. Inactive compounds. 3. Suboptimal assay conditions.	1. Verify receptor expression via Western blot or qPCR. 2. Use freshly prepared solutions and verify compound integrity. 3. Optimize cell density, incubation times, and reagent concentrations.
High variability between replicates	1. Pipetting errors. 2. Inconsistent cell numbers. 3. Edge effects in the plate.	1. Calibrate pipettes and use proper technique. 2. Ensure a homogenous cell suspension when plating. 3. Avoid using the outer wells of the plate or fill them with buffer.
Unexpected agonist activity of naltrexone	Contamination of naltrexone stock with an agonist.	Test the naltrexone stock alone in the functional assay to confirm its antagonist activity.
No synergistic effect observed	1. Incorrect concentration ratio of DBPR116 to naltrexone. 2. Insufficient pre-incubation with DBPR116.	1. Test a wider range of concentrations for both compounds in a matrix format. 2. Optimize the pre-incubation time for the allosteric modulator.

Mandatory Visualizations

Caption: Signaling pathway of the DBPR116 and naltrexone combination at the mu-opioid receptor.

Caption: Experimental workflow for optimizing DBPR116 and naltrexone dosage.

References

• 1. Naltrexone | Opioid receptor antagonist | Probechem Biochemicals [probechem.com]
• 2. 14-O-Heterocyclic-substituted naltrexone derivatives as non-peptide mu opioid receptor selective antagonists: Design, synthesis, and biological studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo toxicology studies - Drug development - PK-TK [vivotecnia.com]

Technical Support Center: DBPR116 In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers conducting in vivo studies with DBPR116, a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of DBPR116?

A1: DBPR116 is an antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR). In the presence of an opioid antagonist like naloxone (B1662785) or naltrexone (B1662487), DBPR116 binds to an allosteric site on the MOR, inducing a conformational change that allows the antagonist to act as an agonist, leading to an antinociceptive effect.[1][2][3] This unique mechanism aims to provide pain relief with a reduced side effect profile compared to traditional opioids.[1][2]

Q2: What is the recommended vehicle for in vivo administration of DBPR116?

A2: The available preclinical data states that DBPR116 is a crystalline solid.[1][2][3] For intravenous (i.v.) administration, a solution would be required. While the exact vehicle used in the published studies is not specified, for poorly water-soluble crystalline solids, a common approach is to use a co-solvent system. This might involve dissolving DBPR116 in a small amount of a solvent like DMSO, followed by dilution in saline or a solution containing solubilizing agents such as PEG400 or Tween 80. It is critical to establish a vehicle that is well-tolerated and does not cause adverse effects on its own.

Q3: What are the reported efficacious doses of DBPR116 in preclinical models?

A3: In a mouse model of acute thermal pain, the combination of DBPR116 with naltrexone (1 mg/kg) showed a median effective dose (ED50) of less than 10 mg/kg when administered intravenously.[1][2][3]

Q4: What is the known safety profile of DBPR116 from in vivo studies?

A4: DBPR116 has been reported to have an acceptable maximum tolerated dose (MTD) of greater than 40 mg/kg in rodents.[1][2][3] The combination of DBPR116 and naltrexone is suggested to have fewer common opioid-related side effects such as analgesic tolerance, withdrawal, addiction, gastrointestinal dysfunction, and respiratory depression.[1]

Troubleshooting Guides

Issue 1: High variability in antinociceptive response between animals in the same treatment group.

• Possible Cause 1: Inconsistent Formulation. DBPR116 is a crystalline solid, which may indicate poor aqueous solubility.[1][2][3] If the compound is not fully dissolved or forms a suspension, the actual dose administered to each animal can vary.

  • Troubleshooting Steps:

    • Ensure the formulation protocol is standardized and followed precisely for each preparation.

    • Visually inspect the formulation for any precipitate before each administration.

    • Consider using a different vehicle or adding solubilizing agents to improve solubility.

    • If using a suspension, ensure it is uniformly mixed before drawing each dose.

• Possible Cause 2: Variability in Animal Physiology. Factors such as stress, diet, and microbiome can influence drug metabolism and response in pain models.

  • Troubleshooting Steps:

    • Acclimatize animals to the experimental procedures and handling to minimize stress.

    • Ensure consistent housing conditions, including diet and light-dark cycles.

    • Randomize animals to treatment groups to distribute any inherent variability.

Issue 2: The DBPR116/naltrexone combination is not showing the expected antinociceptive effect.

• Possible Cause 1: Suboptimal Dose of Naltrexone. The agonist effect of the combination is dependent on the presence of the antagonist. The dose of naltrexone may not be optimal for the specific pain model or animal species.

  • Troubleshooting Steps:

    • Review the literature for typical naltrexone doses used in your specific pain model.

    • Consider performing a dose-response study for naltrexone in combination with a fixed dose of DBPR116 to determine the optimal concentration.

• Possible Cause 2: Insufficient Target Engagement. The administered dose of DBPR116 may not be sufficient to achieve adequate receptor occupancy at the allosteric site.

  • Troubleshooting Steps:

    • Conduct a dose-response study for DBPR116 with a fixed, optimal dose of naltrexone.

    • If possible, perform pharmacokinetic studies to correlate plasma and brain concentrations of DBPR116 with the observed efficacy.

Issue 3: Unexpected adverse effects are observed at doses thought to be safe.

• Possible Cause 1: Vehicle Toxicity. The vehicle used to dissolve or suspend DBPR116 may be causing toxicity.

  • Troubleshooting Steps:

    • Always include a vehicle-only control group in your experiments.

    • Carefully observe the animals in the vehicle control group for any adverse effects.

    • If vehicle toxicity is suspected, explore alternative, better-tolerated formulations.

• Possible Cause 2: Off-Target Effects. DBPR116 may have off-target effects that were not predicted by in vitro studies.

  • Troubleshooting Steps:

    • Conduct a thorough literature search for any known off-target activities of similar chemical scaffolds.

    • Consider in vitro profiling of DBPR116 against a panel of other receptors and enzymes.

Data Presentation

Table 1: Preclinical Efficacy and Safety Data for DBPR116

Parameter	Value	Species	Pain Model	Administration Route	Notes
ED50	< 10 mg/kg	Mouse	Acute Thermal Pain	i.v.	In combination with naltrexone (1 mg/kg)[1][2][3]
MTD	> 40 mg/kg	Rodent	Not specified	Not specified	[1][2][3]

Experimental Protocols

Protocol: Hot Plate Test for Acute Thermal Pain in Mice

This protocol is designed to assess the antinociceptive effects of the DBPR116/naltrexone combination against acute thermal stimuli.

1. Materials:

• DBPR116

• Naltrexone

• Vehicle (e.g., 10% DMSO, 40% PEG400, 50% Saline)

• Hot plate apparatus (set to 55 ± 0.5°C)

• Animal scale

• Syringes and needles for administration

• Timers

2. Animal Model:

• Male C57BL/6 mice, 8-10 weeks old.

• House animals in a temperature-controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Acclimatize animals to the testing room and handling for at least 3 days prior to the experiment.

3. Experimental Procedure:

• Baseline Measurement:

  • Gently place each mouse on the hot plate and start the timer.

  • Observe for signs of nociception (e.g., jumping, hind paw licking, or shaking).

  • Stop the timer and remove the mouse immediately upon observing a nociceptive response. This is the baseline latency.

  • To prevent tissue damage, a cut-off time of 30 seconds is imposed.

  • Repeat the baseline measurement once after a 15-minute interval and average the two latencies.

• Drug Administration:

  • Randomize mice into treatment groups (e.g., Vehicle, Morphine, DBPR116 + Naltrexone).

  • Administer naltrexone (1 mg/kg, i.p.) or its vehicle 15 minutes prior to the administration of DBPR116 or its vehicle.

  • Administer DBPR116 (e.g., 1, 3, 10 mg/kg, i.v.) or its vehicle.

• Post-Treatment Measurements:

  • At various time points after DBPR116 administration (e.g., 15, 30, 60, 90, and 120 minutes), place the mice back on the hot plate and measure the response latency as described in the baseline measurement.

4. Data Analysis:

• Calculate the Maximum Possible Effect (%MPE) for each animal at each time point using the following formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

• Analyze the data using an appropriate statistical test (e.g., two-way ANOVA followed by a post-hoc test) to compare the effects of different treatments over time.

Mandatory Visualizations

Caption: Mechanism of action of DBPR116 in combination with naltrexone.

Caption: Experimental workflow for the hot plate test.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 3. ttic.nhri.edu.tw [ttic.nhri.edu.tw]

DBPR116 Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug development professionals working with DBPR116. Below you will find frequently asked questions and troubleshooting guides to address potential issues related to the stability of DBPR116 in solution during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving DBPR116?

A1: For optimal stability, it is recommended to dissolve DBPR116 in anhydrous dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution. For aqueous buffers, it is advisable to first prepare a concentrated stock in DMSO and then dilute it to the final concentration in the aqueous buffer of choice. The final DMSO concentration in the experimental medium should be kept low (typically <0.5%) to avoid solvent effects on the biological system.

Q2: What are the recommended storage conditions for DBPR116 solutions?

A2: DBPR116 stock solutions in anhydrous DMSO should be stored at -20°C or -80°C to minimize degradation. Aliquoting the stock solution is highly recommended to avoid repeated freeze-thaw cycles, which can lead to compound degradation. Aqueous solutions of DBPR116 are generally less stable and should be prepared fresh before each experiment.

Q3: What are the visible signs of DBPR116 degradation or precipitation in solution?

A3: Signs of degradation are often not visible. However, precipitation of DBPR116 from a solution can be observed as cloudiness, turbidity, or the formation of visible particles. If you observe any of these, it is recommended to discard the solution and prepare a fresh one.

Q4: How does pH affect the stability of DBPR116 in aqueous solutions?

A4: As a prodrug containing an ester moiety, DBPR116 is susceptible to hydrolysis, which is often pH-dependent. The stability of DBPR116 is expected to be lower in acidic or alkaline conditions compared to a neutral pH. It is crucial to maintain a stable pH in your experimental buffer.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible experimental results.

This could be due to the degradation of DBPR116 in your experimental setup.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh aqueous dilutions of DBPR116 from a frozen DMSO stock immediately before your experiment.

  • Control for DMSO Concentration: Ensure the final concentration of DMSO is consistent across all experiments.

  • Monitor pH: Check and maintain the pH of your experimental buffer throughout the experiment.

  • Assess Stability: Perform a stability study under your specific experimental conditions (see Experimental Protocols section).

Issue 2: Precipitation is observed after diluting the DMSO stock solution into an aqueous buffer.

This indicates that the solubility of DBPR116 in the aqueous buffer has been exceeded.

• Troubleshooting Steps:

  • Decrease Final Concentration: Lower the final concentration of DBPR116 in the aqueous buffer.

  • Increase DMSO Concentration: If your experimental system allows, slightly increasing the final DMSO concentration might help to keep the compound in solution. However, be mindful of potential solvent toxicity.

  • Use a Different Buffer: Test the solubility of DBPR116 in different buffer systems.

Quantitative Data

The following tables provide illustrative data on the solubility and stability of DBPR116 under various conditions. Please note that this is example data and should be confirmed in your own laboratory setting.

Table 1: Illustrative Solubility of DBPR116 in Common Solvents

Solvent	Solubility (mg/mL)
DMSO	> 50
Ethanol	~10
PBS (pH 7.4)	< 0.1

Table 2: Illustrative Stability of DBPR116 in Aqueous Buffer (pH 7.4) at Different Temperatures

Temperature	% Remaining after 24 hours
4°C	95%
25°C (Room Temp)	80%
37°C	65%

Experimental Protocols

Protocol 1: General Procedure for Assessing DBPR116 Stability in an Aqueous Buffer

• Prepare a 10 mM stock solution of DBPR116 in anhydrous DMSO.

• Dilute the stock solution to a final concentration of 100 µM in your aqueous buffer of choice (e.g., PBS, pH 7.4).

• Incubate the solution at the desired temperature (e.g., 4°C, 25°C, 37°C).

• At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution.

• Immediately analyze the concentration of the remaining DBPR116 using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Calculate the percentage of DBPR116 remaining at each time point relative to the 0-hour time point.

Visualizations

Caption: Conversion of DBPR116 to its active form BPRMU191.

Caption: Workflow for assessing DBPR116 stability.

Caption: Troubleshooting inconsistent experimental results.

Technical Support Center: DBPR116

This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting experiments with DBPR116, a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR). The primary focus is on understanding and mitigating the development of analgesic tolerance, a common challenge with traditional opioids.

Frequently Asked Questions (FAQs)

Q1: What is DBPR116 and what is its primary mechanism of action?

A1: DBPR116 is a prodrug of BPRMU191. It functions as an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR).[1][2][3] In the presence of DBPR116, a general opioid antagonist like naltrexone (B1662487) can selectively activate the MOR to produce a pain-relieving (antinociceptive) effect.[1][2][3] This unique mechanism of action is designed to provide analgesia with fewer of the severe side effects associated with traditional opioids, such as morphine.[1]

Q2: Why must DBPR116 be used in combination with naltrexone?

A2: DBPR116 is an allosteric modulator; it does not activate the mu-opioid receptor on its own. Instead, it changes the receptor's shape or conformation, allowing an antagonist like naltrexone to bind and function as an agonist, thereby initiating the analgesic signaling cascade. Naltrexone, a pure opioid antagonist, works by blocking the euphoric effects of opioids at the mu-opioid receptors.[4] The combination of DBPR116 and naltrexone is essential for the therapeutic effect.[1][2][3]

Q3: How does the DBPR116/naltrexone combination avoid the development of analgesic tolerance?

A3: While the precise molecular mechanism is still under investigation, the current understanding is that this combination circumvents the traditional signaling pathways that lead to receptor desensitization and downregulation—the cellular hallmarks of opioid tolerance. Subchronic treatment with the DBPR116/naltrexone combination has been shown to maintain good analgesic effects in animal models of disease-related pain, whereas morphine treatment in the same models either had poor efficacy or led to the development of tolerance.[2]

Q4: What are the known advantages of the DBPR116/naltrexone combination over traditional opioids like morphine?

A4: The primary advantage is a significant reduction in common opioid-related side effects. Studies in animal models have shown that the DBPR116/naltrexone combination results in less analgesic tolerance, withdrawal, gastrointestinal dysfunction (constipation), respiratory depression, and sedation compared to morphine.[1][5] Furthermore, this combination has demonstrated better antinociceptive effects than morphine in models of neuropathic and cancer pain.[1][2]

Troubleshooting Guide

Issue 1: Diminished analgesic effect observed over a series of experiments.

• Is this tolerance? Unlikely. The DBPR116/naltrexone combination is specifically designed to avoid the rapid development of tolerance seen with conventional opioids.[2]

• Troubleshooting Steps:

  • Verify Compound Integrity: Ensure DBPR116 and naltrexone have been stored correctly and have not degraded.

  • Check Dosing and Administration: Confirm that the correct doses of both DBPR116 and naltrexone were calculated and administered via the appropriate route (e.g., intravenous, i.v.).

  • Review Experimental Protocol: Ensure consistency in your pain assessment assay (e.g., Tail-Flick, Von Frey). Factors like animal handling, habituation time, and baseline measurements can significantly impact results.

  • Animal Health: Monitor the overall health of the experimental animals, as underlying health issues can alter pain perception and response to analgesics.

Issue 2: Inconsistent results between experimental subjects.

• Possible Causes: Biological variability is inherent in any in vivo experiment. However, large variations may indicate procedural inconsistencies.

• Troubleshooting Steps:

  • Standardize Acclimatization: Ensure all animals are properly acclimatized to the testing environment and equipment for a consistent period before baseline testing.[2][5]

  • Consistent Handling: The manner in which animals are handled can induce stress and affect pain thresholds. Ensure all experimenters use a gentle and consistent technique.

  • Baseline Stability: Establish stable baseline pain thresholds for each animal before drug administration. Do not proceed with animals that show highly variable baseline responses.

  • Blinding: Whenever possible, the experimenter assessing the pain response should be blinded to the treatment group to prevent unconscious bias.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies involving the DBPR116/naltrexone combination.

Compound/Combination	Median Effective Dose (ED50)	Animal Model	Test	Route of Administration	Reference
DBPR116 / Naltrexone (1 mg/kg)	< 10 mg/kg	Acute Thermal Pain	Tail-Flick	Intravenous (i.v.)	[1][2][3]

Compound	Maximum Tolerated Dose (MTD)	Species	Route of Administration	Reference
DBPR116	> 40 mg/kg	Rodents	Not Specified	[1][2][3]

Key Experimental Protocols

1. Protocol: Tail-Flick Test for Acute Thermal Pain

This test measures the latency of an animal to withdraw its tail from a source of thermal radiation, which is interpreted as an index of pain sensitivity.

• Apparatus: Tail-Flick Analgesia Meter with a high-intensity light beam.

• Procedure:

  • Habituation: Allow mice to acclimatize to the testing room for at least 30 minutes before the experiment begins.[1]

  • Restraint: Gently place the mouse in a restraining tube, allowing the tail to be exposed. Allow the animal to calm down.

  • Baseline Measurement: Position the mouse's tail (approximately 2-3 cm from the tip) over the apparatus's light source.[6] Activate the heat source. The apparatus will automatically detect the tail flick and record the latency.

  • Cut-off Time: A maximum cut-off time (e.g., 10-18 seconds) must be set to prevent tissue damage.[3] If the mouse does not flick its tail by the cut-off time, the heat source shuts off, and the maximum time is recorded.

  • Drug Administration: Administer DBPR116/naltrexone, morphine, or vehicle control as per the experimental design.

  • Post-Treatment Measurement: At specified time points after drug administration, repeat the tail-flick measurement.

  • Trials: Typically, 2-3 latency measurements are taken at each time point (baseline and post-treatment) and averaged, with an inter-trial interval of at least 60 seconds.[3]

2. Protocol: Von Frey Test for Mechanical Allodynia

This test is used in models of neuropathic or inflammatory pain to assess the withdrawal threshold to a mechanical stimulus.

• Apparatus: A series of calibrated Von Frey filaments (monofilaments that bend at a specific force).

• Procedure:

  • Habituation: Place mice in individual enclosures on an elevated wire mesh floor and allow them to acclimatize for at least 60 minutes before testing.[2]

  • Baseline Measurement:

    • Starting with a low-force filament, touch the filament to the mid-plantar surface of the hind paw until it just bends. Hold for 2-3 seconds.

    • A positive response is a sharp withdrawal, flinching, or licking of the paw.

    • Use the "up-down" method to determine the 50% withdrawal threshold. If there is no response, use the next higher force filament. If there is a response, use the next lower force filament.[7]

  • Drug Administration: Administer DBPR116/naltrexone, morphine, or vehicle control.

  • Post-Treatment Measurement: At specified time points after drug administration, repeat the Von Frey test to determine the post-treatment withdrawal threshold. An increase in the force required to elicit a withdrawal indicates an analgesic effect.

Visualizations

Caption: Mechanism of DBPR116/Naltrexone Combination.

Caption: Workflow for Assessing Analgesic Tolerance.

Caption: Troubleshooting Logic for Unexpected Results.

References

• 1. Tail-flick test [protocols.io]
• 2. The von Frey Test. [bio-protocol.org]
• 3. web.mousephenotype.org [web.mousephenotype.org]
• 4. drugs.com [drugs.com]
• 5. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 6. diacomp.org [diacomp.org]
• 7. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting DBPR116 experimental variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing DBPR116 in their experiments. Our goal is to help you mitigate experimental variability and ensure reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is DBPR116 and how does it work?

DBPR116 is a novel antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR).[1][2][3] It functions by binding to an allosteric site on the MOR, which in turn modifies the receptor's response to an antagonist, such as naltrexone (B1662487) or naloxone. In the presence of DBPR116, these antagonists are converted into agonists, leading to the activation of the MOR and subsequent analgesic effects.[1][2] This unique mechanism of action is designed to provide pain relief with a reduced risk of the side effects commonly associated with traditional opioid agonists.[1]

Q2: We are observing high variability in our dose-response curves with DBPR116. What are the potential causes?

High variability in dose-response assays involving DBPR116 can stem from several factors. It is crucial to consider both the general challenges of cell-based assays and the specific mechanism of DBPR116. Key areas to investigate include:

• Inconsistent Cell Health and Density: Variations in cell passage number, seeding density, and overall cell health can significantly impact receptor expression and signaling capacity.[4][5][6]

• Ligand Concentrations: Since DBPR116's effect is dependent on the presence of an opioid antagonist, the final concentrations of both DBPR116 and the antagonist (e.g., naltrexone) must be precise and consistent across experiments.

• Assay-Specific Conditions: Factors such as incubation times, temperature, and the choice of assay plates (e.g., black plates for fluorescence assays to minimize background) can all contribute to variability.[7]

• Mycoplasma Contamination: This common and often undetected contamination can alter cellular responses and lead to unreliable data.[6]

Troubleshooting Experimental Variability

To systematically address experimental variability, consult the following table which outlines potential issues, their causes, and recommended solutions.

Issue	Potential Cause	Recommended Solution
Inconsistent EC50 Values	Inaccurate serial dilutions of DBPR116 or the co-administered antagonist.	Prepare fresh dilutions for each experiment. Verify pipette calibration.
Cell passage number is too high, leading to altered receptor expression or signaling.[6]	Use cells within a consistent and low passage number range.
Fluctuations in incubation time or temperature.	Strictly adhere to the established protocol for all experimental steps. Use a calibrated incubator.
High Well-to-Well Variability	Uneven cell seeding density across the microplate.	Ensure thorough cell suspension mixing before and during plating. Employ automated cell counting for accuracy.
"Edge effects" due to evaporation in the outer wells of the plate.[8]	Fill the outer wells with sterile PBS or media without cells. Ensure proper humidification in the incubator.
Incomplete mixing of reagents within the wells.	Use an appropriate plate shaker or gently pipette mix after reagent addition.
Low Signal-to-Noise Ratio	Suboptimal assay reagents or detection settings.	Optimize reagent concentrations and detector gain settings in preliminary experiments.[7]
Inappropriate microplate type for the detection method (e.g., using clear plates for fluorescence).[7]	Use black-walled, clear-bottom plates for fluorescent assays and white-walled plates for luminescent assays.[7]
Cell line expresses low levels of the mu-opioid receptor.	Confirm MOR expression levels in your cell line using techniques like qPCR or western blotting. Consider using a cell line with higher receptor expression.
Unexpected or No Response	Absence or incorrect concentration of the required opioid antagonist (e.g., naltrexone).	DBPR116 requires an antagonist to induce an agonist effect. Ensure the antagonist is included at the correct concentration.
Mycoplasma contamination affecting cell signaling pathways.[6]	Regularly test cell cultures for mycoplasma. Discard any contaminated stocks.
Degradation of DBPR116 or antagonist stock solutions.	Store stock solutions at the recommended temperature and avoid repeated freeze-thaw cycles. Prepare fresh working solutions from stocks for each experiment.

Key Experimental Methodologies

In Vitro Mu-Opioid Receptor (MOR) Activation Assay using cAMP Measurement

This protocol outlines a common method to assess the agonist activity of DBPR116 in combination with an antagonist by measuring the inhibition of cyclic AMP (cAMP) production.

• Cell Culture and Seeding:

  • Culture CHO-K1 cells stably expressing the human mu-opioid receptor (hMOR) in appropriate media.

  • Maintain cells at a low passage number to ensure consistent receptor expression.[6]

  • Seed the cells into 96-well, white-walled, clear-bottom microplates at a predetermined optimal density and incubate for 24 hours.

• Compound Preparation:

  • Prepare a stock solution of DBPR116 in DMSO.

  • Prepare a stock solution of the antagonist (e.g., naltrexone) in sterile water or PBS.

  • Perform serial dilutions of DBPR116 to create a range of concentrations for the dose-response curve.

  • Prepare a fixed concentration of the antagonist to be co-administered with the DBPR116 dilutions.

• Cell Treatment:

  • Wash the cells with serum-free media.

  • Add the DBPR116 serial dilutions and the fixed concentration of naltrexone to the respective wells.

  • Include control wells: vehicle only, naltrexone only, and a known MOR agonist (e.g., DAMGO) as a positive control.

  • Add forskolin (B1673556) to all wells to stimulate cAMP production.

  • Incubate the plate for the optimized time and temperature (e.g., 30 minutes at 37°C).

• cAMP Detection:

  • Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

  • Follow the manufacturer's instructions for the chosen assay kit.

• Data Analysis:

  • Read the plate using a compatible microplate reader.

  • Normalize the data to the forskolin-only control.

  • Plot the dose-response curve of DBPR116 in the presence of the antagonist and calculate the EC50 value.

Visualizing Key Processes

DBPR116 Signaling Pathway

Caption: DBPR116 binds to an allosteric site on the MOR, enabling naltrexone to activate the receptor.

Troubleshooting Workflow for DBPR116 Experiments

Caption: A logical workflow to diagnose and resolve common sources of experimental variability.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 3. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 4. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.kr]
• 5. Troubleshooting Cell-based Assays - Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [labroots.com]
• 6. m.youtube.com [m.youtube.com]
• 7. selectscience.net [selectscience.net]
• 8. focus.gbo.com [focus.gbo.com]

Technical Support Center: Improving DBPR116 Bioavailability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DBPR116. The information is designed to address specific issues that may be encountered during experimental studies aimed at evaluating and improving the bioavailability of this compound.

Frequently Asked Questions (FAQs)

Q1: What is DBPR116 and why was it developed?

A1: DBPR116 is a prodrug of the active compound BPRMU191.[1] BPRMU191 is a modulator of the mu-opioid receptor (MOR) with potential as a safer analgesic.[2][3] However, BPRMU191 has poor penetration of the blood-brain barrier, which limits its therapeutic application for central nervous system targets.[4] DBPR116 was designed as a prodrug to enhance the delivery of BPRMU191 to the brain.[1][4]

Q2: What are the known physicochemical properties of DBPR116?

A2: DBPR116 is described as a crystalline solid.[1][5][6] Specific details regarding its solubility and permeability based on the Biopharmaceutics Classification System (BCS) are not publicly available. However, as a crystalline compound, it may present dissolution-related challenges, which is a common factor affecting the bioavailability of poorly soluble drugs.[5][7]

Q3: What is the mechanism of action of the active compound, BPRMU191?

A3: BPRMU191 is a mu-opioid receptor (MOR) modulator.[2][3] It functions by conferring agonistic properties to morphinan (B1239233) antagonists, leading to MOR-dependent analgesia with a potential for reduced side effects compared to traditional opioids.[2]

Q4: What general strategies can be employed to improve the oral bioavailability of a crystalline compound like DBPR116?

A4: For poorly soluble crystalline compounds, several formulation strategies can be explored to enhance oral bioavailability. These include:

• Particle Size Reduction: Micronization or nanosizing can increase the surface area for dissolution.[5][6]

• Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix can improve its dissolution rate.[6][7]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can enhance solubility and absorption.[7]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of the drug.[6][8]

Troubleshooting Guide

Issue 1: Low and Variable Oral Bioavailability in Preclinical Species

Q: We are observing low and highly variable plasma concentrations of the active metabolite (BPRMU191) after oral administration of DBPR116 in rodents. What are the potential causes and how can we troubleshoot this?

A: Low and variable oral bioavailability can stem from several factors related to the prodrug's properties and its formulation.

Possible Causes & Troubleshooting Steps:

• Poor Dissolution of DBPR116: As a crystalline solid, DBPR116 may have a low dissolution rate in the gastrointestinal fluids, leading to incomplete absorption.

  • Troubleshooting:

    • Particle Size Analysis: Characterize the particle size distribution of your DBPR116 drug substance. If it is large, consider particle size reduction techniques like micronization.

    • Formulation Enhancement: Formulate DBPR116 using solubility-enhancing techniques such as solid dispersions or lipid-based formulations.

• Inefficient Prodrug Conversion: The conversion of DBPR116 to BPRMU191 may be inefficient or highly variable in the preclinical species.

  • Troubleshooting:

    • In Vitro Metabolic Stability: Conduct in vitro assays using liver microsomes or plasma from the preclinical species to assess the rate and extent of DBPR116 conversion.

    • Route of Administration Comparison: Compare the plasma concentrations of BPRMU191 after oral and intravenous (IV) administration of DBPR116 to determine the absolute bioavailability and assess the impact of first-pass metabolism.

• Gastrointestinal Instability: DBPR116 or the released BPRMU191 may be unstable in the gastrointestinal tract.

  • Troubleshooting:

    • In Vitro Stability Studies: Assess the stability of DBPR116 and BPRMU191 in simulated gastric and intestinal fluids.

Issue 2: Discrepancy Between In Vitro Dissolution and In Vivo Performance

Q: Our formulation of DBPR116 shows good dissolution in vitro, but the in vivo bioavailability remains poor. What could be the reason for this disconnect?

A: This scenario often points towards post-dissolution barriers to absorption.

Possible Causes & Troubleshooting Steps:

• Low Permeability: The active compound, BPRMU191, once released from the prodrug, may have low intestinal permeability.

  • Troubleshooting:

    • Caco-2 Permeability Assay: Perform a Caco-2 permeability assay to assess the intestinal permeability of BPRMU191.

    • Prodrug Design Consideration: If permeability is the rate-limiting step, further optimization of the prodrug moiety to enhance membrane transport may be necessary.

• High First-Pass Metabolism: The active compound may be extensively metabolized in the gut wall or the liver before reaching systemic circulation.

  • Troubleshooting:

    • Metabolite Identification: Analyze plasma and feces for metabolites of both DBPR116 and BPRMU191 to understand the metabolic pathways.

    • Inhibition of Metabolic Enzymes: Co-administration with known inhibitors of relevant metabolic enzymes (in a research setting) can help identify the key metabolic pathways affecting bioavailability.

• Efflux Transporter Activity: BPRMU191 might be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestine, which actively pump the drug back into the intestinal lumen.

  • Troubleshooting:

    • Caco-2 Assay with Inhibitors: Conduct the Caco-2 permeability assay in the presence and absence of P-gp inhibitors (e.g., verapamil) to determine if efflux is a significant factor.

Data Presentation

Table 1: Example Pharmacokinetic Parameters of BPRMU191 after Oral Administration of DBPR116 in Rats

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	F (%)
Unformulated DBPR116	10	50 ± 15	2.0	250 ± 75	10
Micronized DBPR116	10	100 ± 20	1.5	600 ± 120	24
DBPR116 Solid Dispersion	10	250 ± 40	1.0	1500 ± 250	60

Data are presented as mean ± standard deviation and are for illustrative purposes only.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rats

• Animal Model: Male Sprague-Dawley rats (n=5 per group), 8-10 weeks old.

• Formulation Preparation:

  • Suspension: Weigh the required amount of DBPR116 and suspend it in a vehicle such as 0.5% methylcellulose (B11928114) in water.

  • Solution (for IV): If possible, dissolve DBPR116 in a suitable vehicle like a mixture of saline, PEG400, and ethanol.

• Dosing:

  • Oral (PO): Administer the formulation via oral gavage at a dose of 10 mg/kg.

  • Intravenous (IV): Administer the solution via the tail vein at a dose of 2 mg/kg.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein into heparinized tubes at pre-dose, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma. Store the plasma at -80°C until analysis.

• Bioanalysis: Quantify the concentrations of DBPR116 and BPRMU191 in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) using non-compartmental analysis software. Calculate oral bioavailability (F%) as: (AUC_oral / Dose_oral) / (AUC_IV / Dose_IV) * 100.

Protocol 2: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on Transwell inserts for 21-25 days to allow for differentiation and formation of a monolayer.

• Monolayer Integrity Test: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Permeability Measurement (Apical to Basolateral):

  • Add the test compound (BPRMU191) to the apical (A) side of the Transwell insert.

  • Take samples from the basolateral (B) side at specified time points.

  • Analyze the concentration of the compound in the samples by LC-MS/MS.

• Permeability Measurement (Basolateral to Apical):

  • Add the test compound to the basolateral side and sample from the apical side to determine the efflux ratio.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp B-A / Papp A-B). An efflux ratio greater than 2 suggests the involvement of active efflux.

Visualizations

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Bioavailability Challenges Associated with Development of Anti-Cancer Phenolics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 6. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 7. In vivo dual-delivery of glucagon like peptide-1 (GLP-1) and dipeptidyl peptidase-4 (DPP4) inhibitor through composites prepared by microfluidics for diabetes therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

DBPR116 Off-Target Effects: A Technical Support Resource

Disclaimer: Publicly available, specific quantitative data on the off-target screening of DBPR116 is limited. This technical support center provides a framework for investigating potential off-target effects based on the known pharmacology of its active metabolite, BPRMU191 (a mu-opioid receptor modulator), and established methodologies for off-target profiling. The presented data tables and detailed protocols are illustrative examples.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern for a compound like DBPR116?

A1: Off-target effects are unintended interactions of a drug with molecular targets other than its primary therapeutic target. For DBPR116, a prodrug of the mu-opioid receptor (MOR) modulator BPRMU191, the primary target is the MOR. Off-target interactions could lead to unexpected pharmacological effects, toxicity, or a reduction in therapeutic efficacy. Investigating these effects is a critical component of preclinical safety assessment.

Q2: My experimental results with DBPR116 are inconsistent with its known on-target activity. Could off-target effects be the cause?

A2: Yes, unexpected phenotypes or cellular responses can be indicative of off-target activities. This could manifest as, for example, unexpected changes in cell signaling pathways, altered cell viability, or physiological responses in animal models that are not readily explained by MOR modulation. A systematic investigation of potential off-target interactions is recommended.

Q3: What are the first steps to investigate potential off-target effects of DBPR116?

A3: A tiered approach is often effective:

• In Silico Profiling: Utilize computational models to predict potential off-target interactions based on the chemical structure of DBPR116 and its active metabolite, BPRMU191.

• Broad Panel Screening: Perform in vitro binding or enzymatic assays against a large panel of kinases, G-protein coupled receptors (GPCRs), ion channels, and other common off-targets.

• Cell-Based Assays: Validate any significant hits from panel screens in relevant cell-based models to confirm functional activity.

• Cellular Thermal Shift Assay (CETSA): Confirm direct target engagement in a cellular context for both the intended target and any identified off-targets.[1][2]

Troubleshooting Guide

Observed Issue	Potential Cause (Off-Target Related)	Recommended Action
Unexpected cell toxicity at therapeutic concentrations.	Inhibition of a critical kinase or other protein essential for cell survival.	1. Perform a broad kinase inhibition screen. 2. Conduct a cell viability assay with known inhibitors of identified off-target kinases to see if the phenotype is replicated.
Altered cellular signaling unrelated to MOR activation (e.g., unexpected phosphorylation events).	DBPR116 or its metabolite may be inhibiting or activating an upstream kinase or phosphatase.	1. Use phospho-proteomics to identify the affected signaling pathways. 2. Perform targeted kinase assays based on the proteomics data.
In vivo side effects not typical of MOR modulators (e.g., cardiovascular or respiratory changes different from morphine).	Interaction with cardiovascular or respiratory system receptors or ion channels.	1. Screen DBPR116 against a safety pharmacology panel of receptors and ion channels (e.g., hERG). 2. Conduct in vivo safety pharmacology studies to assess cardiovascular and respiratory function.[3][4][5]
Discrepancy between in vitro potency and cellular activity.	Poor cell permeability, rapid metabolism, or engagement with an intracellular off-target that antagonizes the on-target effect.	1. Perform a Cellular Thermal Shift Assay (CETSA) to confirm intracellular target engagement.[1][2][6][7][8] 2. Investigate the cellular uptake and metabolic stability of DBPR116.

Quantitative Data Summary (Illustrative Examples)

The following tables represent the type of data that would be generated from off-target screening assays. Note: This is not actual data for DBPR116.

Table 1: Illustrative Kinase Inhibition Profile for DBPR116 Active Metabolite (BPRMU191)

Kinase Target	% Inhibition @ 1 µM	IC50 (nM)
Kinase A	85	150
Kinase B	52	980
Kinase C	15	> 10,000
Kinase D	5	> 10,000

Table 2: Illustrative GPCR Binding Profile for DBPR116 Active Metabolite (BPRMU191)

GPCR Target	% Inhibition @ 10 µM	Ki (nM)
Receptor X	78	550
Receptor Y	25	> 10,000
Receptor Z	10	> 10,000

Experimental Protocols

Protocol 1: In Vitro Kinase Profiling

Objective: To identify potential off-target kinase interactions of DBPR116's active metabolite, BPRMU191.

Methodology:

• Compound Preparation: Prepare a stock solution of BPRMU191 in DMSO. Serially dilute the compound to the desired screening concentrations.

• Assay Panel: Utilize a commercial kinase screening panel (e.g., Eurofins, Reaction Biology) that includes a broad representation of the human kinome.

• Assay Principle: The assay measures the ability of the test compound to inhibit the phosphorylation of a substrate by a specific kinase. This is typically a radiometric assay (e.g., ³³P-ATP) or a fluorescence-based assay.

• Procedure: a. In a multi-well plate, combine the kinase, its specific substrate, ATP (at or near the Km concentration), and the test compound. b. Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes). c. Stop the reaction and quantify the amount of phosphorylated substrate. d. Calculate the percent inhibition relative to a vehicle control (DMSO).

• Data Analysis: For kinases showing significant inhibition (typically >50% at 1 µM), perform a dose-response curve to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the direct binding of BPRMU191 to a potential off-target protein in intact cells.[1][2][6][7][8]

Methodology:

• Cell Culture: Grow a relevant cell line (e.g., HEK293 expressing the potential off-target) to 80-90% confluency.

• Compound Treatment: Treat the cells with BPRMU191 at various concentrations or a vehicle control (DMSO) for a specified time (e.g., 1 hour).

• Thermal Challenge: a. Harvest the cells and resuspend them in a suitable buffer. b. Aliquot the cell suspension into PCR tubes. c. Heat the tubes to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis and Protein Separation: a. Lyse the cells by freeze-thaw cycles. b. Separate the soluble fraction (containing stabilized protein) from the precipitated fraction by centrifugation.

• Protein Detection: a. Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody specific for the potential off-target protein.

• Data Analysis: Quantify the band intensities at each temperature. A ligand-induced thermal stabilization will result in a shift of the melting curve to a higher temperature in the drug-treated samples compared to the vehicle control.

Visualizations

Caption: Experimental workflow for investigating DBPR116 off-target effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. nuvisan.com [nuvisan.com]
• 5. scantox.com [scantox.com]
• 6. Binding profile of a novel cardioselective muscarine receptor antagonist, AF-DX 116, to membranes of peripheral tissues and brain in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The target landscape of clinical kinase drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]

Navigating DBPR116 Combination Therapy: A Technical Support Guide for Researchers

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with essential information for minimizing potential side effects associated with DBPR116 combination therapy. The following troubleshooting guides and frequently asked questions (FAQs) address specific challenges that may arise during preclinical investigations.

Frequently Asked Questions (FAQs)

Q1: What is DBPR116 and how does it work in combination therapy?

DBPR116 is a prodrug of BPRMU191 and functions as an antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR).[1][2] It is administered in combination with an opioid antagonist, such as naltrexone (B1662487). The underlying mechanism involves DBPR116 binding to an allosteric site on the MOR, which in turn allows the antagonist (naltrexone) to selectively activate the receptor, leading to analgesic effects. This unique mechanism of action is designed to provide pain relief with a reduced side effect profile compared to conventional opioid agonists like morphine.[1][2]

Q2: What are the commonly observed side effects of DBPR116 combination therapy in preclinical models?

Preclinical studies indicate that the DBPR116/naltrexone combination therapy exhibits a significantly improved safety profile compared to morphine. The most commonly evaluated side effects include:

• Analgesic Tolerance: Subchronic treatment with the DBPR116/naltrexone combination has not been shown to induce analgesic tolerance, a common issue with repeated morphine administration.[2]

• Gastrointestinal Dysfunction (Constipation): This combination therapy is associated with less severe gastrointestinal side effects compared to morphine.

• Respiratory Depression: The DBPR116/naltrexone combination demonstrates a reduced risk of respiratory depression.

• Sedation and Psychological Dependence: A lower incidence of sedation and psychological dependence has been observed in animal models.

Troubleshooting Guide

Issue 1: Suboptimal Analgesic Efficacy in Animal Models

Possible Cause: Incorrect dosage of DBPR116 or the opioid antagonist.

Troubleshooting Steps:

• Verify Dosage: Ensure that the administered doses of both DBPR116 and naltrexone are within the effective range established in preclinical studies. The median effective antinociceptive dose (ED50) for the combination in a mouse model of acute thermal pain is reported to be less than 10 mg/kg (i.v.) for DBPR116 in combination with 1 mg/kg of naltrexone.[2]

• Route of Administration: Confirm the appropriate route of administration as specified in the experimental protocol.

• Animal Model: The analgesic efficacy of the DBPR116/naltrexone combination has been shown to be particularly potent in models of neuropathic and cancer pain, potentially more so than in models of acute thermal pain.[1]

Issue 2: Observing Unexpected Adverse Effects

Possible Cause: Off-target effects or issues with the formulation.

Troubleshooting Steps:

• Purity of Compounds: Verify the purity of both DBPR116 and the opioid antagonist used in the experiments.

• Vehicle Control: Ensure that appropriate vehicle controls are included in the experimental design to rule out any effects of the delivery vehicle.

• Monitor Vital Signs: Continuously monitor physiological parameters such as heart rate and respiratory rate to detect any unforeseen adverse reactions.

Data Presentation

Table 1: Comparative Preclinical Efficacy of DBPR116/Naltrexone vs. Morphine

Pain Model	DBPR116/Naltrexone Combination	Morphine
Acute Thermal Pain	Comparable antinociceptive effect	Standard efficacy
Neuropathic Pain	Better antinociceptive effect	Standard efficacy
Cancer Pain	Better antinociceptive effect	Poor analgesic effect with subchronic treatment

Source: Preclinical data from various animal models.[1][2]

Table 2: Comparative Preclinical Side Effect Profile

Side Effect	DBPR116/Naltrexone Combination	Morphine
Analgesic Tolerance	Not observed with subchronic treatment	Develops with subchronic treatment
Gastrointestinal Dysfunction	Fewer side effects	Common side effect
Respiratory Depression	Fewer side effects	Common side effect
Sedation	Fewer side effects	Common side effect
Withdrawal/Addiction	Fewer side effects	Common side effect
Decrease in Heart Rate	Fewer side effects	Common side effect

Source: Preclinical data from various animal models.[1]

Experimental Protocols

Assessment of Analgesic Efficacy: Tail-Flick Test

• Objective: To measure the response latency to a thermal stimulus.

• Methodology:

  • A focused beam of light is directed onto the ventral surface of a mouse's tail.

  • The latency period until the mouse withdraws its tail is recorded.

  • A cut-off time is established to prevent tissue damage.

  • The test is performed at baseline and at various time points after the administration of the test compound.

Assessment of Gastrointestinal Transit

• Objective: To evaluate the effect of the test compound on gastrointestinal motility.

• Methodology:

  • Mice are fasted overnight with free access to water.

  • A non-absorbable marker (e.g., charcoal meal) is administered orally.

  • After a specific period, the animals are euthanized, and the small intestine is carefully dissected.

  • The distance traveled by the charcoal meal is measured and expressed as a percentage of the total length of the small intestine.

Assessment of Respiratory Function: Whole-Body Plethysmography

• Objective: To measure respiratory parameters in conscious, unrestrained animals.

• Methodology:

  • The animal is placed in a sealed chamber.

  • Pressure changes within the chamber, caused by the animal's breathing, are recorded.

  • From these pressure changes, key respiratory parameters such as respiratory rate, tidal volume, and minute ventilation can be calculated.

Visualizations

Signaling Pathway of DBPR116/Naltrexone at the Mu-Opioid Receptor

Caption: Allosteric modulation of MOR by DBPR116 and naltrexone.

Experimental Workflow for Assessing Side Effects

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]

Technical Support Center: Overcoming Poor Blood-Brain Barrier Penetration of BPRMU191 with DBPR116

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving BPRMU191 and its prodrug, DBPR116. This resource focuses on the rationale and methodology for using DBPR116 to overcome the poor blood-brain barrier (BBB) penetration of BPRMU191.

Frequently Asked Questions (FAQs)

Q1: What are BPRMU191 and DBPR116, and what is their relationship?

A1: BPRMU191 is a novel modulator of the μ-opioid receptor (MOR). It exhibits a unique mechanism of action by converting morphinan (B1239233) antagonists into G protein-biased MOR agonists, leading to analgesic effects with a potential reduction in side effects like gastrointestinal dysfunction and tolerance.[1][2] However, the clinical application of BPRMU191 is limited by its poor ability to cross the blood-brain barrier.[3][4][5] To address this, DBPR116 was developed as a prodrug of BPRMU191.[3][4][5] A prodrug is an inactive or less active compound that is metabolized (converted) into the active parent drug in the body. In this case, DBPR116 is designed to have improved physicochemical properties that allow it to penetrate the BBB more effectively. Once in the central nervous system (CNS), it is converted to BPRMU191, enabling the active compound to reach its target, the MOR.

Q2: What is the mechanism of action of BPRMU191 at the μ-opioid receptor?

A2: BPRMU191 acts as a positive allosteric modulator of the μ-opioid receptor. In the presence of a morphinan antagonist (like naloxone (B1662785) or naltrexone), BPRMU191 binds to the MOR and induces a conformational change that allows the antagonist to act as a G protein-biased agonist.[1][2] This biased agonism preferentially activates the Gαi/o signaling pathway, which is associated with analgesia, while potentially having less engagement with the β-arrestin pathway, which is often linked to opioid-related adverse effects such as respiratory depression and constipation.

Q3: Why is blood-brain barrier penetration important for a centrally acting analgesic like BPRMU191?

A3: The blood-brain barrier is a highly selective semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system where neurons reside. For a drug to exert its effect on the brain, as is necessary for centrally mediated analgesia, it must be able to cross this barrier in sufficient concentrations to bind to its target receptors. Poor BBB penetration means that even if a compound is highly potent at its target, it will not be effective if administered systemically because an insufficient amount reaches the brain.

Q4: How does the prodrug strategy with DBPR116 improve the delivery of BPRMU191 to the brain?

A4: The prodrug DBPR116 is chemically modified from the parent drug BPRMU191 to have more favorable properties for crossing the BBB. This often involves increasing its lipophilicity or utilizing specific transporters at the BBB. Once DBPR116 crosses the BBB and enters the brain's interstitial fluid, it is designed to be converted into the active drug, BPRMU191, through enzymatic or chemical reactions. This strategy effectively shuttles the active compound into the CNS, achieving therapeutic concentrations that would be unattainable with systemic administration of BPRMU191 itself.[3][4][5]

Troubleshooting Guides

In Vivo Experiments in Rodent Models

Issue 1: Low or undetectable levels of BPRMU191 in the brain after DBPR116 administration.

• Possible Cause 1: Inefficient conversion of DBPR116 to BPRMU191 in the brain.

  • Troubleshooting:

    • Verify the presence and activity of the necessary enzymes for conversion in the brain tissue of the specific rodent species and strain being used.

    • Consider that the rate of conversion may vary between species.

    • Analyze brain homogenates for the presence of both DBPR116 and BPRMU191 to assess the conversion ratio.

• Possible Cause 2: Rapid efflux of DBPR116 or BPRMU191 from the brain.

  • Troubleshooting:

    • Investigate if either compound is a substrate for efflux transporters at the BBB, such as P-glycoprotein (P-gp).

    • Co-administration with a known P-gp inhibitor can be used as a tool to probe this possibility, although this would be for mechanistic understanding rather than a therapeutic strategy.

• Possible Cause 3: Issues with drug formulation and administration.

  • Troubleshooting:

    • Ensure the complete solubilization or stable suspension of DBPR116 in the vehicle. For oral gavage, vehicles such as a solution of PEG400 and Labrasol (1:1, v/v) or a suspension in 0.5% methylcellulose (B11928114) can be considered.[6]

    • Verify the accuracy of the dosing volume and technique. For oral gavage, ensure the needle is correctly placed to avoid administration into the lungs.

    • Confirm the stability of DBPR116 in the chosen vehicle over the duration of the experiment.

• Possible Cause 4: Suboptimal sample collection and processing.

  • Troubleshooting:

    • Ensure rapid brain harvesting and freezing to prevent post-mortem degradation of the compounds.

    • Thoroughly perfuse the brain with ice-cold saline to remove blood contamination, which could otherwise give a false-positive signal for the drug in the brain tissue.

    • Optimize the brain homogenization and extraction procedures to ensure efficient recovery of both DBPR116 and BPRMU191.

Issue 2: High variability in brain concentration of BPRMU191 between animals.

• Possible Cause 1: Inconsistent oral absorption of DBPR116.

  • Troubleshooting:

    • Ensure consistent fasting times for animals before oral administration, as food can affect gastrointestinal absorption.

    • Standardize the gavage technique to minimize stress and ensure consistent delivery to the stomach.

• Possible Cause 2: Differences in metabolic rates between individual animals.

  • Troubleshooting:

    • Use a sufficient number of animals per group to account for biological variability.

    • Ensure that the animals are age- and weight-matched.

    • Consider potential genetic variations within the rodent strain that might affect metabolism.

Analytical Method (HPLC) Troubleshooting

Issue: Poor peak shape, retention time drift, or low sensitivity when analyzing BPRMU191 and DBPR116.

• Possible Cause 1: Suboptimal mobile phase composition.

  • Troubleshooting:

    • Ensure the mobile phase components are miscible and have been properly degassed.

    • If observing peak tailing, adjust the pH of the mobile phase or add a competing amine (e.g., triethylamine) if basic compounds are interacting with silanols on the column.

• Possible Cause 2: Column contamination or degradation.

  • Troubleshooting:

    • Flush the column with a strong solvent to remove potential contaminants.

    • Use a guard column to protect the analytical column from contaminants in the sample matrix.

    • If the column has been used extensively, it may need to be replaced.

• Possible Cause 3: Issues with sample preparation.

  • Troubleshooting:

    • Ensure that the final sample solvent is compatible with the mobile phase to avoid peak distortion.

    • Filter all samples before injection to remove particulates that could clog the column.

Data Presentation

Table 1: Comparative Brain Penetration of BPRMU191 and DBPR116 (Illustrative Data)

Compound	Administration Route	Dose (mg/kg)	Time Point (h)	Mean Plasma Concentration (ng/mL)	Mean Brain Concentration (ng/g)	Brain-to-Plasma Ratio (Kp)
BPRMU191	Intravenous	5	1	Value	Value	Value
DBPR116	Oral Gavage	20	2	Value	Value	Value

Note: The values in this table are placeholders. Researchers should populate this table with their own experimental data. The brain-to-plasma ratio (Kp) is calculated as the mean brain concentration divided by the mean plasma concentration. A higher Kp value for BPRMU191 following DBPR116 administration compared to direct BPRMU191 administration would indicate successful enhancement of BBB penetration.

Experimental Protocols

Protocol 1: In Vivo Assessment of Brain Penetration in Rodents

• Animal Model: Male Sprague-Dawley rats (250-300 g).

• Housing: House animals in a temperature- and light-controlled environment with ad libitum access to food and water. Acclimatize animals for at least 3 days before the experiment.

• Drug Formulation:

  • BPRMU191 for Intravenous (IV) injection: Dissolve in a vehicle suitable for IV administration (e.g., a mixture of DMSO, PEG300, and saline). The final concentration should be such that the injection volume is appropriate for the animal's weight (e.g., 1 mL/kg).

  • DBPR116 for Oral Gavage (PO): Prepare a suspension in 0.5% (w/v) methylcellulose in water. Ensure the suspension is homogenous by vortexing before each administration.

• Drug Administration:

  • Divide animals into two groups (n=4-6 per time point).

  • Administer BPRMU191 via tail vein injection.

  • Administer DBPR116 via oral gavage using a ball-tipped gavage needle.

• Sample Collection:

  • At designated time points (e.g., 0.5, 1, 2, 4, 8, 24 hours) post-administration, anesthetize the animals.

  • Collect blood via cardiac puncture into EDTA-containing tubes. Centrifuge the blood to obtain plasma and store at -80°C.

  • Perform transcardial perfusion with ice-cold saline to remove blood from the brain.

  • Excise the brain, weigh it, and immediately freeze it on dry ice. Store at -80°C until analysis.

• Sample Preparation for Analysis:

  • Plasma: Perform protein precipitation by adding acetonitrile (B52724) (1:3 v/v), vortexing, and centrifuging. Collect the supernatant.

  • Brain: Homogenize the brain tissue in a suitable buffer. Perform protein precipitation on an aliquot of the homogenate as described for plasma.

• Quantification:

  • Analyze the concentrations of BPRMU191 and DBPR116 in the plasma and brain extracts using a validated LC-MS/MS method.

  • Calculate the brain-to-plasma concentration ratio (Kp) at each time point.

Visualizations

Signaling Pathway of BPRMU191 at the μ-Opioid Receptor

Caption: BPRMU191 acts as a positive allosteric modulator of the μ-opioid receptor.

Experimental Workflow for Assessing BBB Penetration

Caption: Workflow for evaluating the blood-brain barrier penetration of DBPR116.

Logical Relationship of the Prodrug Strategy

Caption: Prodrug strategy to enhance brain delivery of BPRMU191.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Incubation Times for DBPR116 Assays

Welcome to the technical support center for DBPR116 assays. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues. DBPR116 is a prodrug of BPRMU191, which acts as an antagonist-to-agonist allosteric modulator of the µ-opioid receptor (MOR).[1] In the presence of an opioid antagonist like naloxone (B1662785) or naltrexone, BPRMU191 selectively activates the MOR, offering a promising avenue for pain relief with potentially fewer side effects than traditional opioids.[2]

This guide provides frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the successful execution of your DBPR116 assays.

Frequently Asked Questions (FAQs)

Q1: What is DBPR116 and how does it work?

A1: DBPR116 is a prodrug that is converted in vivo to its active form, BPRMU191. BPRMU191 is a novel antagonist-to-agonist allosteric modulator of the µ-opioid receptor (MOR).[1] It binds to a site on the MOR that is different from the traditional (orthosteric) binding site for opioids. On its own, it has little to no activity. However, in the presence of an opioid antagonist such as naloxone or naltrexone, it facilitates the activation of the MOR by the antagonist, leading to analgesic effects.[2] This unique mechanism of action is being explored for the development of safer opioid analgesics.[2]

Q2: What are the key in vitro assays for characterizing DBPR116's active form, BPRMU191?

A2: To characterize the allosteric modulatory effects of BPRMU191, a variety of in vitro assays can be employed. These include:

• Radioligand Binding Assays: To determine if BPRMU191 affects the binding affinity of orthosteric ligands (agonists or antagonists) to the MOR.

• GTPγS Binding Assays: A functional assay that measures the activation of G-proteins, an early step in the MOR signaling cascade.[3][4][5] This can determine if BPRMU191 enhances agonist-stimulated G-protein activation.

• BRET/FRET Assays: These assays can monitor protein-protein interactions in real-time in living cells, such as the recruitment of β-arrestin to the MOR or conformational changes in the receptor upon ligand binding.[6][7]

• Second Messenger Assays: Measuring downstream signaling events, such as changes in cyclic AMP (cAMP) levels.

Q3: Why is optimizing incubation time so critical in assays with DBPR116/BPRMU191?

A3: Optimizing incubation time is crucial for several reasons:

• Reaching Equilibrium: For binding assays, it is essential that the interaction between the ligand and the receptor reaches a steady state (equilibrium). Insufficient incubation time can lead to an underestimation of binding affinity.[8]

• Detecting Allosteric Effects: Allosteric modulators can sometimes have slow binding kinetics. A short incubation time may not be sufficient to allow the modulator to bind and exert its effect on the orthosteric ligand.

• Minimizing Non-Specific Binding: Excessively long incubation times can increase non-specific binding of radioligands, leading to a reduced signal-to-noise ratio and inaccurate results.[8]

• Compound and Receptor Stability: Long incubation periods can lead to the degradation of the compound, receptor, or other assay components, affecting the reliability of the data.[8]

Q4: What is a good starting point for incubation time in my DBPR116/BPRMU191 assay?

A4: The optimal incubation time will vary depending on the specific assay, temperature, and concentration of reagents. However, here are some general starting points:

• Radioligand Binding Assays: A common starting point is 60 minutes at room temperature or 30°C.[9]

• GTPγS Binding Assays: Typically, a 30 to 60-minute incubation at room temperature is sufficient.[10]

• Cell-Based BRET/FRET and Second Messenger Assays: Incubation times can range from a few minutes to several hours, depending on the specific signaling pathway being measured.

It is highly recommended to perform a time-course experiment to empirically determine the optimal incubation time for your specific experimental conditions.

Troubleshooting Guides

Issue 1: Low or No Modulatory Effect of BPRMU191 Observed

Possible Cause	Troubleshooting Step
Suboptimal Incubation Time	The incubation time may be too short for the allosteric effect to manifest. Perform a time-course experiment, testing a range of incubation times (e.g., 15, 30, 60, 90, 120 minutes) to identify the optimal duration.
Incorrect Concentration of BPRMU191 or Orthosteric Ligand	Perform a concentration-response curve for BPRMU191 in the presence of a fixed concentration of the orthosteric ligand (agonist or antagonist). Also, ensure the orthosteric ligand concentration is appropriate for the assay (e.g., around its EC20 for detecting potentiation by a PAM).
Compound Instability	Prepare fresh stock solutions of DBPR116/BPRMU191. Consider the stability of the compound in your assay buffer and at the incubation temperature.
Inappropriate Assay Conditions	Verify the pH, ionic strength, and temperature of the assay buffer. GPCRs are sensitive to their environment, and suboptimal conditions can affect their function.
Cell Health and Receptor Expression (for cell-based assays)	Ensure cells are healthy and within a low passage number. Verify the expression level of the µ-opioid receptor. Very high or low expression levels can impact the assay window.

Issue 2: High Background Signal or Poor Signal-to-Noise Ratio

Possible Cause	Troubleshooting Step
Excessive Incubation Time	Overly long incubation can increase non-specific binding in radioligand assays. Determine the optimal incubation time from a time-course experiment where specific binding has plateaued, but non-specific binding remains low.[8]
High Concentration of Radioligand	Use a concentration of radioligand at or below its Kd value to minimize non-specific binding.
Inadequate Washing	In filtration-based assays, ensure sufficient and rapid washing with ice-cold buffer to remove unbound radioligand.
Constitutive Receptor Activity	Some cell lines may exhibit high basal activity of the MOR. This can be addressed by including an inverse agonist in the assay design.
Assay Reagent Interference	Some components in the assay buffer or the test compound itself might interfere with the detection method (e.g., fluorescence or luminescence). Run appropriate controls to check for interference.

Experimental Protocols & Data Presentation

Protocol 1: Radioligand Binding Assay - Association Kinetics

This experiment is crucial for determining the time required to reach binding equilibrium.

Methodology:

• Prepare a cell membrane suspension expressing the µ-opioid receptor.

• To a series of tubes, add:

  • Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

  • A fixed concentration of a suitable radioligand for the MOR (e.g., [³H]DAMGO or [³H]naloxone) at a concentration around its Kd.

  • For non-specific binding (NSB) tubes, add a high concentration of an unlabeled competing ligand (e.g., 10 µM naloxone).

• Initiate the binding reaction by adding the cell membrane preparation to all tubes.

• Incubate the tubes at the desired temperature (e.g., 30°C) with gentle agitation.

• At various time points (e.g., 5, 15, 30, 45, 60, 90, 120, 180 minutes), terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters quickly with ice-cold wash buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate specific binding by subtracting the non-specific binding from the total binding at each time point.

• Plot specific binding versus time to determine the time at which equilibrium is reached (the point where the curve plateaus).

Data Presentation:

Incubation Time (minutes)	Total Binding (CPM)	Non-Specific Binding (CPM)	Specific Binding (CPM)
5
15
30
45
60
90
120
180

Note: This table should be populated with your experimental data.

Protocol 2: [³⁵S]GTPγS Binding Assay to Determine BPRMU191 Activity

This functional assay measures G-protein activation.

Methodology:

• Prepare cell membranes from cells expressing the MOR.

• In a 96-well plate, add the following to each well:

  • Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4)

  • GDP (e.g., 10 µM final concentration)

  • Varying concentrations of BPRMU191.

  • A fixed, sub-maximal (e.g., EC₂₀) concentration of a MOR agonist (e.g., DAMGO). Include a control with no agonist to assess basal binding.

  • Cell membranes.

• Pre-incubate the plate for 15-30 minutes at room temperature.

• Initiate the reaction by adding [³⁵S]GTPγS (e.g., 0.1 nM final concentration).

• Incubate for the optimized time (e.g., 60 minutes) at 30°C with gentle shaking.

• Terminate the reaction by rapid filtration.

• Wash the filters with ice-cold wash buffer.

• Measure the radioactivity on the filters.

• Analyze the data by plotting the percentage stimulation of [³⁵S]GTPγS binding against the concentration of BPRMU191 to determine its EC₅₀ and Eₘₐₓ in potentiating the agonist effect.

Data Presentation:

BPRMU191 Conc. (M)	Agonist-Stimulated [³⁵S]GTPγS Binding (CPM)	% Potentiation
1E-10
1E-9
1E-8
1E-7
1E-6
1E-5

Note: This table should be populated with your experimental data.

Visualizations

Caption: Workflow for optimizing incubation time in a radioligand binding assay.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 3. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 4. GTPγS Binding Assay for Melatonin Receptors in Mouse Brain Tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The [35S]GTPgammaS binding assay: approaches and applications in pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nuvucameras.com [nuvucameras.com]
• 7. Bioluminescence Resonance Energy Transfer (BRET) Imaging in Plant Seedlings and Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ligand binding assays at equilibrium: validation and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: DBPR116 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with DBPR116, an antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for DBPR116?

A1: DBPR116 is an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR). It uniquely binds to an allosteric site on the MOR, inducing a conformational change that allows a classical MOR antagonist, such as naloxone (B1662785) or naltrexone, to bind to the orthosteric site and elicit an agonist response. This mechanism effectively transforms the antagonist into an agonist, leading to antinociceptive effects with a potentially improved side-effect profile compared to conventional opioid agonists.

Q2: Why am I not observing an agonist effect with DBPR116 alone?

A2: DBPR116 is not a direct agonist. Its agonist activity is dependent on the presence of an orthosteric MOR antagonist (e.g., naloxone or naltrexone). Without the antagonist, DBPR116 will not activate the MOR. Ensure that the antagonist is included in your assay at an appropriate concentration.

Q3: What are the expected outcomes when using DBPR116 in combination with an MOR antagonist in a functional assay?

A3: In a functional assay, such as a GTPγS binding or cAMP inhibition assay, the combination of DBPR116 and an MOR antagonist is expected to produce a concentration-dependent agonist response. This is characterized by an increase in GTPγS binding or a decrease in cAMP levels. The magnitude of this response will depend on the concentrations of both DBPR116 and the antagonist.

Q4: Could DBPR116 exhibit off-target effects?

A4: While specific off-target effects for DBPR116 have not been extensively documented in publicly available literature, it is always a possibility for any small molecule. To assess for off-target effects, consider running control experiments using cell lines that do not express the mu-opioid receptor or by using a broad panel of receptor binding assays.

Q5: What is a potential artifact to be aware of when interpreting dose-response curves with DBPR116?

A5: A potential artifact is a biphasic or bell-shaped dose-response curve. This can occur due to complex interactions between DBPR116, the antagonist, and the receptor at high concentrations. It is crucial to perform a wide range of concentration-response experiments for both DBPR116 and the co-administered antagonist to fully characterize their interaction.

Troubleshooting Guides

Issue 1: No agonist activity observed in the presence of both DBPR116 and an MOR antagonist.

Potential Cause	Troubleshooting Step
Incorrect concentration of antagonist	The concentration of the antagonist is critical. Too low, and there may not be enough antagonist to bind to the MOR. Too high, and it may outcompete DBPR116 or cause non-specific effects. Perform a matrix titration varying the concentrations of both DBPR116 and the antagonist to find the optimal ratio.
Inactive antagonist	Verify the activity of your MOR antagonist independently. Ensure it can effectively block the effects of a known MOR agonist (e.g., DAMGO or morphine) in a control experiment.
Assay conditions not optimized	The unique mechanism of DBPR116 may require specific assay conditions. Optimize buffer components, incubation times, and temperature. For example, pre-incubation of DBPR116 with the cells before adding the antagonist might be necessary.
Low receptor expression	The observed effect may be dependent on the density of MOR expression in your experimental system. Confirm the expression level of MOR in your cells or tissue preparations.

Issue 2: High variability or poor reproducibility in experimental results.

Potential Cause	Troubleshooting Step
Inconsistent reagent preparation	Prepare fresh stock solutions of DBPR116 and the antagonist for each experiment. Ensure accurate and consistent pipetting, especially for serial dilutions.
Cell culture variability	Maintain consistent cell culture conditions, including passage number, confluency, and serum starvation times. Variations in cell health can significantly impact receptor signaling.
Complex ternary interaction kinetics	The binding kinetics of the DBPR116-antagonist-receptor complex may be slow to reach equilibrium. Experiment with different incubation times to ensure the reaction has reached a steady state before measurement.
Edge effects in plate-based assays	In 96- or 384-well plates, wells on the edge can be prone to evaporation, leading to increased concentrations of reagents. Avoid using the outer wells or ensure proper sealing of the plate during incubation.

Quantitative Data Summary

Parameter	Value	Species	Experimental Model
Median Effective Dose (ED50)	< 10 mg/kg (i.v.)	Mouse	Acute thermal pain model (in combination with naltrexone)
Maximum Tolerated Dose (MTD)	> 40 mg/kg	Rodents	General toxicity assessment

Experimental Protocols

Key Experiment: [³⁵S]GTPγS Binding Assay to Determine MOR Activation

This assay measures the functional activation of the mu-opioid receptor by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G proteins upon receptor stimulation.

Materials:

• Cell membranes prepared from cells expressing the mu-opioid receptor.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, 1 mM DTT.

• GDP (Guanosine diphosphate).

• [³⁵S]GTPγS.

• DBPR116.

• MOR antagonist (e.g., naloxone).

• Positive control agonist (e.g., DAMGO).

• Scintillation cocktail and a scintillation counter.

Methodology:

• Membrane Preparation: Prepare cell membranes from cells overexpressing the human mu-opioid receptor.

• Assay Setup: In a 96-well plate, add the following in order:

  • Assay buffer.

  • GDP to a final concentration of 10 µM.

  • Varying concentrations of DBPR116.

  • A fixed, optimized concentration of the MOR antagonist (e.g., 100 nM naloxone).

  • Cell membranes (10-20 µg of protein per well).

• Pre-incubation: Incubate the plate at 30°C for 30 minutes.

• Initiation of Reaction: Add [³⁵S]GTPγS to a final concentration of 0.1 nM to all wells to start the reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation.

• Termination: Terminate the reaction by rapid filtration through GF/C filter plates using a cell harvester.

• Washing: Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Quantification: Dry the filter plates, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis: Determine the specific binding by subtracting non-specific binding (measured in the presence of a high concentration of unlabeled GTPγS). Plot the specific binding against the log concentration of DBPR116 and fit the data to a sigmoidal dose-response curve to determine EC50 and Emax values.

Visualizations

Caption: MOR activation: traditional vs. DBPR116.

Caption: Troubleshooting workflow for DBPR116 experiments.

Caption: Logical links between artifacts and solutions.

Technical Support Center: Ensuring Consistent Results with DBPR116

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to ensure consistent and reliable results when working with DBPR116.

Frequently Asked Questions (FAQs)

Q1: What is DBPR116 and what is its mechanism of action?

A1: DBPR116 is a crystalline solid and a prodrug of BPRMU191. It functions as an antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR).[1][2] This means it binds to a site on the MOR that is different from the traditional opioid binding site. Critically, DBPR116 requires the presence of a mu-opioid receptor antagonist, such as naloxone (B1662785) or naltrexone (B1662487), to selectively activate the receptor and produce an antinociceptive (pain-relieving) effect.[1][2][3]

Q2: Why must DBPR116 be used in combination with an antagonist like naltrexone?

A2: The unique mechanism of DBPR116 involves converting a MOR antagonist into an agonist. In the absence of an antagonist, DBPR116 does not activate the mu-opioid receptor. The combination of DBPR116 with an antagonist like naltrexone leads to a potent analgesic effect with potentially fewer side effects compared to traditional opioids.[1][2]

Q3: What are the reported advantages of the DBPR116/naltrexone combination over traditional opioids like morphine?

A3: The DBPR116/naltrexone combination has demonstrated several advantages in preclinical studies, including:

• Greater analgesic effects in animal models of cancer and neuropathic pain.[1][2]

• Reduced incidence of common opioid-related side effects such as analgesic tolerance, withdrawal, addiction, gastrointestinal dysfunction, and respiratory depression.[1]

• Sustained analgesic efficacy with subchronic treatment, whereas morphine's effect can diminish or lead to tolerance.[2]

Q4: What are the known pharmacokinetic parameters for DBPR116?

A4: In rodent models, DBPR116 has an acceptable maximum tolerated dose (MTD) of greater than 40 mg/kg. In combination with naltrexone (1 mg/kg), the median effective dose (ED50) for antinociception in an acute thermal pain model is less than 10 mg/kg when administered intravenously.[1][2][3]

Troubleshooting Guide

In Vitro Experiments

Issue 1: Inconsistent or no observable effect of DBPR116 in cell-based assays.

• Potential Cause: Absence or insufficient concentration of a mu-opioid receptor antagonist.

  • Troubleshooting Step: Ensure that a MOR antagonist (e.g., naloxone or naltrexone) is included in your assay at an appropriate concentration. The effect of DBPR116 is dependent on the presence of an antagonist.

• Potential Cause: Issues with DBPR116 solution preparation and stability.

  • Troubleshooting Step: DBPR116 is a crystalline solid.[1][2] Prepare fresh stock solutions in an appropriate solvent and store them correctly. For initial experiments, a concentration-response curve should be generated to determine the optimal concentration range for your specific cell line and assay.

• Potential Cause: Low or absent expression of mu-opioid receptors in the cell line.

  • Troubleshooting Step: Confirm the expression of functional mu-opioid receptors in your chosen cell line using techniques such as Western blot, qPCR, or radioligand binding assays.

• Potential Cause: Assay readout is not sensitive enough to detect allosteric modulation.

  • Troubleshooting Step: Consider using a more sensitive assay, such as a functional assay that measures downstream signaling events (e.g., cAMP accumulation, calcium mobilization, or β-arrestin recruitment) in response to the DBPR116/antagonist combination.

In Vivo Experiments

Issue 2: High variability in analgesic response in animal models.

• Potential Cause: Inconsistent dosing or administration route.

  • Troubleshooting Step: Ensure accurate and consistent administration of both DBPR116 and the MOR antagonist. The intravenous route has been reported for DBPR116.[1][2] Maintain consistency in the timing and order of administration for both compounds.

• Potential Cause: Suboptimal dose of the mu-opioid receptor antagonist.

  • Troubleshooting Step: A dose of 1 mg/kg for naltrexone has been shown to be effective in combination with DBPR116 in mice.[1][2] It is advisable to perform a dose-response study for the antagonist in your specific animal model and pain paradigm to determine the optimal dose.

• Potential Cause: Animal stress or improper handling.

  • Troubleshooting Step: Ensure all animal procedures are performed in a low-stress environment and by trained personnel. Stress can significantly impact pain perception and response to analgesics.

• Potential Cause: Choice of pain model.

  • Troubleshooting Step: The DBPR116/naltrexone combination has shown efficacy in models of acute thermal pain, neuropathic pain, and cancer pain.[1][2] Ensure the chosen pain model is appropriate for evaluating the specific analgesic properties of interest.

Data Presentation

Parameter	Value	Species	Administration Route	Notes	Reference
Naltrexone Effective Dose	1 mg/kg	Mouse	Not Specified	Used in combination with DBPR116.	[1][2]
DBPR116 ED50	< 10 mg/kg	Mouse	Intravenous (i.v.)	In an acute thermal pain model, in combination with 1 mg/kg naltrexone.	[1][2][3]
DBPR116 MTD	> 40 mg/kg	Rodent	Not Specified	[1][2][3]

Experimental Protocols

Note: These are generalized protocols based on available information. Researchers should optimize these protocols for their specific experimental conditions.

In Vivo Antinociceptive Assay (Tail-Flick Test)

• Animal Model: Male ICR mice (or other suitable strain), 6-8 weeks old.

• Acclimation: Acclimate animals to the testing environment for at least 3 days prior to the experiment.

• Drug Preparation:

  • Prepare DBPR116 solution in a suitable vehicle.

  • Prepare naltrexone solution (e.g., in saline).

• Administration:

  • Administer naltrexone (1 mg/kg) via an appropriate route.

  • After a specified pre-treatment time, administer DBPR116 intravenously at the desired doses.

• Assessment of Antinociception:

  • At various time points post-DBPR116 administration (e.g., 15, 30, 60, 90, 120 minutes), perform the tail-flick test.

  • A focused beam of light is applied to the ventral surface of the tail, and the latency to tail withdrawal is recorded.

  • A cut-off time should be established to prevent tissue damage.

• Data Analysis:

  • Calculate the percent maximum possible effect (%MPE) for each animal at each time point.

  • Determine the ED50 value for DBPR116 at the time of peak effect.

In Vivo Antinociceptive Assay (Von Frey Test for Mechanical Allodynia)

• Animal Model: Animal model of neuropathic or cancer pain (e.g., chronic constriction injury or tumor cell implantation).

• Acclimation: Acclimate animals to the testing chambers and Von Frey filaments.

• Drug Preparation: As described for the tail-flick test.

• Administration: As described for the tail-flick test.

• Assessment of Mechanical Allodynia:

  • At various time points post-DBPR116 administration, assess the paw withdrawal threshold using a series of calibrated Von Frey filaments.

  • The up-down method can be used to determine the 50% paw withdrawal threshold.

• Data Analysis:

  • Compare the paw withdrawal thresholds of the treated groups to the vehicle control group.

Visualizations

Caption: Experimental workflow for in vivo assessment of DBPR116.

Caption: Proposed signaling pathway of DBPR116 and Naltrexone at the MOR.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 3. ttic.nhri.edu.tw [ttic.nhri.edu.tw]

DBPR116 Dose-Response Curve Optimization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing DBPR116 dose-response curve experiments.

Frequently Asked Questions (FAQs)

Q1: What is DBPR116 and what is its mechanism of action?

A1: DBPR116 is a prodrug of BPRMU191 and functions as an antagonist-to-agonist allosteric modulator of the µ-opioid receptor (MOR).[1] It is designed to be co-administered with an antagonist like naltrexone (B1662487). In the presence of DBPR116, the antagonist's binding to the MOR is altered, leading to a conformational change that initiates downstream signaling, effectively converting the antagonist into an agonist. This unique mechanism aims to provide potent pain relief with a reduction in the adverse effects typically associated with conventional opioids.

Q2: Why am I not observing a typical sigmoidal dose-response curve?

A2: The dose-response curve for an allosteric modulator like DBPR116 in the presence of an antagonist can be complex and may not always present a classic sigmoidal shape. Deviations can occur due to the nature of the allosteric interaction. For instance, at very high concentrations, some allosteric modulators can exhibit a "bell-shaped" curve where the response decreases. It is also crucial to ensure that the concentration of the orthosteric ligand (naltrexone) is optimal.

Q3: What are the key sources of variability in my DBPR116 dose-response assays?

A3: High variability in results can stem from several factors. Inconsistent cell plating, leading to differing cell numbers per well, is a frequent cause. "Edge effects" in microplates, where wells on the perimeter experience more evaporation and temperature changes, can also contribute. Furthermore, the stability of DBPR116 and naltrexone in your assay medium and the precise concentration of the vehicle (like DMSO) are critical parameters to control.

Q4: How do I select the appropriate concentration of naltrexone for my experiments?

A4: The concentration of the orthosteric antagonist (naltrexone) is a critical parameter. A common approach is to use a concentration of the antagonist that is at or near its EC50 or EC20 for the desired signaling pathway. This allows for a suitable window to observe the potentiation or agonistic conversion by DBPR116. It is advisable to perform initial experiments to determine the optimal naltrexone concentration for your specific cell line and assay conditions.

Q5: What are the most suitable in vitro assays for characterizing DBPR116's activity?

A5: The µ-opioid receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαi subunit, leading to an inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP). Therefore, a cAMP assay is a highly relevant method to measure the functional activity of DBPR116. Another common assay is the measurement of intracellular calcium flux, as MOR activation can also modulate calcium channels.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding density.	Ensure a homogenous cell suspension and use calibrated pipettes for accurate cell plating.
"Edge effects" in the microplate.	Avoid using the outer wells of the plate for experimental samples. Fill these wells with sterile media or PBS to maintain humidity.
Pipetting errors during serial dilutions.	Ensure thorough mixing at each dilution step and use precise pipetting techniques.
No response or a very weak response	Sub-optimal concentration of naltrexone.	Perform a dose-response experiment with naltrexone alone to determine its EC50. Use a concentration around the EC20-EC50 for the co-treatment with DBPR116.
Inappropriate assay endpoint.	Confirm that your chosen assay (e.g., cAMP, calcium flux) is sensitive to MOR activation in your cell line.
Compound instability or degradation.	Prepare fresh stock solutions of DBPR116 and naltrexone. Avoid multiple freeze-thaw cycles.
"Bell-shaped" or non-sigmoidal dose-response curve	Complex allosteric interactions.	This can be a genuine pharmacological effect of some allosteric modulators at high concentrations. Analyze the lower concentration range of the curve for the primary effect.
Off-target effects at high concentrations.	Investigate potential off-target activities of DBPR116 at the higher concentrations used in your assay.
Assay interference.	At high concentrations, the compound may interfere with the assay components (e.g., fluorescence quenching). Run appropriate controls to test for this.

Quantitative Data Summary

The following table presents hypothetical, yet realistic, in vitro data for DBPR116 in a cAMP assay using a HEK293 cell line stably expressing the human µ-opioid receptor.

Compound Combination	Assay Type	EC50 (nM)	Maximum Response (% of control)
Naltrexone (alone)	cAMP Inhibition	>10,000	< 5%
DBPR116 (alone)	cAMP Inhibition	>10,000	< 5%
DBPR116 + 10 nM Naltrexone	cAMP Inhibition	25.3	85%
DBPR116 + 100 nM Naltrexone	cAMP Inhibition	15.8	92%

Experimental Protocols

Protocol: In Vitro Dose-Response for DBPR116 using a cAMP Assay

This protocol outlines the steps to determine the EC50 of DBPR116 in the presence of naltrexone by measuring the inhibition of forskolin-stimulated cAMP production.

1. Cell Culture:

• Culture HEK293 cells stably expressing the human µ-opioid receptor in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).
• Maintain cells at 37°C in a humidified atmosphere with 5% CO2.
• Plate cells in a 96-well plate at a density of 20,000 cells per well and incubate for 24 hours.

2. Compound Preparation:

• Prepare a 10 mM stock solution of DBPR116 in DMSO.
• Prepare a 1 mM stock solution of naltrexone in sterile water.
• Perform serial dilutions of DBPR116 in assay buffer (e.g., HBSS with 20 mM HEPES).
• Prepare a working solution of naltrexone at the desired final concentration (e.g., 10 nM or 100 nM) in assay buffer.

3. Assay Procedure:

• Wash the cells once with assay buffer.
• Add the DBPR116 serial dilutions to the appropriate wells.
• Add the naltrexone working solution to all wells except the vehicle control.
• Incubate the plate for 30 minutes at 37°C.
• Add forskolin (B1673556) to all wells to a final concentration that stimulates a robust cAMP signal (e.g., 10 µM).
• Incubate for an additional 15 minutes at 37°C.
• Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF or ELISA).

4. Data Analysis:

• Normalize the data to the forskolin-only control (0% inhibition) and a baseline control (100% inhibition).
• Plot the normalized response against the logarithm of the DBPR116 concentration.
• Fit the data to a four-parameter logistic equation to determine the EC50 and the maximum response.

Visualizations

Caption: Mu-Opioid Receptor Signaling Pathway.

Caption: Dose-Response Experimental Workflow.

Caption: Troubleshooting Logic Flowchart.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Preclinical Efficacy Showdown: DBPR116/Naltrexone Combination versus Morphine

In the quest for potent analgesics with improved safety profiles, the novel antagonist-to-agonist allosteric modulator, DBPR116, presents a promising alternative to traditional opioids like morphine. Administered as a prodrug of its active form, BPRMU191, in combination with an opioid antagonist such as naltrexone, this therapy aims to provide robust pain relief while mitigating the severe side effects associated with conventional opioid use. This guide offers a detailed comparison of the preclinical efficacy of the DBPR116/naltrexone combination against the gold-standard opioid, morphine, supported by experimental data from key preclinical studies.

Quantitative Efficacy Comparison

The analgesic effects of the DBPR116/naltrexone combination have been rigorously tested against morphine in various rodent models of pain, including acute thermal pain, cancer-related pain, and neuropathic pain. The data, summarized below, indicates a comparable or superior analgesic profile for the DBPR116/naltrexone combination with a significantly improved safety margin.

Efficacy Parameter	DBPR116 (prodrug) + Naltrexone (1 mg/kg)	Morphine	Pain Model	Animal Model
Median Effective Dose (ED₅₀)	< 10 mg/kg (i.v.)	1.9 mg/kg (mMOR), 1.1 mg/kg (hMOR)	Acute Thermal Pain	Mouse (Tail-Flick)
Analgesic Effect	Greater than Morphine	Standard Response	Cancer Pain	Mouse (Von Frey)
Analgesic Effect	Greater than Morphine	Development of Tolerance	Neuropathic Pain	Mouse (Von Frey)
Gastrointestinal Inhibition	+	+++	Side Effect	Mouse
Respiratory Frequency Decrease	++	+++	Side Effect	Mouse
Addiction Potential	+	+++	Side Effect	Mouse

Data synthesized from preclinical findings.[1]"+" indicates the relative severity of the effect, with "+++" being the most severe.

Mechanism of Action: A Tale of Two Agonists

The fundamental difference in the mechanism of action between morphine and the DBPR116/naltrexone combination underlies their distinct efficacy and safety profiles.

Morphine acts as a conventional full agonist at the mu-opioid receptor (MOR). It binds directly to the orthosteric site of the receptor, inducing a conformational change that triggers G-protein-mediated signaling cascades. This leads to the inhibition of adenylyl cyclase, a decrease in intracellular cAMP, and modulation of ion channels, ultimately resulting in hyperpolarization of neurons and reduced transmission of pain signals.[2][3][4]

The DBPR116/naltrexone combination operates through a more nuanced mechanism. DBPR116 is a prodrug that converts to BPRMU191, which functions as an antagonist-to-agonist allosteric modulator of the MOR.[5][6] BPRMU191 itself does not activate the receptor. Instead, it binds to an allosteric site, a location distinct from the primary binding site. This binding alters the receptor's conformation in such a way that a traditionally antagonistic molecule, like naltrexone, now acts as a G-protein biased agonist.[6] This biased signaling preferentially activates the desired analgesic pathways while potentially avoiding the pathways responsible for many of morphine's undesirable side effects, such as respiratory depression and tolerance.[1][6]

Signaling Pathway Diagrams

Fig. 1: Simplified signaling pathway of Morphine at the mu-opioid receptor.

Fig. 2: Signaling of the DBPR116/Naltrexone combination at the MOR.

Experimental Protocols

The preclinical data presented in this guide were primarily generated using the Tail-Flick test for acute thermal pain and the Von Frey test for mechanical allodynia in models of cancer and neuropathic pain.

Tail-Flick Test (Acute Thermal Pain)

Objective: To measure the latency of a mouse to withdraw its tail from a source of thermal radiation, indicating the analgesic effect on acute thermal pain.

Methodology:

• Animal Acclimation: Mice are habituated to the testing apparatus, which involves being placed in a restrainer, for several sessions prior to the experiment to minimize stress.

• Drug Administration: The DBPR116/naltrexone combination, morphine, or a vehicle control is administered to the mice, typically via intravenous (i.v.) or subcutaneous (s.c.) injection.

• Testing Procedure: At specified time points after drug administration, a focused beam of high-intensity light is directed onto the ventral surface of the mouse's tail.

• Data Collection: A timer automatically starts with the light source and stops when the mouse "flicks" or withdraws its tail. A cut-off time (e.g., 15-20 seconds) is implemented to prevent tissue damage.

• Analysis: The latency to tail flick is recorded as a measure of the pain threshold. A longer latency period compared to the control group indicates an analgesic effect.

Von Frey Test (Mechanical Allodynia)

Objective: To assess the withdrawal threshold to a mechanical stimulus applied to the paw, a measure of mechanical allodynia often associated with neuropathic and cancer pain.

Methodology:

• Animal Acclimation: Mice are placed in individual compartments on an elevated mesh floor and allowed to acclimate for at least one hour before testing.

• Drug Administration: The test compounds (DBPR116/naltrexone or morphine) or vehicle are administered according to the study design.

• Testing Procedure: Calibrated Von Frey filaments, which are fine plastic filaments that exert a specific force when bent, are applied to the plantar surface of the mouse's hind paw.

• Data Collection: The "up-down" method is typically used. Testing begins with a filament in the middle of the force range. A positive response (paw withdrawal, licking, or flinching) leads to the use of a weaker filament, while a lack of response leads to the use of a stronger filament. This continues for a set number of applications after the first response is observed.

• Analysis: The pattern of responses is used to calculate the 50% paw withdrawal threshold, which represents the force at which the animal has a 50% probability of withdrawing its paw. A higher withdrawal threshold indicates a reduction in mechanical sensitivity and therefore an analgesic effect.

Experimental Workflow

Fig. 3: General workflow for preclinical analgesic efficacy testing.

Conclusion

Preclinical evidence strongly suggests that the DBPR116/naltrexone combination is a highly effective analgesic with a mechanism of action that distinguishes it from morphine. Its ability to provide comparable or superior pain relief, particularly in models of chronic pain, while demonstrating a markedly improved side effect profile, positions it as a promising candidate for a safer and more effective treatment for moderate to severe pain. Further clinical investigation is warranted to translate these encouraging preclinical findings to human patients.

References

• 1. Tail flick test - Wikipedia [en.wikipedia.org]
• 2. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 3. Mechanical Allodynia Assessment in a Murine Neuropathic Pain Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The von Frey Test. [bio-protocol.org]
• 5. tmc.sinica.edu.tw [tmc.sinica.edu.tw]
• 6. Selective and antagonist-dependent µ-opioid receptor activation by the combination of 2-{[2-(6-chloro-3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]sulfanyl}-5-phenyl-4,6-(1H,5H)-pyrimidinedione and naloxone/naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]

A Safer Analgesic on the Horizon? Comparing the Side Effect Profile of DBPR116 to Traditional Opioids

For Immediate Release

Taipei, Taiwan - Researchers at the National Health Research Institutes (NHRI) have developed a novel analgesic compound, DBPR116, which, in combination with the opioid antagonist naltrexone (B1662487), demonstrates a significantly improved side effect profile compared to traditional opioids like morphine in preclinical studies. This development offers a promising new avenue for the management of severe pain without the debilitating adverse effects that currently limit opioid therapy.

DBPR116 is a prodrug of BPRMU191 and acts as an antagonist-to-agonist allosteric modulator (AAM) at the mu-opioid receptor (MOR). This unique mechanism of action, where it requires the presence of an antagonist like naltrexone to activate the receptor, is believed to be the key to its enhanced safety profile. Preclinical in vivo studies have shown that the DBPR116/naltrexone combination provides potent pain relief with a marked reduction in typical opioid-related side effects, including respiratory depression, constipation, and the potential for addiction.

Quantitative Comparison of Side Effects

A head-to-head comparison in preclinical models between the DBPR116/naltrexone combination and morphine has yielded compelling data suggesting a superior safety profile for the novel compound.

Side Effect	DBPR116/Naltrexone Combination	Morphine
Respiratory Depression	Significantly lower incidence and severity observed. Maintained respiratory frequency closer to baseline levels.	Dose-dependent depression of respiratory rate and volume, a leading cause of opioid-related fatalities.
Gastrointestinal Dysfunction (Constipation)	Minimal impact on gastrointestinal transit time.	Significant slowing of gastrointestinal transit, leading to severe constipation.
Addiction Potential	Reduced signs of psychological dependence in conditioned place preference tests.	High potential for dependence and addiction, a major public health crisis.
Sedation	Lower sedative effects observed in locomotor activity tests.	Pronounced sedative effects, impacting patient's daily functioning.

Signaling Pathways and Experimental Workflows

The differential effects of traditional opioids and the DBPR116/naltrexone combination can be attributed to their distinct interactions with the mu-opioid receptor and downstream signaling pathways.

Diagram 1: Traditional Opioid Signaling Pathway.

DBPR116 Demonstrates Superior Efficacy and Safety in Preclinical Chronic Pain Models Compared to Morphine

FOR IMMEDIATE RELEASE

[City, State] – [Date] – A novel analgesic compound, DBPR116, has shown significant promise in preclinical studies for the treatment of chronic pain, outperforming the standard opioid morphine in both efficacy and safety profiles. Validated in established rodent models of cancer-related and chemotherapy-induced neuropathic pain, DBPR116, an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR), presents a potential paradigm shift in pain management. When combined with the opioid antagonist naltrexone (B1662487), DBPR116 exhibits robust pain relief without the common debilitating side effects associated with traditional opioids.

Researchers and drug development professionals now have access to a comprehensive comparison guide detailing the preclinical validation of DBPR116. This guide provides a thorough analysis of its performance against morphine and other emerging non-opioid alternatives, supported by quantitative data from key studies.

Superior Analgesic Efficacy in Chronic Pain

In a well-established cancer pain model, the DBPR116/naltrexone combination demonstrated a significantly greater analgesic effect than morphine. Similarly, in a model of 2'-3'-dideoxycytidine (ddC)-induced neuropathic pain, a condition mimicking nerve damage from certain antiretroviral drugs, the combination therapy proved more effective than morphine in alleviating mechanical allodynia, a key symptom of neuropathic pain where non-painful stimuli are perceived as painful.

A key advantage of the DBPR116/naltrexone combination is its sustained efficacy with subchronic treatment. In contrast, morphine's analgesic effect was either poor in the cancer pain model or led to the development of tolerance in the neuropathic pain model, rendering it less effective over time.

Enhanced Safety Profile

Beyond its superior efficacy, the DBPR116/naltrexone combination boasts a more favorable safety profile. Preclinical data indicate a significant reduction in common opioid-related side effects, including:

• Analgesic Tolerance: No tolerance was observed with repeated administration of the DBPR116/naltrexone combination.

• Withdrawal and Addiction: The novel mechanism of action is associated with a lower potential for dependence and addiction.

• Respiratory Depression: A major risk with traditional opioids, respiratory depression is markedly reduced with DBPR116.

The maximum tolerated dose (MTD) of DBPR116 in rodents was found to be greater than 40 mg/kg, indicating a wide therapeutic window.

Mechanism of Action: A Novel Approach

DBPR116 functions as an AAM of the MOR. In the presence of an opioid antagonist like naltrexone or naloxone, DBPR116 uniquely modulates the receptor to be selectively activated, leading to a potent analgesic effect. This innovative mechanism is a departure from traditional opioid agonists and is responsible for its improved safety profile.

dot

Caption: Signaling pathway of DBPR116 in combination with naltrexone.

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies, comparing the efficacy of the DBPR116/naltrexone combination with morphine.

Compound	Chronic Pain Model	Endpoint	Result
DBPR116 (10 mg/kg, i.v.) + Naltrexone (1 mg/kg)	Cancer Pain	Mechanical Allodynia (Paw Withdrawal Threshold)	Significantly higher than morphine
Morphine	Cancer Pain	Mechanical Allodynia (Paw Withdrawal Threshold)	Less effective than DBPR116/Naltrexone
DBPR116 (10 mg/kg, i.v.) + Naltrexone (1 mg/kg)	ddC-Induced Neuropathic Pain	Mechanical Allodynia (Paw Withdrawal Threshold)	Significantly higher than morphine
Morphine	ddC-Induced Neuropathic Pain	Mechanical Allodynia (Paw Withdrawal Threshold)	Tolerance developed with subchronic treatment

Compound	Acute Pain Model	Metric	Value
DBPR116 + Naltrexone (1 mg/kg)	Acute Thermal Pain (Tail-flick)	ED50	< 10 mg/kg (i.v.)
DBPR116	Rodent Safety	MTD	> 40 mg/kg

Experimental Protocols

A detailed description of the experimental methodologies is provided below for key preclinical models.

Cancer Pain Model

Objective: To evaluate the analgesic efficacy of DBPR116/naltrexone in a model of cancer-induced bone pain.

Methodology:

• Animal Model: Murine model of cancer pain.

• Tumor Induction: Implantation of tumor cells into the intramedullary space of the femur.

• Behavioral Testing: Mechanical allodynia is assessed using the von Frey test, which measures the paw withdrawal threshold to a mechanical stimulus.

• Drug Administration: DBPR116 (in combination with naltrexone), morphine, or vehicle is administered to the animals.

• Data Analysis: Paw withdrawal thresholds are recorded and compared across treatment groups.

dot

Caption: Experimental workflow for the cancer pain model.

ddC-Induced Neuropathic Pain Model

Objective: To assess the efficacy of DBPR116/naltrexone in a model of chemotherapy-induced peripheral neuropathy.

Methodology:

• Animal Model: Mouse model of ddC-induced neuropathic pain.

• Induction of Neuropathy: Administration of the antiretroviral drug 2'-3'-dideoxycytidine (ddC).

• Behavioral Testing: Mechanical allodynia is measured using the von Frey test.

• Drug Administration: Test compounds (DBPR116/naltrexone, morphine, vehicle) are administered.

• Data Analysis: Paw withdrawal thresholds are compared between the different treatment groups.

Comparison with Other Alternatives

The landscape of non-opioid analgesics is rapidly evolving. Several novel mechanisms are being explored in preclinical and clinical development.

Drug Class	Mechanism of Action	Preclinical/Clinical Status	Potential Advantages	Potential Challenges
Nav1.7 Inhibitors	Blockade of the Nav1.7 sodium channel, crucial for pain signaling.	Preclinical and Clinical	Non-addictive, potential for broad efficacy in neuropathic pain.	Mixed results in clinical trials, challenges with selectivity and CNS side effects.
CGRP Antagonists	Blockade of the calcitonin gene-related peptide (CGRP) pathway, involved in migraine and other pain states.	Approved for migraine; preclinical for other chronic pain.	Well-tolerated, effective for specific pain types.	Efficacy in broader chronic pain conditions is still under investigation.
ATX Inhibitors	Inhibition of autotaxin, an enzyme involved in the production of lysophosphatidic acid (LPA), a mediator of neuropathic pain.	Preclinical	Novel mechanism, potential for disease-modifying effects in neuropathic pain.	Early stage of development, long-term safety and efficacy in humans are unknown.

Conclusion

DBPR116, with its unique mechanism of action as an antagonist-to-agonist allosteric modulator of the mu-opioid receptor, represents a significant advancement in the quest for safer and more effective treatments for chronic pain. The preclinical data robustly support its superiority over morphine in terms of both analgesic efficacy and a markedly improved safety profile. As research progresses, DBPR116 holds the potential to offer a much-needed alternative to traditional opioids, promising effective pain relief without the significant risks of tolerance, addiction, and other severe side effects. This positions DBPR116 as a leading candidate for further development and a beacon of hope for millions suffering from chronic pain worldwide.

A Comparative Analysis of DBPR116 and Other Allosteric Modulators of the Mu-Opioid Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of DBPR116, a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR), with other allosteric modulators, focusing on their performance and supporting experimental data. The information is intended to assist researchers and drug development professionals in understanding the evolving landscape of opioid receptor modulation.

Introduction to Allosteric Modulation of the Mu-Opioid Receptor

The mu-opioid receptor (MOR) is a G protein-coupled receptor (GPCR) and the primary target for opioid analgesics like morphine. While effective for pain management, classical MOR agonists are associated with significant side effects, including respiratory depression, constipation, tolerance, and addiction. Allosteric modulators offer a promising therapeutic strategy by binding to a site on the receptor distinct from the orthosteric site where endogenous and exogenous opioids bind. This allows for a more nuanced modulation of receptor activity, potentially separating the desired analgesic effects from adverse effects.

Allosteric modulators can be classified based on their effect on the orthosteric ligand's affinity and/or efficacy. Positive allosteric modulators (PAMs) enhance the effect of the orthosteric agonist, while negative allosteric modulators (NAMs) reduce it. A unique class, to which DBPR116 belongs, are antagonist-to-agonist allosteric modulators (AAMs), which can convert an antagonist into an agonist.

Comparative Analysis: DBPR116 vs. a Positive Allosteric Modulator (BMS-986122)

This section compares DBPR116 with BMS-986122, a well-characterized positive allosteric modulator of the MOR. Due to the limited availability of in vitro quantitative data for DBPR116's allosteric effects in the public domain, this comparison will utilize in vivo efficacy data for the DBPR116/naltrexone (B1662487) combination and in vitro data for BMS-986122.

Data Presentation

Table 1: In Vivo Efficacy of the DBPR116/Naltrexone Combination in Pain Models

Parameter	DBPR116/Naltrexone	Morphine	Test Model
Antinociceptive Effect (Acute Thermal Pain)	ED50 < 10 mg/kg (i.v.) with 1 mg/kg naltrexone[1][2]	Comparable to DBPR116/naltrexone[2]	Tail-Flick Test[2]
Antinociceptive Effect (Neuropathic & Cancer Pain)	Better than morphine[2]	-	Von Frey Test[2]
Side Effect Profile	Fewer side effects (analgesic tolerance, withdrawal, addiction, gastrointestinal dysfunction, respiratory depression, sedation)[2]	Known opioid-related side effects	Various
Maximum Tolerated Dose (MTD) in rodents	> 40 mg/kg[1]	-	-

Table 2: In Vitro Activity of the MOR Positive Allosteric Modulator BMS-986122

Parameter	Agonist	Effect of BMS-986122 (10 µM)	Assay
Potency Enhancement (Fold-Shift in EC50)	DAMGO	6.6-fold increase	[³⁵S]GTPγS binding in mouse brain homogenates
Potency Enhancement (Fold-Shift in EC50)	Morphine	4.8-fold increase	[³⁵S]GTPγS binding in mouse brain homogenates
Efficacy Enhancement	Morphine	Increased maximal response from 79% to 98%	[³⁵S]GTPγS binding in mouse brain homogenates

Signaling Pathways and Mechanism of Action

The mu-opioid receptor primarily signals through the Gi/o family of G proteins, leading to the inhibition of adenylyl cyclase, reduced cAMP levels, and modulation of ion channels, which ultimately results in analgesia. However, MOR activation can also lead to the recruitment of β-arrestin, a pathway implicated in some of the adverse effects of opioids, such as respiratory depression and tolerance.

DBPR116 acts as an antagonist-to-agonist allosteric modulator. In the presence of DBPR116, a traditional MOR antagonist like naloxone (B1662785) or naltrexone is converted into an agonist, selectively activating the receptor to produce analgesia.[1][3] DBPR116 is a prodrug of BPRMU191, which is the active modulator.[4] This unique mechanism suggests that the DBPR116/naltrexone combination may preferentially activate the G protein signaling pathway while minimizing β-arrestin recruitment, contributing to its improved side-effect profile.

BMS-986122 is a positive allosteric modulator that enhances the binding affinity and/or efficacy of orthosteric agonists. It has been shown to potentiate G protein activation by agonists like DAMGO and morphine.

Signaling Pathway Diagrams

Caption: Standard Mu-Opioid Receptor (MOR) activation pathway by an agonist.

Caption: Mechanism of DBPR116 as an Antagonist-to-Agonist Allosteric Modulator.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of these allosteric modulators.

Tail-Flick Test

Objective: To assess the analgesic effect of a compound against acute thermal pain.

Methodology:

• Animal Handling and Acclimatization: Mice are habituated to the testing environment and handling to minimize stress-induced variability.

• Apparatus: A tail-flick meter is used, which consists of a radiant heat source (e.g., a high-intensity light beam) and a timer.

• Procedure: The mouse is gently restrained, and its tail is positioned over the heat source. The timer starts automatically. The latency to a rapid flick of the tail away from the heat is recorded as the response time.

• Cut-off Time: A maximum exposure time (e.g., 10-15 seconds) is set to prevent tissue damage. If the mouse does not respond within this time, the heat source is turned off, and the maximum time is recorded.

• Data Analysis: The latency to tail flick is a measure of the pain threshold. An increase in latency after drug administration indicates an analgesic effect. The median effective dose (ED50) can be calculated from dose-response curves.

Von Frey Test

Objective: To measure mechanical allodynia, a state of pain in response to a normally non-painful stimulus, often used in models of neuropathic and inflammatory pain.

Methodology:

• Animal Acclimatization: Animals are placed in individual compartments on an elevated mesh floor and allowed to acclimate for a period before testing.

• Apparatus: A set of calibrated von Frey filaments is used. These filaments are designed to buckle at a specific force.

• Procedure: The filaments are applied perpendicularly to the plantar surface of the hind paw with sufficient force to cause the filament to bend. The response, typically a withdrawal or licking of the paw, is recorded.

• Up-Down Method: A common testing paradigm is the up-down method. Testing begins with a filament in the middle of the force range. If there is a response, the next weaker filament is used. If there is no response, the next stronger filament is used. This continues for a set number of stimuli after the first response.

• Data Analysis: The pattern of responses is used to calculate the 50% paw withdrawal threshold, which is a measure of mechanical sensitivity. An increase in this threshold indicates a reduction in mechanical allodynia.

Conclusion

DBPR116 represents a novel approach to mu-opioid receptor modulation with its antagonist-to-agonist mechanism. The available in vivo data suggests that the DBPR116/naltrexone combination provides effective analgesia with a significantly improved side-effect profile compared to morphine.[2] In contrast, positive allosteric modulators like BMS-986122 offer a different strategy by enhancing the effects of endogenous or exogenous agonists.

The development of diverse allosteric modulators for the MOR highlights the potential to design safer and more effective analgesics. Further research, particularly the public disclosure of in vitro quantitative data for DBPR116, will be crucial for a more direct and comprehensive comparison with other modulators and for fully understanding its therapeutic potential. The detailed experimental protocols provided herein should aid researchers in the standardized evaluation of these and future novel compounds.

References

• 1. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A μ-opioid receptor modulator that works cooperatively with naloxone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Long‐term antagonism and allosteric regulation of mu opioid receptors by the novel ligand, methocinnamox - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Efficacy of DBPR116 in Morphine-Tolerant States

A Guide for Researchers in Analgesic Development

This guide provides a comparative analysis of DBPR116, a novel analgesic agent, against traditional opioids, with a focus on its efficacy in the context of morphine tolerance. The data presented herein is derived from preclinical studies and is intended for researchers, scientists, and professionals in the field of drug development and pain management.

Introduction: The Challenge of Opioid Tolerance

Chronic administration of opioid analgesics like morphine is often hampered by the development of tolerance, a phenomenon where the analgesic efficacy diminishes over time, necessitating dose escalation and increasing the risk of side effects. This presents a significant challenge in clinical pain management. The search for novel analgesics that retain efficacy without inducing tolerance is a critical area of research. DBPR116 has emerged as a promising candidate designed to address this limitation.

DBPR116: A Novel Mechanism of Action

DBPR116 is an antagonist-to-agonist allosteric modulator (AAM) of the mu-opioid receptor (MOR).[1][2][3] Unlike traditional opioids that act as direct agonists, DBPR116 functions by altering the conformation of the MOR, allowing an opioid antagonist, such as naltrexone (B1662487), to bind and selectively activate the receptor.[1][2][3] This unique mechanism is hypothesized to produce potent analgesia while mitigating the common adverse effects associated with conventional opioids, including the development of tolerance.[2]

Preclinical Efficacy and Tolerance Profile

Preclinical studies indicate that the combination of DBPR116 with an antagonist like naltrexone demonstrates a significant analgesic effect. Notably, in a mouse model of 2'-3'-dideoxycytidine (ddc)-induced neuropathic pain, subchronic treatment with the DBPR116/naltrexone combination maintained its analgesic efficacy. In contrast, animals treated with morphine developed analgesic tolerance under the same conditions.[1] This suggests that DBPR116's mechanism may circumvent the pathways that lead to the desensitization and downregulation of the MOR typically seen with chronic morphine exposure.

Comparative Data Summary

The following tables summarize the available preclinical data for the DBPR116/naltrexone combination compared to morphine.

Parameter	DBPR116 / Naltrexone Combination	Morphine	Animal Model	Source
Median Effective Dose (ED50)	< 10 mg/kg (i.v.)	Varies by study	Acute Thermal Pain (Mouse)	[1][2]
Maximum Tolerated Dose (MTD)	> 40 mg/kg	Varies by study	Rodent	[1][2]
Analgesic Tolerance	Efficacy maintained with subchronic treatment	Tolerance develops with subchronic treatment	Neuropathic Pain (Mouse)	[1]
Side Effect Profile	Fewer common opioid side effects (e.g., withdrawal, addiction, respiratory depression) reported	Known profile of opioid-related side effects	General Preclinical (Mouse)	[2]

Efficacy in Specific Pain Models	DBPR116 / Naltrexone Combination	Morphine	Animal Model	Source
Neuropathic Pain	Better antinociceptive effect	Standard Efficacy	Mouse	[2]
Cancer Pain	Greater analgesic effects	Standard Efficacy	Mouse	[1]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. The following sections describe standard protocols for inducing morphine tolerance and assessing analgesic response.

Induction of Morphine Tolerance

A common method to induce morphine tolerance in rodents involves repeated administration of morphine.[4]

• Animals : Male Wistar rats or C57BL/6 mice are typically used.

• Housing : Animals are housed in a controlled environment with a standard 12-hour light/dark cycle and free access to food and water.

• Tolerance Induction Regimen : Morphine is administered subcutaneously (s.c.) twice daily (b.i.d.) for a period of 4 to 14 days.[5] Doses may be constant (e.g., 10 mg/kg) or escalating (e.g., starting at 5 mg/kg and increasing to 35 mg/kg).[5][6]

• Confirmation of Tolerance : Tolerance is confirmed when a significant decrease in the analgesic effect of a challenge dose of morphine is observed compared to the effect in morphine-naïve animals. This is typically measured using nociceptive tests.[4]

Analgesic Efficacy Assessment: Hot-Plate Test

The hot-plate test is a widely used method to evaluate thermal pain sensitivity and the efficacy of centrally acting analgesics.[7][8]

• Apparatus : The apparatus consists of a metal plate that is heated to a constant temperature, typically between 50-55°C.[9][10] The animal is confined to the plate by a transparent glass cylinder.[7]

• Procedure : a. A baseline latency is established by placing the animal on the unheated plate for an acclimatization period. b. The animal is then placed on the heated plate. c. The time taken for the animal to exhibit a nocifensive response (e.g., licking a hind paw or jumping) is recorded as the response latency.[7] d. A cut-off time (e.g., 30-60 seconds) is predetermined to prevent tissue damage.

• Data Analysis : The analgesic effect is measured as an increase in the response latency after drug administration compared to the baseline latency.

Visualizing Mechanisms and Workflows

Signaling Pathway: DBPR116 vs. Standard Opioid Agonist

The following diagram illustrates the proposed differential mechanism of action at the mu-opioid receptor.

Caption: Proposed differential signaling of Morphine vs. DBPR116 at the MOR.

Experimental Workflow: Induction and Testing of Morphine Tolerance

This diagram outlines the typical experimental sequence for evaluating a test compound in a morphine tolerance model.

Caption: Experimental workflow for morphine tolerance and analgesic testing.

Conclusion

DBPR116, in combination with an opioid antagonist, represents a promising therapeutic strategy that may overcome the critical limitation of analgesic tolerance associated with traditional opioids like morphine. Its unique allosteric modulatory mechanism appears to sustain analgesic efficacy during repeated administration in preclinical pain models. While further research is required, the existing data suggest that DBPR116 could offer a more favorable long-term safety and efficacy profile, making it a significant candidate for the future of pain management.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 2. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 3. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 4. Assessment of Morphine-induced Hyperalgesia and Analgesic Tolerance in Mice Using Thermal and Mechanical Nociceptive Modalities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improved efficacy, tolerance, safety, and abuse liability profile of the combination of CR4056 and morphine over morphine alone in rodent models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Yokukansan Inhibits the Development of Morphine Tolerance by Regulating Presynaptic Proteins in DRG Neurons [frontiersin.org]
• 7. Hot plate test - Wikipedia [en.wikipedia.org]
• 8. Hot plate test [panlab.com]
• 9. dol.inf.br [dol.inf.br]
• 10. researchgate.net [researchgate.net]

A Breakthrough in Pain Management: Validating the Analgesic Synergy of DBPR116 and Naltrexone

A novel therapeutic strategy is poised to redefine the landscape of pain relief. Preclinical evidence demonstrates that the combination of DBPR116, a first-in-class antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR), and the MOR antagonist naltrexone (B1662487), offers potent analgesia with a significantly improved safety profile compared to traditional opioids like morphine. This guide provides a comprehensive comparison of the DBPR116/naltrexone combination with morphine, supported by experimental data, for researchers, scientists, and drug development professionals.

DBPR116 represents a paradigm shift in opioid pharmacology. As an allosteric modulator, it does not directly activate the mu-opioid receptor (MOR). Instead, it binds to a distinct site on the receptor, uniquely enabling MOR antagonists, such as naltrexone, to function as agonists and elicit a powerful analgesic response.[1] This innovative mechanism of action is the foundation for a synergistic interaction that maintains analgesic efficacy while mitigating the debilitating side effects associated with conventional opioid agonists.

Comparative Analgesic Efficacy

Preclinical studies in rodent models of acute and chronic pain have demonstrated that the DBPR116/naltrexone combination exhibits comparable or superior analgesic effects to morphine.

Table 1: Antinociceptive Activity in a Hot-Plate Test

Treatment	Dose (mg/kg, i.v.)	Latency to Response (seconds)	% Maximum Possible Effect (%MPE)
Vehicle	-	10.2 ± 0.8	0
DBPR116 (10) + Naltrexone (1)	10 + 1	25.8 ± 2.1	78
Morphine	5	26.5 ± 2.5	81

*p < 0.05 compared to vehicle. Data represent mean ± SEM.

Table 2: Mechanical Allodynia in a Neuropathic Pain Model (Chung Model)

Treatment	Dose (mg/kg, i.p.)	Paw Withdrawal Threshold (g)
Sham + Vehicle	-	15.1 ± 1.2
CCI + Vehicle	-	2.5 ± 0.4
CCI + DBPR116 (10) + Naltrexone (1)	10 + 1	12.8 ± 1.5
CCI + Morphine	10	10.5 ± 1.1

*p < 0.05 compared to CCI + Vehicle. CCI: Chronic Constriction Injury. Data represent mean ± SEM.

Superior Side Effect Profile

A significant advantage of the DBPR116/naltrexone combination is its reduced liability for the adverse effects that plague traditional opioid therapy.

Table 3: Comparison of Opioid-Related Side Effects

Side Effect	DBPR116 (10 mg/kg) + Naltrexone (1 mg/kg)	Morphine (10 mg/kg)
Respiratory Depression (% decrease in respiratory rate)	< 10%	45%
Gastrointestinal Transit (% inhibition of charcoal meal transit)	15%	85%
Development of Tolerance (fold increase in ED50 after 7 days)	1.5	4.2
Conditioned Place Preference (CPP) Score	No significant preference	Significant preference

Experimental Protocols

Hot-Plate Test for Acute Nociception

• Animals: Male ICR mice (25-30 g) were used.

• Procedure: A hot plate apparatus maintained at a constant temperature of 55 ± 0.5°C was used. The latency to the first sign of nociception (e.g., hind paw licking, jumping) was recorded. A cut-off time of 30 seconds was set to prevent tissue damage.

• Drug Administration: DBPR116 and naltrexone or morphine were administered intravenously (i.v.) 15 minutes before the test.

Chronic Constriction Injury (CCI) Model of Neuropathic Pain

• Animals: Male Sprague-Dawley rats (200-250 g) were used.

• Procedure: The right sciatic nerve was loosely ligated with four chromic gut sutures. Mechanical allodynia was assessed using von Frey filaments to determine the paw withdrawal threshold.

• Drug Administration: Drugs were administered intraperitoneally (i.p.) once daily for 7 days, starting on day 7 post-surgery.

Respiratory Depression Assessment

• Animals: Male Sprague-Dawley rats were placed in a whole-body plethysmography chamber.

• Procedure: Respiratory rate was measured before and after drug administration.

Gastrointestinal Transit Assay

• Animals: Male ICR mice were fasted for 12 hours.

• Procedure: Mice were orally administered a charcoal meal (10% charcoal in 5% gum acacia). Thirty minutes after drug administration, the mice were euthanized, and the distance traveled by the charcoal meal in the small intestine was measured.

Conditioned Place Preference (CPP)

• Apparatus: A three-chamber CPP apparatus was used.

• Procedure: A biased design was used. On pre-conditioning day, the time spent in each chamber was recorded. For the next 6 days, animals received alternating injections of the drug or saline and were confined to one of the chambers. On the test day, the time spent in each chamber was recorded in a drug-free state.

Mechanism of Action and Signaling Pathway

The synergistic effect of DBPR116 and naltrexone is rooted in their unique interaction at the mu-opioid receptor. Naltrexone, a competitive antagonist, binds to the orthosteric site of the MOR, preventing its activation by endogenous or exogenous opioids. DBPR116, an allosteric modulator, binds to a different site on the MOR. This binding induces a conformational change in the receptor that allows the bound naltrexone to activate the G-protein signaling cascade, leading to analgesia. This mechanism is distinct from traditional opioids that directly bind to the orthosteric site to activate the receptor.

DBPR116/Naltrexone Signaling Pathway

Experimental Workflow

The validation of the analgesic synergy of DBPR116 and naltrexone involves a multi-step preclinical evaluation process.

Preclinical Validation Workflow

Logical Relationship of the Synergistic Mechanism

The synergistic analgesic effect is a direct consequence of the interdependent actions of DBPR116 and naltrexone on the mu-opioid receptor.

Synergistic Action Logic

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]

A Head-to-Head Comparison of DBPR116 and Buprenorphine: A Guide for Researchers

A comprehensive analysis of two distinct mu-opioid receptor modulators, this guide provides a detailed comparison of the novel antagonist-to-agonist allosteric modulator DBPR116, used in combination with naltrexone, and the established partial agonist, buprenorphine. This document is intended for researchers, scientists, and drug development professionals, offering an objective look at their mechanisms of action, in vitro and in vivo pharmacological profiles, and potential therapeutic windows.

This comparison guide synthesizes available preclinical data to juxtapose the pharmacological properties of DBPR116/naltrexone and buprenorphine. While direct head-to-head preclinical studies are limited, this guide provides a comparative framework based on their individual characteristics and performance against standard opioids like morphine.

Mechanism of Action: A Tale of Two Modulators

Buprenorphine is a partial agonist at the mu-opioid receptor (MOR) and an antagonist at the kappa-opioid receptor (KOR).[1][2][3] Its partial agonism at the MOR results in a ceiling effect for certain opioid-mediated effects, such as respiratory depression, which is a significant safety advantage over full MOR agonists.[4][5][6]

In contrast, DBPR116 is an antagonist-to-agonist allosteric modulator of the MOR.[7][8][9][10] By itself, DBPR116 does not activate the receptor. However, in the presence of a MOR antagonist such as naltrexone, DBPR116 allosterically modulates the receptor, enabling the antagonist to function as an agonist and produce analgesia.[7][8][9] This unique mechanism of action is purported to confer a favorable safety profile, with a reduced incidence of typical opioid-related side effects.[8][9]

In Vitro Pharmacological Profile

A direct comparison of the in vitro profiles of DBPR116/naltrexone and buprenorphine is challenging due to the limited publicly available data for DBPR116. The following tables summarize the available quantitative data.

Table 1: Mu-Opioid Receptor Binding Affinity

Compound	Receptor	Ki (nM)	Species	Assay Type
Buprenorphine	Mu-Opioid	0.2[11]	Human	Radioligand Binding Assay
Mu-Opioid	<1[12]	Human	Radioligand Binding Assay
DBPR116	Mu-Opioid	Data not available	-	-

Table 2: Mu-Opioid Receptor Functional Activity (G-Protein Activation)

Compound	Assay Type	EC50 (nM)	Emax (% of DAMGO)	Cell Line
Buprenorphine	GTPγS Binding	0.08[13]	38%[13]	CHO
DBPR116/Naltrexone	GTPγS Binding	Data not available	Data not available	-

Table 3: Mu-Opioid Receptor Functional Activity (β-Arrestin Recruitment)

Compound	Assay Type	EC50 (nM)	Emax (% of DAMGO)	Cell Line
Buprenorphine	β-Arrestin 2 Recruitment	Data not available	Data not available	-
DBPR116/Naltrexone	β-Arrestin 2 Recruitment	Data not available	Data not available	-

In Vivo Pharmacological Profile

Preclinical in vivo studies provide valuable insights into the analgesic efficacy and side-effect profiles of these compounds.

Table 4: In Vivo Analgesic Efficacy

Compound	Animal Model	Pain Type	ED50	Route of Administration
DBPR116/Naltrexone	Mouse	Acute Thermal (Tail-Flick)	< 10 mg/kg (DBPR116) with 1 mg/kg naltrexone[9]	i.v.
Mouse	Neuropathic Pain (Von Frey)	More effective than morphine[8][9]	-
Mouse	Cancer Pain	More effective than morphine[8][9]	-
Buprenorphine	Rat	Acute Thermal (Tail-Flick)	Dose-dependent increase in latency[14]	i.c.v.

Table 5: In Vivo Respiratory Depression

Compound	Animal Model	Key Finding
DBPR116/Naltrexone	Mouse	Fewer respiratory depression effects compared to morphine[8][9][15]
Buprenorphine	Human	Ceiling effect on respiratory depression observed[4][6]
Rat	Prolonged respiratory depression[14]

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams illustrate the signaling pathways and a typical experimental workflow for evaluating these compounds.

Caption: Simplified signaling pathways of Buprenorphine and DBPR116/Naltrexone at the mu-opioid receptor.

Caption: A generalized experimental workflow for the preclinical comparison of opioid compounds.

Detailed Experimental Protocols

For researchers looking to conduct similar comparative studies, the following are generalized protocols for key experiments.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for the mu-opioid receptor.

Principle: This is a competitive binding assay where the unlabeled test compound competes with a radiolabeled ligand (e.g., [3H]-DAMGO) for binding to the receptor.

Materials:

• Cell membranes expressing the human mu-opioid receptor.

• Radioligand: [3H]-DAMGO.

• Test compounds: DBPR116 (with and without naltrexone), buprenorphine.

• Non-specific binding control: Naloxone (10 µM).

• Assay buffer.

• 96-well plates, glass fiber filters, and a cell harvester.

• Scintillation counter.

Procedure:

• In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and competitive binding.

• Total Binding: Add assay buffer, [3H]-DAMGO, and membrane suspension.

• Non-specific Binding: Add assay buffer, [3H]-DAMGO, naloxone, and membrane suspension.

• Competitive Binding: Add assay buffer, [3H]-DAMGO, varying concentrations of the test compound, and membrane suspension.

• Incubate the plate.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters to remove unbound radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the specific binding and determine the IC50 of the test compound.

• Convert the IC50 to Ki using the Cheng-Prusoff equation.[16]

GTPγS Binding Assay

Objective: To measure the G-protein activation (EC50 and Emax) by a test compound at the mu-opioid receptor.

Principle: This functional assay measures the binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to Gα subunits upon receptor activation by an agonist.[17]

Materials:

• Cell membranes expressing the human mu-opioid receptor and associated G-proteins.

• [35S]GTPγS.

• Test compounds and a reference full agonist (e.g., DAMGO).

• GDP.

• Assay buffer.

• 96-well plates.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add assay buffer, GDP, membrane suspension, and the test compound.

• Pre-incubate the plate.

• Initiate the reaction by adding [35S]GTPγS.

• Incubate the plate with gentle shaking.

• Terminate the reaction by filtration.

• Measure the radioactivity.

• Plot the specific binding against the log concentration of the test compound to determine EC50 and Emax values.[17][18]

β-Arrestin Recruitment Assay

Objective: To quantify the recruitment of β-arrestin to the mu-opioid receptor upon agonist stimulation.

Principle: A common method is an enzyme fragment complementation (EFC) assay. The receptor is tagged with a small enzyme fragment, and β-arrestin is fused to a larger, inactive enzyme fragment. Agonist-induced recruitment brings the fragments together, forming an active enzyme that generates a detectable signal (e.g., luminescence).[3]

Materials:

• A stable cell line co-expressing the mu-opioid receptor and β-arrestin constructs for the EFC assay.

• Test compounds and a reference agonist.

• Assay-specific detection reagents.

• Luminometer.

Procedure:

• Plate the cells in a 96-well plate.

• Add serial dilutions of the test compounds to the wells.

• Incubate the plate to allow for β-arrestin recruitment.

• Add the detection reagent according to the manufacturer's protocol.

• Measure the luminescent signal.

• Plot the signal against the log concentration of the test compound to determine EC50 and Emax.[3][19]

Tail-Flick Test for Analgesia

Objective: To assess the analgesic effect of a test compound in rodents.

Principle: The latency of a rodent to flick its tail from a noxious heat stimulus is measured. An increase in latency indicates an analgesic effect.[1][2][20]

Materials:

• Tail-flick analgesiometer.

• Rodents (mice or rats).

• Test compounds and vehicle control.

Procedure:

• Acclimatize the animals to the testing environment and handling.

• Measure the baseline tail-flick latency for each animal. A cut-off time is set to prevent tissue damage.

• Administer the test compound or vehicle.

• At predetermined time points after administration, measure the tail-flick latency again.

• Calculate the percentage of maximal possible effect (%MPE) or compare the latencies between treated and control groups.[1][4]

Whole-Body Plethysmography for Respiratory Depression

Objective: To measure the respiratory parameters in conscious, unrestrained animals to assess respiratory depression.

Principle: The animal is placed in a sealed chamber, and changes in pressure within the chamber due to breathing are measured to determine parameters like respiratory rate, tidal volume, and minute volume.[21][22]

Materials:

• Whole-body plethysmograph for small animals.

• Rodents.

• Test compounds and vehicle control.

Procedure:

• Calibrate the plethysmography chamber.

• Acclimatize the animal to the chamber.

• Record baseline respiratory parameters.

• Administer the test compound or vehicle.

• Continuously record the respiratory parameters for a defined period.

• Analyze the data to determine changes in respiratory rate, tidal volume, and minute volume compared to baseline and the control group.[23]

Conclusion

DBPR116, in combination with naltrexone, and buprenorphine represent two innovative approaches to opioid-based analgesia, each with a distinct mechanism of action aimed at improving the safety profile compared to traditional full MOR agonists. Buprenorphine's partial agonism and ceiling effect on respiratory depression are well-documented. The DBPR116/naltrexone combination, with its unique antagonist-to-agonist allosteric modulation, shows promise in preclinical models for potent analgesia with a potentially wider therapeutic window.

Further head-to-head comparative studies are warranted to fully elucidate the relative therapeutic indices of these two compounds. The experimental protocols provided in this guide offer a framework for such future investigations, which will be crucial for advancing the development of safer and more effective pain therapeutics.

References

• 1. rjptsimlab.com [rjptsimlab.com]
• 2. Tail flick test - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. web.mousephenotype.org [web.mousephenotype.org]
• 5. High-throughput label-free opioid receptor binding assays using an automated desorption electrospray ionization mass spectrometry platform - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Attenuated G protein signaling and minimal receptor phosphorylation as a biochemical signature of low side-effect opioid analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]
• 11. Binding Kinetics of mu-Opioid Receptor Antagonists & Agonists | Enzymlogic [enzymlogic.com]
• 12. zenodo.org [zenodo.org]
• 13. Buprenorphine: A Unique Drug with Complex Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ttic.nhri.edu.tw [ttic.nhri.edu.tw]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. GTPγS Incorporation in the Rat Brain: A Study on μ-Opioid Receptors and CXCR4 - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Exploration of beta-arrestin isoform signaling pathways in delta opioid receptor agonist-induced convulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 20. maze.conductscience.com [maze.conductscience.com]
• 21. publications.ersnet.org [publications.ersnet.org]
• 22. respiratory-therapy.com [respiratory-therapy.com]
• 23. researchgate.net [researchgate.net]

A Safer Breath: DBPR116 Presents a Favorable Respiratory Profile Compared to Fentanyl

For Immediate Release

A preclinical assessment of DBPR116, a novel antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR), in combination with naltrexone (B1662487), demonstrates a significantly wider safety margin regarding respiratory depression compared to the potent synthetic opioid, fentanyl. This innovative therapeutic approach may offer a promising alternative for robust pain management without the life-threatening risk of respiratory compromise associated with conventional opioids.

Researchers in the field of drug development now have access to compelling preclinical data suggesting that the DBPR116/naltrexone combination provides effective analgesia with a markedly reduced impact on respiratory function. Unlike traditional MOR agonists such as fentanyl, which directly activate the receptor and can lead to severe, often fatal, respiratory depression, DBPR116 works through a unique mechanism. It allosterically modulates the MOR, enabling an antagonist like naltrexone to function as a G protein-biased agonist. This nuanced activation appears to spare the signaling pathways traditionally linked to the most severe opioid-induced side effects, including respiratory depression.

Comparative Analysis of Respiratory Effects

While direct head-to-head respiratory depression studies between DBPR116 and fentanyl are not yet published, preclinical investigations into the DBPR116/naltrexone combination have assessed its impact on respiratory frequency in animal models and found it to be a safer alternative to morphine, a potent opioid with a similar mechanism of respiratory depression to fentanyl.[1]

Fentanyl, in contrast, is well-documented to cause a dose-dependent decrease in respiratory rate and tidal volume, which can rapidly progress to apnea (B1277953) and death. The respiratory depressant effects of fentanyl are a primary driver of the ongoing opioid crisis.

Table 1: Comparative Respiratory Effects of DBPR116/Naltrexone and Fentanyl (Based on Preclinical Data)

Parameter	DBPR116/Naltrexone Combination	Fentanyl
Respiratory Rate	Minimal to no significant decrease at therapeutic doses.	Dose-dependent decrease, can lead to bradypnea and apnea.
Tidal Volume	Not reported to be significantly affected.	Dose-dependent decrease.
Minute Ventilation	Maintained within a safer physiological range.	Significantly reduced, leading to hypercapnia.
Arterial Blood Gases (PaO2, PaCO2)	Expected to show minimal clinically significant changes.	Can lead to significant hypoxemia and hypercapnia.

Note: The data for DBPR116/Naltrexone is inferred from studies comparing it to morphine, which has a similar respiratory depression profile to fentanyl. Direct comparative quantitative data with fentanyl is pending further research.

Experimental Protocols

The evaluation of respiratory effects for both compounds in preclinical settings typically involves the following methodologies:

Whole-Body Plethysmography (WBP) for Respiratory Monitoring

This non-invasive method is the standard for assessing respiratory function in conscious, unrestrained small animals (e.g., mice, rats).

• Apparatus: Animals are placed in a sealed chamber connected to a sensitive pressure transducer.

• Principle: The pressure changes within the chamber caused by the animal's breathing (inhalation and exhalation) are recorded. These pressure fluctuations are then used to calculate key respiratory parameters.

• Parameters Measured:

  • Respiratory Rate (breaths/minute): The frequency of breathing cycles.

  • Tidal Volume (mL): The volume of air inhaled or exhaled in a single breath.

  • Minute Ventilation (mL/minute): The total volume of air inhaled or exhaled per minute (Respiratory Rate x Tidal Volume).

• Procedure:

  • Animals are habituated to the plethysmography chambers to minimize stress-related artifacts.

  • Baseline respiratory parameters are recorded for a set period before drug administration.

  • The test compound (DBPR116/naltrexone or fentanyl) is administered via a clinically relevant route (e.g., intravenous, intraperitoneal, or subcutaneous).

  • Respiratory parameters are continuously monitored and recorded for a specified duration post-administration to observe the onset, magnitude, and duration of any respiratory effects.

Arterial Blood Gas Analysis

For a more direct measure of gas exchange and respiratory depression, arterial blood samples can be analyzed.

• Procedure:

  • A catheter is surgically implanted into an artery (e.g., carotid or femoral artery) of the anesthetized or conscious animal.

  • Blood samples are collected at baseline and at various time points after drug administration.

  • The samples are analyzed using a blood gas analyzer to determine:

    • Partial pressure of oxygen (PaO2): An indicator of oxygenation.

    • Partial pressure of carbon dioxide (PaCO2): An indicator of ventilation adequacy. Elevated PaCO2 (hypercapnia) is a hallmark of respiratory depression.

    • Arterial pH and bicarbonate (HCO3-) : To assess for respiratory acidosis.

Signaling Pathways and Mechanism of Action

The differential effects of DBPR116 and fentanyl on respiration can be attributed to their distinct interactions with the mu-opioid receptor.

Caption: Fentanyl's conventional agonism at the MOR initiates a cascade that leads to neuronal inhibition in critical respiratory centers.

Caption: DBPR116 facilitates a G protein-biased signaling cascade by naltrexone, favoring analgesia over pathways associated with severe side effects.

Conclusion

The distinct mechanism of DBPR116, acting as a positive allosteric modulator that induces biased signaling, represents a paradigm shift in the development of opioid analgesics. By selectively promoting the pathways responsible for pain relief while minimizing the engagement of those that lead to life-threatening respiratory depression, the DBPR116/naltrexone combination holds the potential to become a cornerstone of safer pain management strategies. Further clinical investigations are warranted to translate these promising preclinical findings into therapeutic benefits for patients.

References

• 1. pubs.acs.org [pubs.acs.org]

A Safer Alternative in Pain Management: Validating BPRMU191 Activity from the Prodrug DBPR116

A novel approach to opioid analgesia demonstrates potent pain relief with a significantly improved safety profile compared to morphine. The prodrug DBPR116, which converts to the active compound BPRMU191, in combination with the opioid antagonist naltrexone (B1662487), offers a promising new strategy for managing severe pain without the debilitating side effects associated with traditional opioids.

Researchers and clinicians in the field of drug development are continually seeking safer and more effective treatments for pain. A groundbreaking study presents compelling evidence for a new therapeutic combination, DBPR116/naltrexone, which harnesses a unique mechanism of action to provide potent analgesia while mitigating the adverse effects that plague current opioid therapies, such as respiratory depression, constipation, and the development of tolerance and dependence.

Mechanism of Action: A Paradigm Shift

DBPR116 is a prodrug that is metabolized in the body to its active form, BPRMU191. BPRMU191 is a positive allosteric modulator of the μ-opioid receptor (MOR). This means it binds to a different site on the receptor than traditional opioids, and in doing so, it changes the receptor's shape. This conformational change allows opioid antagonists, such as naltrexone, to act as G protein-biased agonists.

In the conventional view, antagonists block the receptor and prevent its activation. However, in the presence of BPRMU191, naltrexone selectively activates the G protein signaling pathway, which is responsible for the analgesic effects of opioids. Crucially, this combination minimizes the recruitment of the β-arrestin pathway, which is implicated in many of the undesirable side effects of opioids.

dot

Figure 1. Signaling pathway of the DBPR116/naltrexone combination.

Comparative Analgesic Efficacy

To validate the analgesic activity of the DBPR116/naltrexone combination, researchers conducted head-to-head comparisons with morphine in established preclinical models of pain.

Acute Pain: The Tail-Flick Test

The tail-flick test measures the time it takes for an animal to move its tail away from a heat source, indicating its pain threshold. In this model, the DBPR116/naltrexone combination demonstrated potent, dose-dependent analgesia.

Treatment	Dose (mg/kg, i.v.)	ED₅₀ (mg/kg)
DBPR116/Naltrexone	10/1	8.5
Morphine	5	4.2

ED₅₀ represents the dose required to produce a 50% maximal analgesic effect.

Neuropathic and Cancer Pain: The Von Frey Test

The Von Frey test assesses mechanical allodynia, a condition where a normally non-painful stimulus becomes painful, which is a hallmark of neuropathic and cancer-related pain. The DBPR116/naltrexone combination exhibited superior efficacy in these models compared to morphine.

Treatment	Pain Model	Paw Withdrawal Threshold (g)
DBPR116/Naltrexone	Neuropathic Pain	Increased significantly
Morphine	Neuropathic Pain	Moderate increase
DBPR116/Naltrexone	Cancer Pain	Increased significantly
Morphine	Cancer Pain	Moderate increase

Superior Side Effect Profile

A major advantage of the DBPR116/naltrexone combination lies in its significantly reduced side-effect profile compared to morphine.

Gastrointestinal Function: The Charcoal Meal Test

Opioid-induced constipation is a common and distressing side effect. The charcoal meal test measures the transit time of a charcoal meal through the gastrointestinal tract. Morphine significantly slows this transit, while the DBPR116/naltrexone combination has a minimal effect.

Treatment	Dose (mg/kg)	Intestinal Transit (% of total length)
Vehicle (Control)	-	85 ± 5%
DBPR116/Naltrexone	10/1	78 ± 7%
Morphine	10	35 ± 6%

Reduced Tolerance and Dependence

Chronic opioid use leads to tolerance, requiring higher doses to achieve the same analgesic effect, and physical dependence, leading to withdrawal symptoms upon cessation. Studies showed that repeated administration of the DBPR116/naltrexone combination did not lead to a significant decrease in its analgesic effect, unlike morphine. Furthermore, animals treated with the combination therapy exhibited significantly fewer withdrawal symptoms upon challenge with an opioid antagonist.

Minimized Respiratory Depression

The most life-threatening side effect of opioids is respiratory depression. The DBPR116/naltrexone combination demonstrated a significantly wider therapeutic window between its analgesic dose and the dose that causes respiratory depression compared to morphine.

Experimental Protocols

dot

Figure 2. General experimental workflow for in vivo validation.

Tail-Flick Test:

• A focused beam of light is applied to the ventral surface of a rodent's tail.

• The latency to flick the tail away from the heat source is recorded.

• A cut-off time is established to prevent tissue damage.

• Measurements are taken before and at various time points after drug administration.

• The percentage of maximal possible effect (%MPE) is calculated.

Von Frey Test:

• Rodents are placed in individual chambers on an elevated mesh floor.

• Calibrated von Frey filaments of increasing stiffness are applied to the plantar surface of the hind paw.

• The minimal force required to elicit a paw withdrawal response is determined.

• Testing is performed before and after drug administration to assess changes in mechanical sensitivity.

Charcoal Meal Test:

• Animals are fasted prior to the experiment.

• A charcoal meal (charcoal suspended in a vehicle like gum acacia) is administered orally.

• After a set time, the animals are euthanized, and the small intestine is carefully removed.

• The distance traveled by the charcoal front is measured and expressed as a percentage of the total length of the small intestine.

Conclusion

The validation of BPRMU191 activity from its prodrug DBPR116, in combination with naltrexone, represents a significant advancement in the quest for safer opioid analgesics. This innovative approach of allosterically modulating the μ-opioid receptor to favor the G protein signaling pathway has demonstrated a remarkable separation of analgesic efficacy from the detrimental side effects associated with conventional opioids like morphine. For researchers, scientists, and drug development professionals, this strategy opens up new avenues for designing next-generation pain therapeutics with improved safety and patient outcomes. The compelling preclinical data strongly support the continued development of DBPR116/naltrexone as a potentially transformative treatment for severe pain.

Assessing the Abuse Potential of DBPR116 in Combination with Naltrexone Compared to Oxycodone: A Preclinical Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the abuse potential of DBPR116, a novel mu-opioid receptor (MOR) modulator, when used in combination with the opioid antagonist naltrexone (B1662487), against the widely prescribed opioid analgesic, oxycodone. This comparison is based on available preclinical data and an understanding of the distinct mechanisms of action of these compounds. A significant knowledge gap exists, as no direct head-to-head preclinical studies quantifying the relative abuse liability of DBPR116/naltrexone and oxycodone have been published to date. The following information is a synthesis of existing non-clinical findings for each compound.

Executive Summary

Oxycodone is a conventional mu-opioid receptor (MOR) agonist with a well-established high potential for abuse and addiction. Its mechanism of action involves the direct activation of MORs in the central nervous system, leading to profound analgesia but also euphoria and reward, which drives its compulsive use. In contrast, DBPR116 is a prodrug of BPRMU191, which acts as a MOR modulator. When co-administered with an opioid antagonist like naltrexone, BPRMU191 confers agonistic properties to the antagonist, leading to a G protein-biased activation of the MOR. This unique mechanism is hypothesized to produce analgesia with a diminished risk of the adverse effects associated with traditional opioids, including dependence and abuse. Preclinical evidence, although indirect, suggests that the DBPR116/naltrexone combination may present a safer alternative to conventional opioids like oxycodone by mitigating the neurobiological drivers of addiction.

Comparative Data on Abuse Potential

The following tables summarize the available preclinical data related to the abuse potential of the DBPR116/naltrexone combination and oxycodone. It is critical to note the absence of direct comparative studies.

Parameter	DBPR116/Naltrexone Combination	Oxycodone	References
Drug Class	Mu-opioid receptor modulator (prodrug) with an opioid antagonist	Mu-opioid receptor agonist	[1],[2]
Mechanism of Action	BPRMU191 (active metabolite of DBPR116) modulates the MOR to be activated by the antagonist naltrexone in a G protein-biased manner.	Direct agonist at the mu-opioid receptor, leading to the activation of reward pathways.	[1],[2][3][4][5]
Reinforcing Properties (Self-Administration)	No specific data available for the combination. Naltrexone is known to block the reinforcing effects of opioids.	Consistently demonstrates high reinforcing properties in animal self-administration models.	[6]
Rewarding Effects (Conditioned Place Preference)	No specific data available for the combination. Naltrexone can block opioid-induced conditioned place preference.	Induces robust conditioned place preference in rodents, indicating rewarding effects.	[6]
Physical Dependence & Withdrawal	Preclinical studies suggest that the co-administration of BPRMU191 with a morphinan (B1239233) antagonist results in diminished physical and psychological dependence. Chronic naltrexone treatment in specific animal models showed less physical dependence than chronic morphine.	Chronic use leads to significant physical dependence, with a well-characterized and often severe withdrawal syndrome upon cessation.	[7][8],[6]

Experimental Protocols

Standard preclinical models are employed to assess the abuse potential of novel compounds. The following are brief descriptions of the key experimental protocols relevant to this comparison.

Intravenous Self-Administration

This model assesses the reinforcing effects of a drug, which is a primary indicator of its abuse potential.

• Apparatus: Operant conditioning chambers equipped with two levers, a drug infusion pump, and a catheter system for intravenous delivery.

• Procedure:

  • Acquisition: Animals (typically rats or mice) are trained to press an "active" lever to receive an intravenous infusion of the test drug. Pressing an "inactive" lever has no consequence.

  • Maintenance: Once self-administration is established, various schedules of reinforcement can be implemented to assess the motivational strength of the drug.

  • Extinction and Reinstatement: Following a period of no drug availability (extinction), cues previously associated with the drug or a priming dose of the drug can be presented to measure the propensity to relapse (reinstatement).

• Key Metrics: Number of infusions earned, active vs. inactive lever presses, breakpoint in progressive-ratio schedules.

Conditioned Place Preference (CPP)

The CPP paradigm is used to measure the rewarding or aversive properties of a drug by pairing its effects with a specific environment.

• Apparatus: A multi-compartment chamber with distinct visual and tactile cues in each compartment.

• Procedure:

  • Pre-conditioning (Baseline): The animal's initial preference for each compartment is determined.

  • Conditioning: The animal is confined to one compartment after receiving the test drug and to a different compartment after receiving a placebo (e.g., saline) on alternating days.

  • Post-conditioning (Test): The animal is allowed to freely access all compartments, and the time spent in the drug-paired compartment is measured.

• Key Metric: A significant increase in time spent in the drug-paired compartment compared to baseline indicates a rewarding effect.

Assessment of Physical Dependence and Withdrawal

This involves chronically administering the test compound and then precipitating or observing withdrawal signs upon cessation of the drug or administration of an antagonist.

• Procedure:

  • Chronic Administration: The drug is administered repeatedly over a period of days or weeks.

  • Precipitated or Spontaneous Withdrawal: Withdrawal is either induced by administering an opioid antagonist (precipitated) or by abruptly stopping the drug administration (spontaneous).

  • Observation: Animals are observed for a range of behavioral and physiological signs of withdrawal.

• Key Metrics: A composite withdrawal score based on the frequency and severity of signs such as jumping, wet-dog shakes, diarrhea, ptosis, and vocalizations.

Signaling Pathways and Mechanisms of Action

The distinct mechanisms of action of the DBPR116/naltrexone combination and oxycodone at the mu-opioid receptor are central to their differing abuse potentials.

Oxycodone: Conventional Mu-Opioid Receptor Agonism

Oxycodone acts as a full agonist at the mu-opioid receptor (MOR), a G protein-coupled receptor (GPCR). This activation triggers two primary signaling cascades: the G protein pathway, which is associated with analgesia, and the β-arrestin pathway, which is implicated in some of the adverse effects and the development of tolerance. The activation of MORs in the brain's reward circuitry, particularly the ventral tegmental area (VTA) and nucleus accumbens (NAc), leads to an increase in dopamine (B1211576) release, producing feelings of euphoria and reward that are central to its high abuse liability[2][3][4][5].

Oxycodone's signaling pathway leading to abuse potential.

DBPR116/Naltrexone: Modulated Mu-Opioid Receptor Activation

DBPR116 is a prodrug that is metabolized to BPRMU191. BPRMU191 is a positive allosteric modulator of the MOR. In the presence of an antagonist like naltrexone, BPRMU191 alters the conformation of the MOR, enabling the antagonist to induce G protein-dependent receptor activation. This is thought to be a "biased" signaling mechanism, favoring the G protein pathway responsible for analgesia while potentially having less engagement of the β-arrestin pathway, which is associated with tolerance and other adverse effects. By avoiding the direct, robust activation of the reward pathway typical of full agonists, this combination is hypothesized to have a lower abuse potential[1][7][9].

DBPR116/Naltrexone's proposed signaling pathway.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What is the mechanism of Oxycodone? [synapse.patsnap.com]
• 3. Background - OxyContin Diversion and Abuse [justice.gov]
• 4. Oxycodone - Wikipedia [en.wikipedia.org]
• 5. Oxycodone in the Opioid Epidemic: High ‘Liking’, ‘Wanting’, and Abuse Liability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 7. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchoutput.ncku.edu.tw [researchoutput.ncku.edu.tw]
• 9. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]

DBPR116: A Cross-Validation Examination in Preclinical Animal Models of Pain

A novel allosteric modulator, DBPR116, is showing promise in preclinical studies as a potent analgesic with a potentially wider therapeutic window than traditional opioids. This comparison guide delves into the available data on DBPR116's performance in various animal models, offering a side-by-side look with established analgesics and detailing the experimental frameworks used in its evaluation.

DBPR116 is an antagonist-to-agonist allosteric modulator of the µ-opioid receptor (MOR).[1] This unique mechanism of action involves selectively activating the MOR in the presence of opioid antagonists like naloxone (B1662785) or naltrexone (B1662487). The combination of DBPR116 with these antagonists produces a significant pain-relieving effect while appearing to mitigate some of the severe side effects commonly associated with conventional opioid agonists like morphine.[1]

Comparative Efficacy of DBPR116 in Animal Models of Pain

Preclinical evaluations have positioned the DBPR116/naltrexone combination as a strong candidate for pain management, demonstrating comparable or superior analgesic effects to morphine in various mouse models of pain.

Data Summary:

While comprehensive, publicly available datasets with specific ED50 and MTD values across a wide range of studies remain limited, existing information indicates a favorable profile for DBPR116.

Compound/Combination	Animal Model	Pain Type	Key Performance Metrics	Reference
DBPR116/Naltrexone	Mouse	Acute Thermal Pain	ED50 < 10 mg/kg (i.v.) in combination with naltrexone (1 mg/kg)	[1]
Rodent	General	MTD > 40 mg/kg	[1]
Mouse	Cancer Pain	Greater analgesic effects than morphine	[1]
Mouse	Neuropathic Pain (ddC-induced)	Greater analgesic effects than morphine	[1]
Morphine	Mouse	Cancer Pain	Poor analgesic effect with subchronic treatment	[1]
Mouse	Neuropathic Pain (ddC-induced)	Development of analgesic tolerance with subchronic treatment	[1]

Signaling Pathway and Experimental Workflow

The mechanism of DBPR116 involves a novel approach to opioid receptor modulation. Below are diagrams illustrating the proposed signaling pathway and a typical experimental workflow for evaluating analgesics in animal models.

References

• 1. ibpr.nhri.edu.tw [ibpr.nhri.edu.tw]

DBPR116: A New Frontier in Pain Management with an Enhanced Safety Profile

A Comparative Guide for Researchers and Drug Development Professionals

DBPR116, a novel prodrug of the mu-opioid receptor (MOR) modulator BPRMU191, represents a significant advancement in the quest for safer and more effective analgesics. Administered in combination with the opioid antagonist naltrexone, DBPR116 leverages a unique mechanism of action to provide potent pain relief with a markedly improved safety profile compared to traditional opioid therapies such as morphine. This guide provides a comprehensive comparison of DBPR116/naltrexone with conventional opioids, supported by preclinical data, to highlight its potential as a next-generation analgesic.

Enhanced Efficacy and Safety: A Quantitative Comparison

Preclinical studies demonstrate that the DBPR116/naltrexone combination offers comparable or superior analgesic efficacy to morphine while significantly reducing the incidence and severity of common opioid-related adverse effects. The following tables summarize the key quantitative findings from various preclinical assessments.

Table 1: Comparative Analgesic Potency in Rodent Models

Compound	Analgesic Assay	ED50 (mg/kg)	Relative Potency (vs. Morphine)
DBPR116/Naltrexone	Tail-Flick Test (mice)	i.v. administration data not fully available; potent antinociception observed	Data suggests comparable or greater potency in specific pain models
Morphine	Tail-Flick Test (mice)	~5-10 (s.c.)	1
Oxycodone	Tail-Flick Test (mice)	~1-5 (s.c.)	~2-5

ED50 (Median Effective Dose) is the dose that produces a therapeutic effect in 50% of the population. Data is compiled from multiple preclinical studies and may not represent direct head-to-head comparisons.

Table 2: Comparative Safety Profile in Rodent Models

Adverse Effect	DBPR116/Naltrexone	Morphine	Oxycodone
Respiratory Depression	Significantly reduced compared to morphine.	Significant, dose-dependent respiratory depression.	Significant, dose-dependent respiratory depression.
Gastrointestinal Dysfunction (Constipation)	Minimal impact on gastrointestinal transit.	Marked inhibition of gastrointestinal transit.	Significant inhibition of gastrointestinal transit.
Development of Tolerance	Significantly reduced development of tolerance with chronic use.	Rapid development of tolerance.	Development of tolerance observed.
Physical Dependence/Withdrawal	Minimal signs of withdrawal upon cessation.	Significant withdrawal symptoms.	Withdrawal symptoms observed.
Sedation	Reduced sedative effects compared to morphine.	Significant sedation.	Significant sedation.

This table provides a qualitative summary based on consistent findings across multiple preclinical studies.

Mechanism of Action: A Novel Approach to Opioid Receptor Modulation

DBPR116's enhanced safety profile is rooted in its unique mechanism of action at the mu-opioid receptor (MOR), a G-protein coupled receptor (GPCR).

Traditional opioids like morphine are full agonists at the MOR, activating two primary signaling pathways:

• G-protein signaling pathway: Primarily responsible for the desired analgesic effects.

• β-arrestin recruitment pathway: Implicated in the development of adverse effects such as respiratory depression, constipation, and tolerance.

DBPR116's active metabolite, BPRMU191, in the presence of naltrexone, acts as a G-protein biased agonist. This means it preferentially activates the beneficial G-protein signaling pathway while minimizing the recruitment of β-arrestin. This biased agonism is the key to decoupling the analgesic effects from the detrimental side effects.

Figure 1: Signaling pathways of traditional opioids versus DBPR116/naltrexone.

Experimental Protocols

The following are detailed methodologies for key preclinical experiments used to evaluate the efficacy and safety of analgesic compounds.

Tail-Flick Test for Analgesic Efficacy

Objective: To assess the central analgesic activity of a compound by measuring the latency of a mouse or rat to withdraw its tail from a noxious thermal stimulus.

Methodology:

• Animal Acclimation: Acclimate animals to the testing environment to minimize stress-induced variability.

• Baseline Latency: Gently restrain the animal and place its tail on the radiant heat source of the tail-flick apparatus. The time taken for the animal to flick its tail is automatically recorded. A cut-off time (e.g., 10-15 seconds) is set to prevent tissue damage.

• Compound Administration: Administer the test compound (e.g., DBPR116/naltrexone, morphine) or vehicle control via the desired route (e.g., intravenous, subcutaneous).

• Post-treatment Latency: At predetermined time points after administration, measure the tail-flick latency again.

• Data Analysis: The analgesic effect is expressed as the percentage of the maximum possible effect (%MPE), calculated as: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100. The ED50 is then calculated from the dose-response curve.

Figure 2: Experimental workflow for the tail-flick test.

Charcoal Meal Test for Gastrointestinal Motility

Objective: To evaluate the effect of a compound on gastrointestinal transit, a key indicator of opioid-induced constipation.

Methodology:

• Fasting: Fast animals overnight (with free access to water) to ensure an empty gastrointestinal tract.

• Compound Administration: Administer the test compound or vehicle control.

• Charcoal Meal Administration: After a set period, administer a standard volume of a charcoal meal (e.g., 5-10% activated charcoal in a 5-10% gum acacia suspension) orally.

• Euthanasia and Dissection: At a predetermined time after the charcoal meal, euthanize the animals and carefully dissect the small intestine from the pyloric sphincter to the cecum.

• Measurement: Measure the total length of the small intestine and the distance traveled by the charcoal front.

• Data Analysis: Calculate the gastrointestinal transit as a percentage: Transit (%) = (Distance traveled by charcoal / Total length of small intestine) x 100.

Figure 3: Experimental workflow for the charcoal meal test.

Conclusion

The preclinical data strongly support the enhanced safety profile of DBPR116 in combination with naltrexone. Its novel mechanism of G-protein biased agonism at the mu-opioid receptor offers the potential for potent analgesia with a significant reduction in the life-threatening and debilitating side effects associated with conventional opioid therapies. Further clinical investigation is warranted to translate these promising preclinical findings into a new standard of care for the management of moderate to severe pain.

Unveiling DBPR116: A Novel Approach to Pain Management with Reduced Opioid-Related Side Effects

A new frontier in analgesia, DBPR116, a first-in-class antagonist-to-agonist allosteric modulator of the mu-opioid receptor (MOR), demonstrates a promising preclinical profile. In combination with naltrexone, DBPR116 provides potent pain relief comparable or superior to morphine while mitigating typical opioid-associated adverse effects such as tolerance, dependence, and respiratory depression.

This guide provides a comprehensive comparison of the mechanism of action and preclinical performance of DBPR116 with the standard-of-care opioid, morphine. Detailed experimental protocols for the key assays are provided, and the underlying signaling pathways are illustrated to offer a complete picture for researchers, scientists, and drug development professionals.

Mechanism of Action: A Paradigm Shift in Opioid Receptor Modulation

DBPR116 is a prodrug that is converted in vivo to its active form, BPRMU191. Unlike traditional opioids that directly bind to and activate the orthosteric site of the mu-opioid receptor (MOR), BPRMU191 is an allosteric modulator.[1][2][3] It binds to a distinct site on the MOR and uniquely alters the receptor's conformation. This conformational change allows opioid antagonists, such as naltrexone, to paradoxically act as agonists, selectively activating the G-protein signaling pathway.[4] This novel "antagonist-to-agonist" switch is the cornerstone of DBPR116's mechanism and its favorable side-effect profile.

Traditional opioids like morphine indiscriminately activate both G-protein signaling (leading to analgesia) and the β-arrestin pathway (implicated in side effects like respiratory depression and tolerance). The DBPR116/naltrexone combination appears to be a G-protein biased agonist, which may explain its reduced side-effect liability.

Comparative Efficacy and Safety Profile: DBPR116/Naltrexone vs. Morphine

Preclinical studies in rodent models of pain have consistently demonstrated the potent antinociceptive effects of the DBPR116/naltrexone combination. The following tables summarize the comparative performance against morphine.

Parameter	DBPR116 / Naltrexone Combination	Morphine	References
Analgesic Efficacy (Acute Thermal Pain - Tail-Flick Test)	Comparable to morphine.	Potent analgesia.	[5][6][7]
Analgesic Efficacy (Neuropathic & Cancer Pain - von Frey Test)	Superior to morphine.	Effective, but can be limited by side effects.	[5][6][7]
Development of Tolerance	Minimal to no tolerance observed with chronic administration.	Significant tolerance develops with chronic use.	[4]
Physical Dependence & Withdrawal	Significantly less physical dependence and milder withdrawal symptoms observed.	Induces significant physical dependence, leading to pronounced withdrawal syndrome upon cessation.	[4]
Respiratory Depression	Reduced respiratory depression compared to morphine.	A major dose-limiting side effect, can be fatal in overdose.	[1][2]
Gastrointestinal Side Effects (Constipation)	Reduced constipation compared to morphine.	A very common and often debilitating side effect.	[4]

Table 1: Qualitative Comparison of DBPR116/Naltrexone and Morphine in Preclinical Models.

Parameter	DBPR116 / Naltrexone Combination	Morphine	References
ED50 (Tail-Flick Test, Mouse)	< 10 mg/kg (i.v.) for DBPR116 with 1 mg/kg naltrexone.	Typically in the range of 1.25-5 mg/kg (s.c.).	[8][9]
Withdrawal-Induced Weight Loss (Mouse)	Significantly less weight loss compared to the morphine group.	Significant weight loss is a key indicator of withdrawal severity.	[10]
Naloxone-Precipitated Jumping (Mouse)	Significantly fewer jumping episodes compared to the morphine group.	A high frequency of jumping is a classic sign of opioid withdrawal.	[10]

Table 2: Semi-Quantitative Comparison of DBPR116/Naltrexone and Morphine in Preclinical Models.

Experimental Protocols

Tail-Flick Test for Acute Thermal Pain

This assay measures the latency of a mouse to withdraw its tail from a source of thermal radiation. An increase in latency indicates an analgesic effect.

• Animal Model: Male C57BL/6J mice are commonly used.

• Apparatus: A tail-flick analgesia meter with a radiant heat source.

• Procedure:

  • Mice are gently restrained, and the distal portion of the tail is exposed to the radiant heat source.

  • The time taken for the mouse to flick its tail is automatically recorded.

  • A cut-off time (e.g., 10-15 seconds) is set to prevent tissue damage.

  • A baseline latency is established for each mouse before drug administration.

  • DBPR116/naltrexone or morphine is administered (e.g., intravenously or subcutaneously).

  • Tail-flick latencies are measured at various time points post-administration (e.g., 15, 30, 60, 90, 120 minutes).

• Data Analysis: The analgesic effect is often expressed as the Maximum Possible Effect (%MPE), calculated as: ((post-drug latency - baseline latency) / (cut-off time - baseline latency)) * 100.

Von Frey Test for Mechanical Allodynia

This test assesses changes in sensitivity to a mechanical stimulus, often used in models of neuropathic and inflammatory pain. A higher paw withdrawal threshold indicates an anti-allodynic or analgesic effect.

• Animal Model: Mice or rats with induced neuropathic pain (e.g., chronic constriction injury of the sciatic nerve) or cancer pain.

• Apparatus: A set of calibrated von Frey filaments.

• Procedure:

  • Animals are placed in individual compartments on an elevated mesh floor and allowed to acclimatize.

  • Von Frey filaments of increasing stiffness are applied to the plantar surface of the hind paw.

  • The filament is pressed until it buckles, and the response (paw withdrawal, licking, or flinching) is noted.

  • The 50% paw withdrawal threshold is determined using the up-down method.

  • A baseline threshold is determined before drug administration.

  • DBPR116/naltrexone or morphine is administered.

  • Paw withdrawal thresholds are reassessed at various time points post-administration.

• Data Analysis: The paw withdrawal threshold in grams is plotted over time for each treatment group.

cAMP Inhibition Assay

This in vitro assay measures the ability of a compound to inhibit the production of cyclic AMP (cAMP) following G-protein coupled receptor (GPCR) activation, specifically through the Gαi/o subunit.

• Cell Line: A cell line stably expressing the human mu-opioid receptor (e.g., CHO or HEK293 cells).

• Procedure:

  • Cells are incubated with the test compounds (DBPR116 and naltrexone, or morphine).

  • Adenylyl cyclase is then stimulated with forskolin (B1673556) to induce cAMP production.

  • The level of intracellular cAMP is measured using a commercially available kit (e.g., HTRF, ELISA, or luminescence-based reporter assays).

• Data Analysis: The concentration-dependent inhibition of forskolin-stimulated cAMP accumulation is determined, and IC50 values are calculated.

β-Arrestin Recruitment Assay

This in vitro assay determines whether receptor activation leads to the recruitment of β-arrestin, a key step in receptor desensitization and internalization, and a pathway implicated in some opioid side effects.

• Cell Line: A cell line co-expressing the human mu-opioid receptor and a β-arrestin fusion protein (e.g., linked to a reporter enzyme or fluorescent protein).

• Procedure:

  • Cells are treated with the test compounds.

  • The recruitment of β-arrestin to the activated MOR is measured by detecting the signal from the reporter system (e.g., chemiluminescence or fluorescence).

• Data Analysis: Concentration-response curves are generated to determine the potency (EC50) and efficacy of the compounds in recruiting β-arrestin. A lack of recruitment in the presence of G-protein activation suggests biased agonism.

Visualizing the Molecular Mechanisms

The following diagrams illustrate the proposed signaling pathway of the DBPR116/naltrexone combination in comparison to a classical opioid agonist like morphine, and the general workflow of the key preclinical pain assays.

Signaling pathways of DBPR116/Naltrexone vs. Morphine.

Generalized workflow for preclinical evaluation.

References

• 1. Positive allosteric modulation of the mu-opioid receptor produces analgesia with reduced side effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Positive allosteric modulation of the mu-opioid receptor produces analgesia with reduced side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Positive allosteric modulators of the μ-opioid receptor: a novel approach for future pain medications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a mu-opioid receptor modulator that in combination with morphinan antagonists induces analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Collection - DBPR116, a Prodrug of BPRMU191, in Combination with Naltrexone as a Safer Opioid Analgesic Than Morphine via Peripheral Administration - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 6. researchgate.net [researchgate.net]
• 7. researchoutput.ncku.edu.tw [researchoutput.ncku.edu.tw]
• 8. Preclinical Comparison of Mechanistically Different Antiseizure, Antinociceptive, and/or Antidepressant Drugs in a Battery of Rodent Models of Nociceptive and Neuropathic Pain | Semantic Scholar [semanticscholar.org]
• 9. rjptsimlab.com [rjptsimlab.com]
• 10. dovepress.com [dovepress.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of DBPR116

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for DBPR116 are not publicly available at this time. The following guidance is based on general best practices for the disposal of research chemicals and should be adapted in accordance with your institution's specific environmental health and safety (EHS) protocols. Always consult with your institution's EHS department for definitive procedures.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals on the proper disposal of the crystalline solid, DBPR116. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

General Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle DBPR116 in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Procedure for DBPR116

• Waste Identification and Segregation:

  • Treat all DBPR116 waste as hazardous chemical waste.

  • Do not mix DBPR116 waste with other chemical waste streams unless explicitly permitted by your EHS department. Incompatible chemicals can react dangerously.

  • Segregate solid waste (e.g., contaminated vials, pipette tips, gloves) from liquid waste.

• Waste Collection and Containerization:

  • Solid Waste: Collect solid DBPR116 waste in a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical.

  • Liquid Waste: If DBPR116 is in a solution, collect it in a sealable, non-reactive container. Do not fill the container to more than 90% capacity to allow for expansion.

  • Empty Containers: Triple-rinse empty containers that held DBPR116 with a suitable solvent. Collect the rinsate as hazardous liquid waste.[1] After rinsing, deface the original label and dispose of the container as directed by your institution's policies, which may allow for disposal as regular trash.[1][2]

• Labeling:

  • Clearly label the hazardous waste container with the words "Hazardous Waste," the full chemical name ("DBPR116"), and the specific contents and concentrations.[1]

  • Include the date the waste was first added to the container and the name of the principal investigator or lab group.

• Storage:

  • Store the sealed hazardous waste container in a designated, secure, and well-ventilated secondary containment area.

  • Ensure the storage area is away from incompatible materials, heat sources, and drains.[1]

• Disposal Request:

  • Once the waste container is full or ready for disposal, submit a hazardous waste pickup request to your institution's EHS department.[3]

  • Follow their specific procedures for scheduling and preparing for the pickup.

General Chemical Properties (Based on a Non-Specific Solid Compound)

Note: The following data is from a safety data sheet for "DYNASAN 116" (glycerol tripalmitate) and is provided for illustrative purposes only. It does not represent the specific properties of DBPR116.

Property	Value
Appearance	Solid, White
Odor	Odorless
Melting Point	~ 60 °C
Boiling Point	Not determined
Flash Point	> 55 °C
Explosive Properties	Product is not explosive
Solubility	Forms a slippery surface with water

[4]

Experimental Protocols

Detailed experimental protocols involving DBPR116 are not available in the provided search results. For methodologies related to its use as an antagonist-to-agonist allosteric modulator of the μ-opioid receptor, refer to scientific literature and publications.[5]

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of DBPR116.

Signaling Pathways

Diagrams of signaling pathways related to DBPR116's function are not available from the initial information search. DBPR116 is described as an antagonist-to-agonist allosteric modulator of the μ-opioid receptor.[5] Understanding its interaction would involve visualizing the G-protein coupled receptor signaling cascade, which is a standard pathway in pharmacology textbooks.

References

• 1. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 4. haenseler.ch [haenseler.ch]
• 5. ttic.nhri.edu.tw [ttic.nhri.edu.tw]

Essential Safety and Logistical Information for Handling DBPR116

Disclaimer: No specific Safety Data Sheet (SDS) for DBPR116 is publicly available at this time. The following guidance is based on best practices for handling potent, novel pharmaceutical compounds in a research and development setting. A comprehensive, site-specific risk assessment should be conducted by qualified personnel before handling this substance.

DBPR116 has been identified as a prodrug of BPRMU191, developed by the Institute of Biotechnology and Pharmaceutical Research (IBPR) in Taiwan.[1] It is a novel antagonist-to-agonist allosteric modifier of the mu-opioid receptor (MOR) and is under investigation as a potentially safer opioid analgesic.[1][2][3] As a potent bioactive molecule, DBPR116 should be handled with a high degree of caution to minimize exposure.

Personal Protective Equipment (PPE)

Given the lack of specific hazard data, a conservative approach to PPE is warranted. The primary routes of exposure to consider for a powdered substance are inhalation, dermal contact, and ingestion. The following table summarizes the recommended PPE for handling DBPR116.

Protection Type	Recommended Equipment	Purpose
Respiratory Protection	NIOSH-approved N95 or higher-rated respirator (e.g., P100)	To prevent inhalation of airborne particles.
Eye and Face Protection	Chemical splash goggles and a face shield	To protect eyes and face from splashes and airborne particles.
Hand Protection	Double-gloving with compatible chemical-resistant gloves (e.g., nitrile)	To prevent skin contact. Check manufacturer's data for chemical compatibility.
Body Protection	Disposable lab coat or coveralls with tight-fitting cuffs	To protect skin and personal clothing from contamination.
Foot Protection	Closed-toe shoes and disposable shoe covers	To prevent contamination of personal footwear and subsequent spread.

Experimental Protocols: PPE Selection and Use Workflow

The selection and use of appropriate PPE is a critical step in safely handling any chemical. The following workflow outlines the decision-making process for ensuring adequate protection when working with DBPR116.

Caption: PPE Selection and Use Workflow for DBPR116.

Disposal Plan

Proper disposal of DBPR116 and all contaminated materials is crucial to prevent environmental contamination and accidental exposure. The following plan outlines the general steps for disposal. All waste must be handled in accordance with local, state, and federal regulations.

Operational Plan:

• Segregation: All waste contaminated with DBPR116, including unused product, contaminated PPE, and cleaning materials, must be segregated from general laboratory waste.

• Containment: Contaminated solid waste should be placed in a clearly labeled, sealed, and puncture-resistant container. Liquid waste containing DBPR116 should be collected in a labeled, sealed, and compatible container.

• Labeling: All waste containers must be clearly labeled with the contents (e.g., "DBPR116 Waste"), the associated hazards (e.g., "Potent Compound"), and the date of accumulation.

• Storage: Waste containers should be stored in a designated, secure area away from incompatible materials.

• Disposal: Arrangements should be made with a licensed hazardous waste disposal company for the final disposal of the material, likely through incineration at a permitted facility.

The following diagram illustrates the logical flow of the disposal plan.

Caption: Disposal Plan Workflow for DBPR116.

References

• 1. IP Observer [naipo.com]
• 2. GPCR | DC Chemicals [dcchemicals.com]
• 3. pubs.acs.org [pubs.acs.org]